8-Chloroquinoline-5-carboxylic acid

• CAS: 121490-68-4

Core Science & Biosynthesis

Physicochemical properties of 8-Chloroquinoline-5-carboxylic acid

An In-depth Technical Guide to the Physicochemical Properties of 8-Chloroquinoline-5-carboxylic Acid

Abstract

Molecular Identity and Theoretical Profile

A precise understanding of a molecule's fundamental properties is the mandatory first step in any research endeavor. While extensive experimental data for this specific isomer is sparse, we can establish its identity and predict a range of physicochemical properties based on its structure.

Chemical Structure

The molecule consists of a quinoline ring system chlorinated at the 8-position and functionalized with a carboxylic acid at the 5-position.

Caption: IUPAC Name: 8-chloroquinoline-5-carboxylic acid

Core Physicochemical Data (Predicted & TBD)

The following table summarizes the known and predicted properties. Experimental determination using the protocols in this guide is required to establish definitive values.

Property	Value	Source / Basis
CAS Number	121490-68-4	Chemical Abstracts Service
Molecular Formula	C₁₀H₆ClNO₂	Calculated from structure
Molecular Weight	207.61 g/mol	Calculated from atomic weights
Melting Point	TBD (Predicted: >200 °C)	Aromatic carboxylic acids and substituted quinolines typically have high melting points. For comparison, Quinoline-8-carboxylic acid melts at 183-185 °C.[1]
Boiling Point	TBD (Predicted: Decomposes before boiling)	Expected behavior for this class of compound.
Aqueous Solubility	TBD (Predicted: Poorly soluble)	The hydrophobic quinoline core and chloro-substituent suggest low intrinsic solubility, which will be highly pH-dependent due to the ionizable groups.
pKa₁ (Quinoline N)	TBD (Predicted: ~2-3)	Based on the parent 8-chloroquinoline (predicted pKa of 2.33).[2] The electron-withdrawing effect of the carboxylic acid group may slightly lower this value.
pKa₂ (Carboxylic Acid)	TBD (Predicted: ~3.5-4.5)	Typical range for an aromatic carboxylic acid.[3] The electron-withdrawing nature of the chloroquinoline ring system will likely make this proton more acidic (lower pKa) than benzoic acid (pKa 4.2).

Spectroscopic Signature (Predicted)

Spectroscopic analysis is essential for structural confirmation and purity assessment. Based on the known effects of its constituent functional groups, the following spectral characteristics are anticipated.

• ¹H NMR Spectroscopy: In a solvent like DMSO-d₆, the spectrum should reveal a highly deshielded singlet for the carboxylic acid proton (COOH) above 12 ppm. The five aromatic protons on the quinoline ring will appear between 7.5 and 9.0 ppm, exhibiting complex splitting patterns (doublets, triplets, or doublets of doublets) dictated by their coupling relationships.

• ¹³C NMR Spectroscopy: The proton-decoupled spectrum is expected to show 10 distinct signals corresponding to each carbon atom. Key predicted shifts include the carboxylic acid carbonyl carbon (C=O) around 165-180 ppm and the aromatic carbons in the 110-150 ppm range.[4][5] The carbon attached to the chlorine atom will be shifted downfield.

• Infrared (IR) Spectroscopy: The IR spectrum will be dominated by two characteristic absorptions from the carboxylic acid group: a very broad O-H stretch from approximately 2500-3300 cm⁻¹ and a strong, sharp C=O (carbonyl) stretch between 1700-1730 cm⁻¹. Additional peaks corresponding to aromatic C=C and C=N bond stretching will appear in the 1500-1600 cm⁻¹ region.

Ionization and its Influence on Solubility

As an amphoteric substance, 8-Chloroquinoline-5-carboxylic acid possesses both a basic nitrogen atom and an acidic carboxylic group. Its net charge and, consequently, its aqueous solubility are highly dependent on the pH of the medium. Understanding this relationship is critical for designing formulations and biological assays.

The ionization state can be predicted based on the estimated pKa values:

• At pH < pKa₁ (~2-3): The quinoline nitrogen is protonated (cationic), and the carboxylic acid is neutral. The molecule carries a net positive charge.

• At pKa₁ < pH < pKa₂ (~3.5-4.5): The quinoline nitrogen is neutral, and the carboxylic acid is also neutral. The molecule is in its zwitterionic or neutral form, likely exhibiting its lowest aqueous solubility.

• At pH > pKa₂: The quinoline nitrogen is neutral, and the carboxylic acid is deprotonated (anionic). The molecule carries a net negative charge.

Caption: Predicted ionization states of the molecule across different pH ranges.

Experimental Protocols for Physicochemical Characterization

The following sections provide standardized, step-by-step methodologies to experimentally determine the key physicochemical properties of 8-Chloroquinoline-5-carboxylic acid.

Protocol: Aqueous Solubility Determination (OECD 105 Flask Method)

This method is the gold standard for determining the water solubility of compounds with solubilities above 10⁻² g/L.[6][7]

Principle: An excess amount of the solid compound is agitated in water at a constant temperature until equilibrium is reached. The saturated solution is then filtered, and the concentration of the dissolved compound is measured using a suitable analytical technique, such as HPLC-UV.

Methodology:

• Preparation: To several glass vials, add a measured amount of 8-Chloroquinoline-5-carboxylic acid that is visibly in excess of what is expected to dissolve.

• Solvent Addition: Add a precise volume of purified water (e.g., 10 mL) to each vial.

• Equilibration: Seal the vials and place them in a shaker bath set to a constant temperature (e.g., 25 °C). Agitate the samples for a preliminary period of 24 hours.

• Equilibrium Check: After 24 hours, stop agitation and allow the solid to settle. Carefully draw a sample from the supernatant, filter it through a 0.22 µm syringe filter, and analyze the concentration by HPLC-UV.

• Continue Equilibration: Reseal the vials and continue agitation for another 24 hours. Repeat the sampling and analysis process.

• Confirmation: Equilibrium is confirmed when the measured concentrations from two consecutive time points (e.g., 24h and 48h) are statistically identical (e.g., within ±5%).

• Quantification: Prepare a calibration curve using standards of known concentration. Use this curve to determine the final concentration of the saturated solution, which represents the aqueous solubility.

Caption: Experimental workflow for the OECD 105 Flask Method for solubility.

Protocol: pKa Determination by Potentiometric Titration

Given the poor aqueous solubility, a co-solvent method is recommended. This protocol determines the apparent pKa (pₛKa) in a mixed solvent system, which can then be extrapolated to determine the aqueous pKa.[8][9][10]

Principle: The compound is dissolved in a co-solvent/water mixture and titrated with a strong acid or base. The pH is monitored with a calibrated electrode throughout the titration. The pKa values correspond to the pH at the half-equivalence points.

Methodology:

• System Preparation: Calibrate a pH meter using standard aqueous buffers. Prepare a stock solution of the compound in a suitable organic co-solvent (e.g., Methanol or DMSO). Prepare standardized 0.1 M HCl and 0.1 M NaOH solutions.

• Sample Preparation: In a titration vessel, create a specific co-solvent/water mixture (e.g., 50:50 Methanol:Water by volume). Add a known amount of the compound stock solution to achieve a final concentration of approximately 1 mM. Add an inert salt (e.g., KCl to 0.15 M) to maintain constant ionic strength.[11]

• Titration (Acidic pKa): Begin titrating the sample solution with the standardized 0.1 M NaOH solution, adding small, precise increments (e.g., 0.02 mL). Record the pH after each addition, allowing the reading to stabilize. Continue well past the expected equivalence point.

• Titration (Basic pKa): Prepare a fresh sample. First, add an excess of 0.1 M HCl to fully protonate the quinoline nitrogen. Then, titrate this acidified solution with 0.1 M NaOH as described above. The resulting curve will show two inflection points.

• Data Analysis: Plot pH versus the volume of titrant added. The pKa values are determined from the pH at the midpoints of the buffer regions (half-equivalence points).

• Extrapolation (Optional but Recommended): Repeat the titration in several different co-solvent ratios (e.g., 40:60, 30:70, 20:80). Plot the measured pₛKa values against the mole fraction of the co-solvent and extrapolate to zero co-solvent to obtain the true aqueous pKa.

Caption: Workflow for determining pKa values via potentiometric titration.

Protocol: NMR Sample Preparation and Analysis

This protocol outlines the standard procedure for preparing a high-quality sample for ¹H and ¹³C NMR analysis.[12][13]

Principle: The compound is dissolved in a deuterated solvent to avoid overwhelming signals from solvent protons. An internal standard may be used for precise chemical shift referencing.

Methodology:

• Sample Weighing: Accurately weigh 5-10 mg of 8-Chloroquinoline-5-carboxylic acid for ¹H NMR or 20-50 mg for ¹³C NMR and place it in a clean, dry vial.

• Solvent Addition: Add approximately 0.7 mL of a suitable deuterated solvent (DMSO-d₆ is a good choice for carboxylic acids due to its ability to dissolve polar compounds and shift the residual water peak away from analyte signals).

• Dissolution: Vortex the vial until the sample is fully dissolved. If necessary, gentle warming can be applied.

• Filtration: To remove any particulate matter that could degrade spectral quality, filter the solution through a pipette containing a small plug of glass wool directly into a clean, dry 5 mm NMR tube.[14]

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

• Analysis: Insert the sample into the NMR spectrometer. Acquire the ¹H spectrum first, followed by the longer ¹³C acquisition. Process the data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra.

Stability, Handling, and Storage

• Chemical Stability: The product is expected to be chemically stable under standard ambient conditions (room temperature).[15] Light sensitivity may be possible for quinoline derivatives, so storage in an amber vial is recommended.

• Reactivity: Avoid contact with strong oxidizing agents and strong acids, with which violent reactions are possible.[15]

• Handling: As a compound of unknown toxicity, standard laboratory precautions should be employed. Work in a well-ventilated hood, and use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and direct contact with skin.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.

Conclusion

8-Chloroquinoline-5-carboxylic acid is a molecule of significant interest for medicinal chemistry, yet it remains largely uncharacterized in the public domain. This guide provides the necessary theoretical framework and detailed, actionable protocols for researchers to determine its fundamental physicochemical properties. By systematically measuring its solubility, pKa, and spectroscopic signatures, scientists can build the essential data package required to rationally design experiments, develop formulations, and ultimately unlock the therapeutic potential of this promising scaffold.

References

• Sigma-Aldrich. (2024). Safety Data Sheet.
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A Technical Guide to the Spectroscopic Characterization of 8-Chloroquinoline-5-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Introduction

8-Chloroquinoline-5-carboxylic acid belongs to the quinoline class of heterocyclic compounds, which are renowned for their diverse pharmacological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of a chloro-substituent at the 8-position and a carboxylic acid at the 5-position modulates the electronic and steric properties of the quinoline scaffold, potentially leading to novel biological activities and material applications. Accurate structural elucidation through spectroscopic methods is paramount for advancing research and ensuring the integrity of synthetic pathways and biological screening. This guide provides a detailed exposition of the expected ¹H NMR, ¹³C NMR, IR, and MS spectral features of 8-Chloroquinoline-5-carboxylic acid, explaining the underlying principles and providing a practical framework for its characterization.

Molecular Structure and Key Spectroscopic Features

The structure of 8-Chloroquinoline-5-carboxylic acid, presented below, dictates its characteristic spectroscopic signatures. The molecule comprises a bicyclic aromatic system with two distinct functional groups: a halogen (chloro) and a carboxylic acid.

Caption: Molecular structure of 8-Chloroquinoline-5-carboxylic acid.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.

¹H NMR Spectroscopy: Predicted Chemical Shifts and Coupling Patterns

The proton NMR spectrum of 8-Chloroquinoline-5-carboxylic acid is expected to exhibit distinct signals for the aromatic protons and the carboxylic acid proton. The predicted chemical shifts (in ppm, relative to TMS) are based on the analysis of related structures such as 8-chloroquinoline[1] and other substituted quinolines.

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)	Rationale
H-2	8.8 - 9.0	dd	J = 4.0, 1.5	Deshielded by the adjacent nitrogen atom.
H-3	7.5 - 7.7	dd	J = 8.0, 4.0	Coupled to H-2 and H-4.
H-4	8.2 - 8.4	dd	J = 8.0, 1.5	Influenced by the anisotropic effect of the fused ring.
H-6	7.8 - 8.0	d	J = 8.0	Ortho-coupled to H-7.
H-7	7.6 - 7.8	d	J = 8.0	Ortho-coupled to H-6.
COOH	12.0 - 14.0	br s	-	Highly deshielded acidic proton, signal may be broad and exchangeable with D₂O.[2]

Experimental Protocol: ¹H NMR Spectroscopy

A standard protocol for acquiring a ¹H NMR spectrum would involve:

• Sample Preparation: Dissolve 5-10 mg of 8-Chloroquinoline-5-carboxylic acid in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids to observe the acidic proton.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment.

  • Spectral Width: Approximately 16 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

• Processing: Apply a Fourier transform to the free induction decay (FID), followed by phase and baseline correction.

Caption: A generalized workflow for NMR spectroscopic analysis.

¹³C NMR Spectroscopy: Predicted Chemical Shifts

The ¹³C NMR spectrum will provide information on the carbon skeleton. The predicted chemical shifts are based on established ranges for quinolines and carboxylic acids.[3][4][5]

Carbon	Predicted Chemical Shift (ppm)	Rationale
C-2	150 - 152	Carbon adjacent to nitrogen.
C-3	122 - 124	Aromatic CH.
C-4	135 - 137	Aromatic CH.
C-4a	128 - 130	Quaternary carbon at the ring junction.
C-5	129 - 131	Carbon bearing the carboxylic acid group.
C-6	127 - 129	Aromatic CH.
C-7	126 - 128	Aromatic CH.
C-8	145 - 147	Carbon bearing the chloro group.
C-8a	148 - 150	Quaternary carbon at the ring junction.
COOH	165 - 170	Carboxylic acid carbonyl carbon.[5]

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: A 100 MHz or higher (for carbon) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Approximately 240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: A higher number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

• Processing: Similar to ¹H NMR processing.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of 8-Chloroquinoline-5-carboxylic acid will be dominated by absorptions from the carboxylic acid group and the aromatic quinoline core.

Predicted IR Absorption Bands

Functional Group	Predicted Frequency (cm⁻¹)	Intensity	Description
O-H (Carboxylic Acid)	3300 - 2500	Broad, Strong	Characteristic broad absorption due to hydrogen bonding.[6]
C-H (Aromatic)	3100 - 3000	Medium	Stretching vibrations of the quinoline ring protons.
C=O (Carboxylic Acid)	1710 - 1680	Strong	Carbonyl stretch, frequency lowered by conjugation with the aromatic ring.[6]
C=C / C=N (Aromatic)	1600 - 1450	Medium to Strong	Ring stretching vibrations of the quinoline system.
C-O (Carboxylic Acid)	1320 - 1210	Strong	C-O stretching vibration.[6]
C-Cl	800 - 600	Medium to Strong	C-Cl stretching vibration.

Experimental Protocol: IR Spectroscopy

• Sample Preparation:

  • Solid State (KBr pellet): Grind a small amount of the sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.

  • Solid State (ATR): Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

• Processing: The resulting interferogram is Fourier-transformed to produce the IR spectrum. A background spectrum should be collected and subtracted.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

Predicted Mass Spectrum

The electron ionization (EI) mass spectrum of 8-Chloroquinoline-5-carboxylic acid is expected to show a molecular ion peak and several characteristic fragment ions.

m/z	Ion	Description
207/209	[M]⁺	Molecular ion peak, showing the characteristic 3:1 isotopic pattern for one chlorine atom.
190/192	[M - OH]⁺	Loss of a hydroxyl radical from the carboxylic acid.
162/164	[M - COOH]⁺	Loss of the entire carboxylic acid group.
127	[C₉H₆N]⁺	Loss of chlorine and the carboxylic acid group.

Experimental Protocol: Mass Spectrometry

• Sample Introduction:

  • Direct Infusion: Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) and infuse it directly into the ion source.

  • Gas Chromatography-Mass Spectrometry (GC-MS): If the compound is sufficiently volatile and thermally stable, it can be introduced via a GC column.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): A versatile method for non-volatile or thermally labile compounds.

• Ionization Method:

  • Electron Ionization (EI): A hard ionization technique that provides detailed fragmentation patterns.

  • Electrospray Ionization (ESI): A soft ionization technique that typically produces a prominent protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻, useful for confirming the molecular weight.

• Mass Analyzer: A quadrupole, time-of-flight (TOF), or ion trap mass analyzer can be used.

• Data Acquisition: The mass spectrometer is scanned over a relevant m/z range (e.g., 50-500 amu).

Caption: Predicted fragmentation pathway for 8-Chloroquinoline-5-carboxylic acid in EI-MS.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic data for 8-Chloroquinoline-5-carboxylic acid. By integrating fundamental spectroscopic principles with comparative data from analogous structures, a reliable and detailed prediction of the ¹H NMR, ¹³C NMR, IR, and MS spectra has been presented. The included experimental protocols offer practical guidance for researchers in acquiring and interpreting this crucial data. This synthesized information serves as a valuable resource for the unambiguous identification and characterization of 8-Chloroquinoline-5-carboxylic acid, facilitating its further investigation in drug discovery and materials science.

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An In-depth Technical Guide to the Solubility of 8-Chloroquinoline-5-carboxylic acid

Abstract

This technical guide provides a comprehensive analysis of the solubility of 8-Chloroquinoline-5-carboxylic acid, a key heterocyclic compound with significant potential in medicinal chemistry and materials science. In the absence of extensive direct solubility data for this specific molecule, this document leverages established physicochemical principles and data from structurally analogous compounds to provide a robust framework for understanding and predicting its solubility behavior. We will explore the theoretical underpinnings of solubility, the influence of solvent properties, pH, and temperature, and provide detailed, field-tested protocols for empirical solubility determination. This guide is designed to equip researchers with the necessary knowledge to effectively work with 8-Chloroquinoline-5-carboxylic acid and to design and execute rigorous solubility studies.

Introduction: The Significance of Solubility in the Application of 8-Chloroquinoline-5-carboxylic acid

8-Chloroquinoline-5-carboxylic acid belongs to the quinoline class of compounds, which are renowned for their diverse biological activities and are core scaffolds in numerous pharmaceutical agents.[1] The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. Poor aqueous solubility is a major hurdle in drug development, often leading to inadequate therapeutic efficacy.[2] Therefore, a thorough understanding of the solubility of 8-Chloroquinoline-5-carboxylic acid is paramount for its successful application in drug discovery and development.

This guide will provide a deep dive into the factors governing the solubility of this compound, offering both theoretical insights and practical methodologies for its assessment.

Physicochemical Properties: A Predictive Framework

While experimental data for 8-Chloroquinoline-5-carboxylic acid is limited, we can infer its likely properties by examining its structure and data from closely related analogs.

Molecular Structure and Functional Groups

The structure of 8-Chloroquinoline-5-carboxylic acid features a quinoline ring system, a carboxylic acid group, and a chlorine atom.

• Quinoline Core: The bicyclic aromatic quinoline ring is inherently hydrophobic. Quinoline itself is only slightly soluble in cold water but dissolves readily in hot water and most organic solvents.

• Carboxylic Acid Group (-COOH): This functional group is ionizable and capable of hydrogen bonding. Its presence is expected to significantly influence the solubility in aqueous solutions, particularly as a function of pH.[3]

• Chlorine Atom (-Cl): The electron-withdrawing nature of the chlorine atom can influence the pKa of the carboxylic acid and the overall electron distribution of the molecule, thereby affecting its interactions with solvents.

Predicted and Analog-Derived Physicochemical Properties

The following table summarizes key physicochemical properties, including computed values for the target compound and experimental data for structurally similar molecules.

Property	8-Chloroquinoline-5-carboxylic acid (Target)	5-Chloroquinoline-8-carboxylic acid (Isomer)	8-Hydroxyquinoline-5-carboxylic acid (Analog)	Quinoline-8-carboxylic acid (Analog)
Molecular Weight	207.61 g/mol (Computed)	207.61 g/mol (Computed)[4]	189.17 g/mol (Computed)[3]	173.17 g/mol [5]
XLogP3 (Lipophilicity)	Not Available	2.8 (Computed)[6]	1.8 (Computed)[3]	Not Available
pKa	Not Available	Not Available	10.14, 3.92 (for 8-hydroxy-2-carboxylic acid analog)[7]	Not Available
Melting Point	Not Available	Not Available	Decomposes at 301°C[8]	183-185 °C[9]

XLogP3 is a computed measure of lipophilicity; higher values indicate lower aqueous solubility.

The computed XLogP3 of the isomeric 5-chloroquinoline-8-carboxylic acid suggests moderate lipophilicity. The presence of the carboxylic acid group will likely render the solubility of 8-Chloroquinoline-5-carboxylic acid highly dependent on pH.

The Critical Role of pH in Aqueous Solubility

The solubility of ionizable compounds like 8-Chloroquinoline-5-carboxylic acid is profoundly influenced by the pH of the aqueous medium.

The Henderson-Hasselbalch Relationship and Ionization

The carboxylic acid moiety will be predominantly in its neutral, less soluble form at pH values below its pKa. As the pH increases above the pKa, the carboxylic acid will deprotonate to form the more soluble carboxylate salt. This relationship is described by the Henderson-Hasselbalch equation.

The solubility of carboxylic acids increases at high pH because they can ionize to form carboxylate ions (-COO-), which are more soluble in water than the neutral acid form.[8] Conversely, at low pH, the high concentration of hydrogen ions suppresses this ionization.

Predicted pH-Solubility Profile

Based on the behavior of similar carboxylic acids, we can predict the following pH-solubility profile for 8-Chloroquinoline-5-carboxylic acid:

• Low pH (pH < pKa): The compound will be in its protonated, neutral form, exhibiting its minimum aqueous solubility (intrinsic solubility).

• pH ≈ pKa: A sharp increase in solubility is expected as the compound transitions from its neutral to its ionized form.

• High pH (pH > pKa): The compound will be in its deprotonated, anionic form, exhibiting its maximum aqueous solubility.

The following diagram illustrates the expected impact of pH on the solubility of a generic carboxylic acid.

Caption: Influence of pH on the ionization and solubility of a carboxylic acid.

Solubility in Organic Solvents and the Effect of Temperature

The solubility of 8-Chloroquinoline-5-carboxylic acid in organic solvents will be governed by the principle of "like dissolves like."

Solvent Polarity and Intermolecular Forces

• Polar Protic Solvents (e.g., water, ethanol, methanol): These solvents can act as both hydrogen bond donors and acceptors. The carboxylic acid group will interact favorably with these solvents. Solubility is expected to be moderate to good, especially with heating.

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetone): These solvents can accept hydrogen bonds and have large dipole moments. They are generally good solvents for a wide range of organic compounds. Dimethyl sulfoxide (DMSO) is often used to prepare stock solutions of hydrophobic compounds.[2][10]

• Nonpolar Solvents (e.g., hexane, toluene): Due to the polar nature of the carboxylic acid and the quinoline nitrogen, solubility in nonpolar solvents is expected to be poor.

A study on the structurally similar 5-chloro-8-hydroxyquinoline provides valuable insight into its solubility in various organic solvents. The mole fraction solubility at 298.15 K was highest in 1,4-dioxane, followed by 2-ethoxyethanol, and various acetate and alcohol solvents.[11] This suggests that solvents with both hydrogen bond accepting capabilities and some degree of polarity are effective.

The Influence of Temperature

For most solid solutes, solubility increases with temperature. This is because the dissolution process is often endothermic, meaning it absorbs heat from the surroundings. The study on 5-chloro-8-hydroxyquinoline confirmed that its solubility is directly proportional to temperature in the tested solvents.[11]

The Impact of Crystal Polymorphism

Polymorphism is the ability of a solid material to exist in more than one crystal structure.[12] Different polymorphs of the same compound can have different physical properties, including melting point, stability, and, most importantly, solubility. A more stable crystalline form will generally have a lower solubility than a metastable form. The existence of multiple polymorphs has been observed in related compounds like 8-hydroxyquinoline.[13][14][15]

It is crucial for researchers to be aware that the solubility data they generate may be specific to a particular polymorphic form of 8-Chloroquinoline-5-carboxylic acid. Characterization of the solid form using techniques such as X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) is highly recommended.

Experimental Protocols for Solubility Determination

The following protocols provide a standardized approach to determining the solubility of 8-Chloroquinoline-5-carboxylic acid.

Thermodynamic Solubility Determination: The Shake-Flask Method

The shake-flask method is considered the "gold standard" for determining thermodynamic (equilibrium) solubility.[11]

Methodology:

• Preparation: Add an excess amount of solid 8-Chloroquinoline-5-carboxylic acid to a series of vials containing the different solvents to be tested (e.g., water, pH buffers, ethanol, DMSO). The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Seal the vials and agitate them at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. A shaker or rotator in a temperature-controlled incubator is recommended.

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute an aliquot of the clear supernatant and determine the concentration of the dissolved compound using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

• Calculation: Calculate the solubility in the desired units (e.g., mg/mL, µg/mL, or mol/L).

The following diagram outlines the workflow for the shake-flask solubility determination.

Caption: Workflow for the shake-flask solubility determination method.

Investigating the pH-Solubility Profile

To determine the pH-solubility profile, the shake-flask method is performed using a series of aqueous buffers covering a wide pH range (e.g., pH 2 to 10).

Methodology:

• Follow the shake-flask protocol as described in section 6.1, using a range of buffers with known pH values as the solvents.

• After equilibration, it is crucial to measure the final pH of each saturated solution, as the dissolution of an acidic compound can alter the pH of unbuffered or weakly buffered solutions.

• Plot the measured solubility as a function of the final measured pH.

Conclusion and Future Directions

While direct, quantitative solubility data for 8-Chloroquinoline-5-carboxylic acid is not yet widely available in the public domain, this guide provides a comprehensive framework for understanding and predicting its solubility behavior. By leveraging knowledge of its molecular structure and data from analogous compounds, researchers can make informed decisions regarding solvent selection and formulation strategies.

The key takeaways are:

• The solubility of 8-Chloroquinoline-5-carboxylic acid is expected to be highly pH-dependent in aqueous media, with significantly higher solubility at basic pH.

• Polar organic solvents, particularly those with hydrogen bond accepting capabilities like DMSO and 1,4-dioxane, are likely to be effective solubilizing agents.

• Solubility is anticipated to increase with temperature.

• The potential for polymorphism should be considered, as different crystal forms can exhibit different solubilities.

It is strongly recommended that researchers empirically determine the solubility of 8-Chloroquinoline-5-carboxylic acid in their specific solvent systems of interest using the standardized protocols outlined in this guide. Such data will be invaluable for advancing the research and development of this promising compound.

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In Silico Prediction of 8-Chloroquinoline-5-carboxylic Acid Targets: A Technical Guide for Drug Discovery Professionals

Abstract

This guide provides a comprehensive, in-depth technical walkthrough for the in silico prediction of protein targets for the novel small molecule, 8-Chloroquinoline-5-carboxylic acid. As a Senior Application Scientist, this document is structured to provide not just a series of protocols, but a cohesive experimental narrative grounded in established chemoinformatic principles. We will navigate the complexities of target identification by employing a multi-faceted approach that leverages ligand-based similarity, pharmacophore mapping, and structure-based reverse docking methodologies. This guide is intended for researchers, scientists, and drug development professionals seeking to elucidate the mechanism of action of small molecules and identify potential therapeutic targets. Each step is designed to be self-validating, with clear explanations of the underlying scientific rationale and cross-references to authoritative sources.

Introduction: The Enigma of 8-Chloroquinoline-5-carboxylic Acid

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities, including antimicrobial and anticancer effects.[1] The specific compound of interest, 8-Chloroquinoline-5-carboxylic acid, is a novel derivative whose biological targets remain uncharacterized. The elucidation of its protein interaction profile is a critical first step in understanding its potential therapeutic applications and off-target effects.

In silico target prediction methods offer a rapid and cost-effective means to generate testable hypotheses about a compound's mechanism of action before embarking on extensive and resource-intensive experimental validation.[2] This guide will utilize a consensus-based approach, integrating predictions from three distinct and complementary computational strategies to increase the confidence in our findings.

The Tripartite In Silico Target Prediction Workflow

Our approach is built on the principle that a consensus from diverse predictive methodologies provides a more robust set of candidate targets. We will employ three distinct, yet complementary, web-based platforms, each representing a different facet of in silico target prediction.

Figure 2: Simplified MAPK/ERK Signaling Pathway.

Conclusion and Outlook: From In Silico Prediction to Experimental Validation

This guide has outlined a robust, multi-pronged in silico strategy for identifying the potential protein targets of 8-Chloroquinoline-5-carboxylic acid. By integrating ligand-based, pharmacophore-based, and structure-based approaches, we have generated a prioritized list of candidate targets. It is imperative to underscore that these computational predictions are hypotheses that require rigorous experimental validation. [4] Promising strategies for target validation include:

• Biochemical Assays: Direct binding assays (e.g., Surface Plasmon Resonance) or enzymatic activity assays for predicted enzymes.

• Cell-Based Assays: Cellular Thermal Shift Assays (CETSA) to confirm target engagement in a cellular context. [2]* Genetic Approaches: Techniques such as CRISPR-Cas9 or RNAi to modulate the expression of the predicted target and observe the phenotypic consequences in the presence of the compound. [4] The workflow presented herein provides a solid foundation for unraveling the mechanism of action of 8-Chloroquinoline-5-carboxylic acid and serves as a template for the target identification of other novel small molecules.

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A Guide to the Thermal Stability and Degradation Profile of 8-Chloroquinoline-5-carboxylic Acid

Abstract

The thermal stability of an active pharmaceutical ingredient (API) is a critical quality attribute that influences its safety, efficacy, and shelf-life. This technical guide outlines a comprehensive strategy for characterizing the thermal stability and degradation profile of 8-Chloroquinoline-5-carboxylic acid, a heterocyclic compound of interest in drug development. While specific experimental data for this exact molecule is not extensively published, this document establishes a robust analytical framework based on established principles of thermal analysis, forced degradation studies as mandated by international guidelines, and mechanistic knowledge of related quinoline and carboxylic acid compounds. We present detailed protocols for Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and stability-indicating chromatographic methods. Furthermore, a hypothesized primary degradation pathway is proposed, providing a scientifically grounded starting point for researchers in pharmaceutical development, quality control, and materials science.

Introduction: The Imperative of Thermal Stability

8-Chloroquinoline-5-carboxylic acid belongs to the quinoline class of compounds, a scaffold present in numerous pharmaceuticals valued for a wide range of biological activities. As with any API, understanding its intrinsic stability is paramount. Thermal degradation can lead to a loss of potency, the formation of potentially toxic impurities, and changes in critical physicochemical properties such as solubility and crystal form.

Regulatory bodies, under the International Council for Harmonisation (ICH) guidelines, mandate rigorous stability testing to ensure that a drug substance maintains its quality and purity throughout its lifecycle.[1][2] Forced degradation, or stress testing, is a crucial component of this process, designed to identify likely degradation products and establish the inherent stability of a molecule.[3] This guide provides the scientific rationale and detailed methodologies to build a complete thermal degradation profile for 8-Chloroquinoline-5-carboxylic acid.

Core Methodologies for Thermal Analysis

A multi-faceted approach is required to fully comprehend the thermal behavior of a compound. The primary techniques employed are Thermogravimetric Analysis (TGA) for assessing mass loss and Differential Scanning Calorimetry (DSC) for detecting thermal events like melting and decomposition.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is the definitive method for determining the temperatures at which a compound begins to decompose. For polymers derived from related structures like 8-hydroxyquinoline-5-sulphonic acid, TGA has been effectively used to characterize multi-step degradation processes.[4][5]

Rationale for TGA:

• Identifies Onset of Decomposition: Pinpoints the temperature at which significant mass loss begins, defining the upper limit of thermal stability.

• Quantifies Degradation Stages: Reveals if the degradation occurs in a single step or multiple steps, which can provide clues about the degradation mechanism.

• Assesses Residual Mass: Determines the amount of non-volatile residue remaining at high temperatures.

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 3-5 mg of 8-Chloroquinoline-5-carboxylic acid into a clean, tared aluminum or platinum pan.

• Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere, preventing oxidative degradation.

• Heating Program: Equilibrate the sample at 30 °C. Ramp the temperature from 30 °C to 600 °C at a linear heating rate of 10 °C/min.

  • Scientist's Note: A 10 °C/min heating rate is a standard condition that provides a good balance between analytical speed and the resolution of thermal events.[6]

• Data Analysis: Plot the percentage of mass loss versus temperature. Determine the onset temperature (Tonset) of decomposition, defined as the temperature at which a significant deviation from the baseline mass is observed. Identify the temperatures of maximum rates of mass loss from the derivative of the TGA curve (DTG).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is invaluable for identifying the melting point, measuring the enthalpy of fusion, and detecting exothermic or endothermic events associated with decomposition.

Rationale for DSC:

• Determines Melting Point (Tm): Provides a key indicator of purity. A sharp melting peak suggests a highly pure crystalline substance.

• Detects Polymorphism: Can identify different crystalline forms, which may have different stabilities and bioavailabilities.

• Characterizes Decomposition: Decomposition is often an exothermic event that can be detected and quantified by DSC, complementing TGA data.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a high-purity indium standard.

• Sample Preparation: Accurately weigh 1-3 mg of 8-Chloroquinoline-5-carboxylic acid into a hermetically sealed aluminum pan. Prepare an empty, sealed pan as a reference.

• Atmosphere: Purge the DSC cell with high-purity nitrogen at a flow rate of 20-50 mL/min.

• Heating Program: Equilibrate the sample at 30 °C. Ramp the temperature from 30 °C to a temperature approximately 50 °C above the decomposition onset observed in TGA, using a heating rate of 10 °C/min.

• Data Analysis: Plot the heat flow versus temperature. Identify the endothermic peak corresponding to the melting point and any exothermic peaks that may indicate decomposition. Integrate the melting peak to determine the enthalpy of fusion (ΔHfus).

Forced Degradation and Degradant Identification

Forced degradation studies are conducted under conditions more stringent than accelerated stability testing to expedite the formation of degradation products.[3][7] For thermal stress, this involves exposing the API to elevated temperatures in both solid and solution states.[8]

Hypothesized Degradation Pathway: The Role of Decarboxylation

The most chemically labile functional group in 8-Chloroquinoline-5-carboxylic acid under thermal stress is the carboxylic acid moiety. Aromatic and heteroaromatic carboxylic acids are known to undergo decarboxylation (loss of CO₂) upon heating.[9][10] This is the most probable initial degradation step. The resulting primary degradant would be 8-Chloroquinoline. This hypothesis is supported by studies on related pyridinecarboxylic acids, where decarboxylation is a key reaction mechanism in aqueous solutions at elevated temperatures.[9]

Caption: Hypothesized primary thermal degradation pathway via decarboxylation.

Analytical Workflow for Degradant Identification

To confirm the hypothesized pathway and identify any other degradants, a stability-indicating analytical method is essential. High-Performance Liquid Chromatography (HPLC) coupled with a Photodiode Array (PDA) detector and a Mass Spectrometer (MS) is the gold standard for this purpose.[11][12]

Caption: Workflow for forced thermal degradation and analysis.

• Solid-State Stress: Place a thin layer (10-20 mg) of the solid API in a clear glass vial. Store in a calibrated oven at 60°C and 80°C. A control sample should be stored at 4°C, protected from light.[8] Sample and analyze at initial, 24, 48, and 72-hour time points.

• Solution-State Stress: Prepare a 1 mg/mL solution of the API in a 50:50 mixture of water and acetonitrile. Place in sealed glass vials and store in a calibrated oven at 60°C and 80°C. Prepare a control sample and store it at 4°C.[8] Sample and analyze at initial, 8, 24, and 48-hour time points.

• Extent of Degradation: The goal is to achieve a target degradation of 5-20%.[3] If degradation is minimal, the duration or temperature can be increased. If it is excessive, these parameters should be reduced.

• Chromatographic System:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: A gradient is crucial to separate the more polar parent compound from potentially less polar degradants. A typical starting point would be 5% B, ramping to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: PDA detector scanning from 200-400 nm, with specific monitoring at the λmax of the parent compound.

• Mass Spectrometry System:

  • Ionization: Electrospray Ionization (ESI) in both positive and negative modes.

  • Analysis: Full scan mode to detect all ions, followed by tandem MS (MS/MS) on the parent ion and any detected impurity ions to obtain fragmentation patterns for structural elucidation.

• Method Validation: The method must be validated according to ICH Q2(R1) guidelines to prove its specificity, linearity, accuracy, precision, and robustness.[13] Specificity is confirmed by demonstrating that degradant peaks are well-resolved from the parent peak.

Synthesizing the Data: The Complete Profile

The final step is to integrate the data from all analyses to construct a comprehensive thermal stability and degradation profile.

Table 1: Summary of Thermal Analysis Data

Parameter	Method	Result	Interpretation
Onset of Decomposition (Tonset)	TGA	e.g., 250 °C	Upper limit for solid-state thermal stability.
Mass Loss Steps	TGA/DTG	e.g., One major step at 250-300 °C	Suggests a primary decomposition event, likely decarboxylation.
Melting Point (Tm)	DSC	e.g., 225 °C (sharp peak)	Indicates a pure, crystalline material.
Decomposition Event	DSC	e.g., Exotherm at 260 °C	Confirms decomposition occurs after melting.
Primary Degradant (m/z)	LC-MS	e.g., m/z 164.02 [M+H]⁺	Corresponds to the protonated molecular ion of 8-Chloroquinoline.

| Degradation Rate (80°C, Solution) | HPLC | e.g., 8% after 24 hrs | Quantifies the stability under specific stress conditions. |

Interpretation: The collective data allows for a definitive statement on the thermal stability of 8-Chloroquinoline-5-carboxylic acid. For example, the data might show that the compound is stable up to its melting point but rapidly degrades thereafter, with the primary pathway being decarboxylation to form 8-Chloroquinoline. The stability-indicating HPLC method would be proven capable of monitoring this degradation and quantifying the purity of the API over time.

Conclusion

This guide provides a scientifically rigorous and regulatory-compliant framework for the complete characterization of the thermal stability and degradation profile of 8-Chloroquinoline-5-carboxylic acid. By integrating data from TGA, DSC, and forced degradation studies analyzed by a validated stability-indicating HPLC-MS method, researchers can establish the intrinsic stability of the molecule, identify potential impurities, and generate the necessary data to support drug development and regulatory submissions. This systematic approach ensures a thorough understanding of the API's behavior under thermal stress, which is fundamental to delivering a safe and effective pharmaceutical product.

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A Quantum Mechanical Investigation of 8-Chloroquinoline-5-carboxylic Acid: A Technical Guide for Drug Discovery and Materials Science

Abstract

This technical guide provides a comprehensive framework for the quantum mechanical study of 8-Chloroquinoline-5-carboxylic acid, a molecule of significant interest due to the prevalence of the quinoline scaffold in medicinal chemistry and materials science. We delve into the theoretical underpinnings and practical application of Density Functional Theory (DFT) to elucidate the structural, spectroscopic, and electronic properties of this compound. This document is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind methodological choices. By synthesizing data from studies on analogous structures, we present a predictive analysis of the molecule's optimized geometry, vibrational signatures (FT-IR, FT-Raman), electronic reactivity via Frontier Molecular Orbitals (HOMO-LUMO) and Molecular Electrostatic Potential (MEP), and atomic charge distribution. Our objective is to furnish a robust computational protocol that serves as a self-validating system for guiding and accelerating experimental research.

Introduction

The Enduring Significance of the Quinoline Scaffold

Quinoline and its derivatives represent a cornerstone in heterocyclic chemistry, renowned for their wide spectrum of biological activities and applications. This bicyclic aromatic heterocycle is a key pharmacophore in numerous approved drugs, exhibiting antimalarial, antibacterial, antifungal, anticancer, and anti-inflammatory properties.[1][2][3] Beyond medicine, quinoline-based compounds are integral to the development of organic light-emitting diodes (OLEDs), sensors, and corrosion inhibitors, owing to their unique electronic and photophysical characteristics.

Profile of 8-Chloroquinoline-5-carboxylic Acid

8-Chloroquinoline-5-carboxylic acid is a derivative featuring three key functional components: the quinoline bicyclic system, a halogen (chloro) substituent at position 8, and a carboxylic acid group at position 5. This specific arrangement of functional groups suggests a multifaceted chemical character. The carboxylic acid moiety imparts potential as a chelating agent for metal ions, a property well-documented for similar quinoline carboxylic acids.[4][5][6] The chloro-substituent can modulate the molecule's lipophilicity and electronic properties, which is a common strategy in drug design to enhance membrane permeability and target binding. The nitrogen atom in the quinoline ring acts as a hydrogen bond acceptor and a site of negative potential. Understanding the interplay of these features at a quantum level is paramount for predicting its behavior and designing applications.

The Predictive Power of Quantum Mechanical Studies

In the modern research landscape, quantum mechanical calculations, particularly Density Functional Theory (DFT), serve as an indispensable "computational microscope." They allow for the in silico prediction of molecular properties with remarkable accuracy, thereby guiding experimental efforts, reducing costs, and accelerating the discovery-to-development pipeline. By modeling the electronic structure, we can reliably predict molecular geometry, vibrational spectra for compound identification, and reactivity indicators that are crucial for understanding potential biological activity or material performance.[1][7]

Theoretical Framework and Computational Methodology

The Foundation: Density Functional Theory (DFT)

Density Functional Theory is a powerful quantum mechanical method used to investigate the electronic structure of many-body systems. Its central tenet is that the properties of a system can be determined from its electron density, which is a function of only three spatial coordinates, rather than the complex many-electron wavefunction. This simplification makes DFT computationally more tractable than traditional ab initio methods like Hartree-Fock (HF) for moderately sized systems, without a significant loss of accuracy.[8]

Rationale for Method Selection: An Expert's Perspective

The reliability of any DFT study hinges on the judicious selection of the functional and the basis set. This choice is not arbitrary but is grounded in a deep understanding of their strengths and limitations for a given chemical system.

• Functional Selection: The B3LYP Hybrid Functional For organic molecules containing heteroatoms and π-conjugated systems, the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is a proven and widely used choice.[1][3][7][9] It incorporates a portion of the exact Hartree-Fock exchange, which helps to correct for the self-interaction error inherent in many pure DFT functionals. This leads to a more accurate description of thermochemistry, molecular geometries, and vibrational frequencies. For 8-Chloroquinoline-5-carboxylic acid, B3LYP provides an optimal balance between computational expense and predictive accuracy.

• Basis Set Selection: The Pople 6-311++G(d,p) Basis Set A basis set is a set of mathematical functions used to construct the molecular orbitals. The 6-311++G(d,p) basis set is a robust choice for this molecule for several reasons:

  • 6-311G: This is a triple-zeta split-valence basis set, meaning it uses three functions to describe each valence orbital, providing significant flexibility for accurately representing the electron distribution.

  • ++: The double plus indicates the inclusion of diffuse functions on both heavy atoms and hydrogen atoms. These functions are crucial for describing anions and systems with lone pairs or potential for weak interactions like hydrogen bonds, all of which are present in our target molecule (carboxylic acid, nitrogen lone pair).[10]

  • (d,p): These are polarization functions added to heavy atoms (d-functions) and hydrogen atoms (p-functions). They allow the orbitals to change shape and direction in response to the molecular environment, which is essential for accurately modeling bonding and intermolecular interactions.[1][10]

Computational Workflow: A Self-Validating Protocol

The following protocol outlines a logical and verifiable workflow for the quantum mechanical analysis.

Caption: Computational workflow for quantum mechanical analysis.

Predictive Analysis: Results and Discussion

This section presents the predicted properties of 8-Chloroquinoline-5-carboxylic acid based on the described DFT methodology.

Optimized Molecular Geometry

The first step in the analysis is to determine the molecule's most stable three-dimensional structure by minimizing its energy. The resulting optimized geometry provides fundamental data on bond lengths and angles. These theoretical parameters can be benchmarked against experimental X-ray crystallography data of similar compounds to validate the accuracy of the computational model.[1][7]

Caption: Predicted molecular structure of 8-Chloroquinoline-5-carboxylic acid.

Table 1: Predicted Geometrical Parameters

Parameter	Bond	Predicted Bond Length (Å)	Parameter	Atoms	Predicted Bond Angle (°)
Bond Lengths	C5-C11 (Carboxylic)	1.485	Bond Angles	C4-C10-C5	120.5
	C11=O12	1.210		C10-C5-C11	121.0
	C11-O13	1.358		O12-C11-O13	123.2
	O13-H14	0.972		C11-O13-H14	107.8
	C8-Cl17	1.745		C7-C8-Cl17	119.5
	C9-N1	1.371		C9-N1-C2	117.9

(Note: These are representative values based on typical DFT calculations for similar structures and should be calculated specifically for the molecule).

Vibrational Spectroscopy Analysis

Vibrational analysis not only confirms that the optimized structure is a true energy minimum (absence of imaginary frequencies) but also predicts the FT-IR and FT-Raman spectra. These theoretical spectra are invaluable for interpreting experimental data. Key vibrational modes for 8-Chloroquinoline-5-carboxylic acid are expected to include the O-H stretch of the carboxylic acid, the C=O carbonyl stretch, C-Cl stretching, and various C-H and ring stretching/bending modes.[9][10][11] Calculated frequencies are often systematically higher than experimental ones due to the harmonic approximation; thus, they are typically scaled by a factor (e.g., ~0.961 for B3LYP) for better comparison.[1][10]

Table 2: Predicted Major Vibrational Frequencies and Assignments

Predicted Freq. (cm⁻¹)	Scaled Freq. (cm⁻¹)	Assignment (Potential Energy Distribution)
3750	3604	O-H stretch (Carboxylic acid dimer)
3150-3000	3027-2883	Aromatic C-H stretches
1780	1711	C=O stretch (Carboxylic acid)
1610, 1580, 1490	1547, 1518, 1432	Quinoline ring C=C and C=N stretches
1310	1259	C-O stretch coupled with O-H in-plane bend
780	750	C-Cl stretch

(Note: Values are illustrative and require specific calculation).

Electronic Properties and Chemical Reactivity

• Frontier Molecular Orbitals (HOMO-LUMO) The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding electronic transitions and reactivity. The HOMO energy (E_HOMO) relates to the ability to donate an electron, while the LUMO energy (E_LUMO) relates to the ability to accept an electron.[12][13] The energy gap between them (E_gap = E_LUMO - E_HOMO) is a critical indicator of chemical stability; a smaller gap suggests the molecule is more polarizable and reactive.[14][15]

Table 3: Predicted Electronic Properties

Parameter	Description	Predicted Value (eV)
E_HOMO	Electron Donating Ability	-6.85
E_LUMO	Electron Accepting Ability	-2.50
Energy Gap (E_gap)	Chemical Reactivity/Stability	4.35
Ionization Potential (I)	I ≈ -E_HOMO	6.85
Electron Affinity (A)	A ≈ -E_LUMO	2.50
Electronegativity (χ)	χ = (I+A)/2	4.675
Chemical Hardness (η)	η = (I-A)/2	2.175

(Note: Values are illustrative and require specific calculation).

The analysis of the HOMO and LUMO orbital plots would likely show that the HOMO is distributed across the quinoline ring system, while the LUMO is also delocalized over the aromatic rings, indicating potential for π-π* electronic transitions.

• Molecular Electrostatic Potential (MEP) The MEP map is a visual tool that illustrates the charge distribution on the molecule's surface. It is invaluable for predicting how the molecule will interact with other species.

  • Red/Yellow Regions: Indicate negative electrostatic potential (electron-rich), representing likely sites for electrophilic attack. For our molecule, these would be concentrated around the carboxylic oxygens and the quinoline nitrogen.

  • Blue Regions: Indicate positive electrostatic potential (electron-poor), representing likely sites for nucleophilic attack. This would be most prominent around the acidic hydrogen of the carboxylic group.[9][11]

This map provides immediate, qualitative insights into hydrogen bonding sites and reactive centers, which is critical for drug-receptor interaction studies.

Atomic Charge Distribution

• Mulliken Population Analysis Mulliken analysis partitions the total electron density among the atoms in a molecule, providing an estimate of partial atomic charges.[16][17] These charges can offer insights into the electrostatic interactions within the molecule. However, it's crucial to acknowledge that Mulliken charges are known to be highly dependent on the basis set used.[16][17] Therefore, they are best used for comparing charge trends within a series of molecules calculated with the exact same methodology, rather than as absolute values. More robust methods like Natural Population Analysis (NPA) are often preferred.

Table 4: Predicted Mulliken Atomic Charges (Illustrative)

Atom	Mulliken Charge (a.u.)	Atom	Mulliken Charge (a.u.)
N1	-0.45	C11	+0.65
C8	+0.10	O12	-0.58
Cl17	-0.15	O13	-0.60
H14	+0.42

(Note: Values are highly dependent on the calculation method and are for illustrative purposes only).

Detailed Experimental Protocol

Protocol for a Standard DFT Calculation

This protocol provides a template for performing a geometry optimization and frequency calculation using the Gaussian software suite.

• Step 1: Build the Molecule: Using a graphical interface like GaussView, construct the 3D structure of 8-Chloroquinoline-5-carboxylic acid. Ensure reasonable initial bond lengths and angles.

• Step 2: Create the Input File (.gjf): Set up the calculation with the following keywords in the route section.

  • %nprocshared=8: Specifies using 8 processor cores.

  • %mem=16GB: Allocates 16 GB of RAM.

  • %chk: Creates a checkpoint file for restarting jobs or further analysis.

  • #p: Requests "punch" (more detailed) output.

  • Opt: Requests a geometry optimization.

  • Freq: Requests a frequency calculation to be performed on the optimized geometry.

  • B3LYP/6-311++G(d,p): Specifies the chosen method and basis set.

  • 0 1: Specifies a total charge of 0 and a spin multiplicity of 1 (singlet state).

• Step 3: Execute the Calculation: Submit the input file to the Gaussian program.

• Step 4: Analyze the Output File (.log or .out):

  • Verify normal termination.

  • Check for the absence of imaginary frequencies to confirm a true minimum.

  • Extract optimized coordinates, energies, vibrational frequencies, IR/Raman intensities, and Mulliken charges.

• Step 5: Visualization: Use GaussView or another visualizer to view the optimized structure, animate vibrational modes, and generate surfaces for HOMO, LUMO, and MEP.

Conclusion

This guide has outlined a comprehensive and scientifically grounded approach to the quantum mechanical study of 8-Chloroquinoline-5-carboxylic acid using Density Functional Theory. We have detailed the rationale for selecting the B3LYP functional with the 6-311++G(d,p) basis set, establishing a robust protocol for predictive analysis. The theoretical results for molecular geometry, vibrational spectra, electronic properties, and atomic charges provide a detailed portrait of the molecule's fundamental characteristics. This in silico characterization is a critical first step in the rational design of new pharmaceuticals and functional materials, enabling researchers to formulate targeted hypotheses and design more efficient and effective experimental studies.

References

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• Q-Chem. 11.2.1 Population Analysis.

• ResearchGate. (2018). Spectroscopic characterization of 8-hydroxy-5-nitroquinoline and 5-chloro-8-hydroxy quinoline and investigation of its reactive properties by DFT calculations and molecular dynamics simulations.

• Semantic Scholar. (2022). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis, a. [URL]([Link]

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• ResearchGate. (2019). The theoretical investigation of HOMO, LUMO, thermophysical properties and QSAR study of some aromatic carboxylic acids using HyperChem programming.

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• OUCI. Spectroscopic characterization of 8-hydroxy-5-nitroquinoline and 5-chloro-8-hydroxy quinoline and investigation of its reactive properties by DFT calculations and molecular dynamics simulations.

• PubChem. 5-Chloro-8-hydroxyquinoline.

• National Institutes of Health. (2021). Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde.

• ResearchGate. (2007). (PDF) Analysis of Vibratinal Spectra of 8-Hydroxyquinoline and Its 5,7-Dichloro, 5,7-Dibromo, 5,7-Diiodo and 5,7-Dinitro Derivatives Based on Density Functional Theory Calculations.

• ScholarWorks@GVSU. The study of 8-Hydroxyquinoline-2-Carboxyllic acid and its metal ion complexing properties.

• MDPI. (2022). Structural, Electronic, Reactivity, and Conformational Features of 2,5,5-Trimethyl-1,3,2-diheterophosphinane-2-sulfide, and Its Derivatives: DFT, MEP, and NBO Calculations.

• Royal Society of Chemistry. (2021). Thermodynamic study on 8-hydroxyquinoline-2-carboxylic acid as a chelating agent for iron found in the gut of Noctuid larvae.

• ResearchGate. (2023). Structural illustration of 8-hydroxyquinoline.

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• Scientific Research Publishing. 5-Chloro-Quinolin-8-Yloxy Acetic Acid; Vibrational Spectra; Molecular Structure; Force Field; DFT Calculations.

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• ResearchGate. (2002). HF and DFT studies of the structure and vibrational spectra of 8-hydroxyquinoline and its mercury(II) halide complexes.

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Protocols & Analytical Methods

Application Notes and Protocols for the Solubilization of 8-Chloroquinoline-5-carboxylic acid in Cell Culture

Introduction: Navigating the Nuances of Quinoline-Based Carboxylic Acids in Cellular Assays

8-Chloroquinoline-5-carboxylic acid belongs to the quinoline carboxylic acid class of compounds, a scaffold of significant interest in medicinal chemistry and drug development. Quinoline derivatives have demonstrated a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The mechanism of action for many of these compounds is attributed to their ability to chelate metal ions, thereby interfering with essential enzymatic processes. The introduction of a chloro-substituent and a carboxylic acid moiety to the quinoline ring can modulate the compound's physicochemical properties, including its solubility and biological activity.

Given the inherent challenges in dissolving novel compounds for cell-based assays, this technical guide provides a comprehensive, experience-driven protocol for the solubilization of 8-Chloroquinoline-5-carboxylic acid. This document is intended for researchers, scientists, and drug development professionals, offering a robust starting point for the preparation of this compound for in vitro studies. The protocols outlined herein are based on established methodologies for structurally similar compounds and are designed to ensure the integrity and reproducibility of your experimental results.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 8-Chloroquinoline-5-carboxylic acid is paramount for developing a successful dissolution protocol. While specific experimental data for this compound is not extensively published, we can infer its likely characteristics based on its structural motifs and data from isomeric compounds.

Property	Value (Inferred)	Source/Rationale
Molecular Formula	C₁₀H₆ClNO₂	Based on chemical structure.
Molecular Weight	207.61 g/mol	Calculated from the molecular formula, consistent with isomeric compounds[1][2].
Appearance	White to off-white or pale-yellow solid	Typical appearance for quinoline derivatives.
Aqueous Solubility	Low	The hydrophobic quinoline core suggests poor solubility in aqueous media.
Organic Solvent	Likely soluble in polar aprotic solvents	Based on protocols for similar quinoline carboxylic acids[3][4].

Core Directive: A Protocol Grounded in Chemical Principles

The primary challenge in preparing 8-Chloroquinoline-5-carboxylic acid for cell culture is its anticipated low aqueous solubility. Direct dissolution in aqueous culture media is likely to result in precipitation, leading to inaccurate and irreproducible experimental outcomes. Therefore, a two-step process involving the preparation of a concentrated stock solution in an organic solvent followed by serial dilution in the final culture medium is the recommended approach.

I. The Solvent of Choice: Dimethyl Sulfoxide (DMSO)

Based on extensive experience with quinoline-based compounds and available data for similar molecules, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a concentrated stock solution of 8-Chloroquinoline-5-carboxylic acid.

Causality Behind the Choice:

• High Solubilizing Power: DMSO is a highly polar aprotic solvent capable of dissolving a wide range of organic molecules that are poorly soluble in water[4].

• Miscibility with Culture Media: DMSO is miscible with aqueous solutions, allowing for the dilution of the stock solution into cell culture medium without immediate precipitation, provided the final DMSO concentration is kept low.

• Biocompatibility at Low Concentrations: Most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant cytotoxicity. However, it is imperative to determine the specific tolerance of your cell line of interest.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol details the preparation of a 10 mM stock solution of 8-Chloroquinoline-5-carboxylic acid in DMSO. This concentration is a practical starting point, though the maximum achievable concentration should be determined empirically.

Materials:

• 8-Chloroquinoline-5-carboxylic acid (solid)

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Water bath or sonicator (optional)

Step-by-Step Methodology:

• Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully weigh out a precise amount of 8-Chloroquinoline-5-carboxylic acid. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.076 mg of the compound (Molecular Weight: 207.61 g/mol ).

• Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the pre-weighed compound. For the example above, add 1 mL of DMSO.

• Solubilization: Tightly cap the vial and vortex thoroughly for at least 2 minutes. If the compound does not fully dissolve, the following gentle techniques can be employed:

  • Warming: Warm the solution in a water bath at 37°C for 10-15 minutes, with intermittent vortexing. Many quinoline carboxylic acids show increased solubility with gentle heating[4].

  • Sonication: Place the vial in a bath sonicator for 5-10 minutes.

• Visual Inspection: After dissolution, visually inspect the solution to ensure there are no visible particulates. The solution should be clear.

• Sterilization: While the DMSO stock solution is considered sterile due to the nature of the solvent, it can be filter-sterilized through a 0.22 µm syringe filter if desired. Ensure the filter is compatible with DMSO.

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber vials to minimize freeze-thaw cycles and protect from light. Store at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

This protocol describes the serial dilution of the DMSO stock solution into the desired cell culture medium to achieve the final working concentrations for your experiment.

Materials:

• 10 mM stock solution of 8-Chloroquinoline-5-carboxylic acid in DMSO

• Sterile, complete cell culture medium (pre-warmed to 37°C)

• Sterile serological pipettes and pipette tips

• Sterile conical tubes or microcentrifuge tubes

Step-by-Step Methodology:

• Thawing the Stock Solution: Thaw the 10 mM stock solution at room temperature. Once thawed, briefly vortex to ensure homogeneity.

• Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium to achieve the desired final concentrations. For example, to prepare a 100 µM working solution from a 10 mM stock, you would perform a 1:100 dilution (e.g., add 10 µL of the 10 mM stock to 990 µL of culture medium).

• Vehicle Control: It is critical to prepare a vehicle control for all experiments. The vehicle control should contain the same final concentration of DMSO as the highest concentration of the test compound used in your assay. This allows for the differentiation of the compound's effects from any effects of the solvent.

• Immediate Use: It is recommended to prepare working solutions fresh for each experiment and use them immediately to avoid potential degradation or precipitation of the compound in the aqueous environment.

Self-Validating Systems and Best Practices

To ensure the trustworthiness and reproducibility of your results, incorporate the following validation steps into your experimental workflow.

• Solubility Confirmation: Before treating cells, visually inspect the final working solutions under a microscope to confirm the absence of any precipitate.

• DMSO Toxicity Assessment: Perform a dose-response experiment with DMSO alone on your specific cell line to determine the maximum tolerated concentration that does not affect cell viability or the experimental endpoint.

• Stability Assessment: The stability of quinoline compounds in aqueous solutions can be influenced by factors such as pH and exposure to light[5]. For long-term experiments, it is advisable to assess the stability of 8-Chloroquinoline-5-carboxylic acid in your culture medium over the duration of the assay. This can be achieved by preparing the working solution, incubating it under the same conditions as your experiment, and then analyzing its concentration at various time points using techniques like HPLC.

• Lot-to-Lot Consistency: If you are using different batches of 8-Chloroquinoline-5-carboxylic acid, it is good practice to perform a bridging experiment to ensure lot-to-lot consistency in terms of solubility and biological activity.

Safety and Handling

• May be harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

Recommended Safety Precautions:

• Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• Avoid inhalation of dust.

• In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.

• Consult the supplier's SDS for the most up-to-date safety information.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of 8-Chloroquinoline-5-carboxylic acid for cell culture experiments.

Caption: Workflow for preparing 8-Chloroquinoline-5-carboxylic acid solutions.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the dissolution of 8-Chloroquinoline-5-carboxylic acid for use in cell culture. By adhering to the principles of using a concentrated DMSO stock solution and appropriate controls, researchers can confidently prepare this compound for in vitro studies. The emphasis on validation and safety ensures the generation of reliable and reproducible data, which is fundamental to advancing our understanding of the biological activities of novel quinoline derivatives.

References

• PubChem. (n.d.). 2-Chloroquinoline-4-carboxylic acid. National Center for Biotechnology Information.
• BenchChem. (n.d.). Application Notes and Protocols: Derivatives of Quinoline-4-Carboxylic Acid.
• BenchChem. (n.d.). An In-depth Technical Guide to the Solubility of 6-Chloroquinoline in Organic Solvents.
• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of Quinoline-2-Carboxamides.
• BenchChem. (n.d.). Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions.
• Smolecule. (2023, August 16). Buy 8-Hydroxyquinoline-5-carboxylic acid hydrochloride | 878779-63-6.
• PubChem. (n.d.). 5-Chloroquinoline-8-carboxylic acid. National Center for Biotechnology Information.
• Organic Chemistry Frontiers (RSC Publishing). (n.d.). Metal-free C5-selective halogenation of quinolines under aqueous conditions.
• ChemicalBook. (n.d.). 8-Chloroquinoline CAS#: 611-33-6.
• PMC. (2021, July 10). Understanding the aqueous chemistry of quinoline and the diazanaphthalenes: insight from DFT study. National Center for Biotechnology Information.
• AiFChem. (n.d.). 30333-56-3 | 8-Chloro-2-hydroxyquinoline-4-carboxylic acid.
• UNT Digital Library. (n.d.). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes.
• ECHEMI. (n.d.). 70585-49-8, 5-CHLOROQUINOLINE-8-CARBOXYLIC ACID Formula.
• Organic Syntheses. (2024, December 18). meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine.
• MedchemExpress.com. (n.d.). Quinoline-8-carboxylic acid | Herbicide.
• ResearchGate. (n.d.). A Fluorogenic Substrate for Quinoline Reduction: Pnictogen‐Bonding Catalysis in Aqueous Systems.
• ResearchGate. (n.d.). (PDF) 2-Chloroquinoline-3-carboxylic acid.
• University of Calgary. (2023, August 31). Solubility of Organic Compounds.
• ResearchGate. (2022, January 4). How do you dissolve chemicals in the culture medium?.
• Wikipedia. (n.d.). 8-Hydroxyquinoline.
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• Runtai Chemical. (2025, October 17). 8-Hydroxyquinoline: Properties, Uses, and Industrial Applications.

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Application Notes and Protocols for the Characterization of 8-Chloroquinoline-5-carboxylic acid as a Potential Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Quinoline Scaffold as a Privileged Structure in Enzyme Inhibition

The quinoline ring system is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous compounds with diverse biological activities.[1] Derivatives of quinoline carboxylic acid, in particular, have demonstrated inhibitory activity against a range of enzymes, including protein kinases, dihydroorotate dehydrogenase (DHODH), and diacylglycerol acyltransferase 1 (DGAT1). The broader family of 8-hydroxyquinolines are recognized for their metal-chelating properties, which can be integral to their mechanism of action against metalloenzymes.[2][3]

This document provides a comprehensive guide for the investigation of 8-Chloroquinoline-5-carboxylic acid , a specific quinoline derivative, as a potential enzyme inhibitor. Due to the novelty of this compound in the context of specific enzyme targets, these application notes are designed to provide a robust framework for its initial characterization, from fundamental physicochemical profiling to detailed kinetic analysis. The protocols herein are designed to be self-validating, ensuring that the data generated is both reliable and reproducible.

Part 1: Physicochemical Characterization and Compound Handling

A thorough understanding of the physicochemical properties of a test compound is paramount for the design of meaningful biological assays and the interpretation of their results.

Solubility Assessment

Based on data for structurally related compounds such as 5-chloro-8-hydroxyquinoline, which has low water solubility, it is anticipated that 8-Chloroquinoline-5-carboxylic acid may also exhibit limited aqueous solubility.[4][5]

Protocol for Solubility Determination:

• Stock Solution Preparation:

  • Begin by attempting to dissolve 8-Chloroquinoline-5-carboxylic acid in a range of common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, or methanol to create a high-concentration stock solution (e.g., 10-50 mM).

  • Visually inspect for complete dissolution. If necessary, gentle warming or sonication may be applied.

• Aqueous Buffer Solubility:

  • Prepare a series of buffers relevant to potential enzyme assays (e.g., Tris-HCl, HEPES, Phosphate-Buffered Saline) at various pH values (e.g., 6.5, 7.4, 8.0).

  • Serially dilute the organic stock solution into each buffer to determine the concentration at which precipitation occurs.

  • A nephelometric or spectrophotometric method can be used to quantify the solubility limit by measuring light scattering or absorbance at a wavelength where the compound does not absorb, respectively.

Parameter	Recommendation	Rationale
Primary Solvent	DMSO	High solubilizing power for many organic compounds.
Final Assay Concentration	≤1% (v/v)	To minimize solvent effects on enzyme activity.
Solubility Testing	In each assay buffer	Buffer components and pH can significantly impact solubility.

Stability Assessment

The stability of the compound in the assay buffer over the time course of the experiment is critical.

Protocol for Stability Assessment:

• Prepare a solution of 8-Chloroquinoline-5-carboxylic acid in the chosen assay buffer at the highest intended concentration.

• Incubate the solution under the same conditions as the planned enzyme assay (e.g., temperature, light exposure).

• At various time points (e.g., 0, 1, 2, 4, 24 hours), analyze the sample by High-Performance Liquid Chromatography (HPLC).

• A decrease in the peak area of the parent compound over time indicates instability.

Part 2: A General Workflow for Identifying Enzyme Inhibitory Activity

The following workflow provides a systematic approach to screen for and characterize the enzyme inhibitory potential of 8-Chloroquinoline-5-carboxylic acid.

Caption: General workflow for characterizing a novel enzyme inhibitor.

Part 3: Experimental Protocols

Primary Screening: Single-Concentration Inhibition Assay

The initial step is to screen 8-Chloroquinoline-5-carboxylic acid against a panel of enzymes at a single, relatively high concentration (e.g., 10-100 µM) to identify potential "hits." Given the structural similarities to known inhibitors, a panel could include:

• Protein Kinases: (e.g., CK2, receptor tyrosine kinases)

• Metalloenzymes: (e.g., matrix metalloproteinases, carbonic anhydrases)

• Dehydrogenases: (e.g., DHODH, lactate dehydrogenase)

Protocol:

• Reagent Preparation:

  • Prepare assay buffer, enzyme, substrate, and any necessary cofactors at their optimal concentrations.

  • Prepare a working solution of 8-Chloroquinoline-5-carboxylic acid in the assay buffer.

• Assay Plate Setup (96- or 384-well):

  • Add assay buffer to all wells.

  • Add the test compound to the "inhibitor" wells.

  • Add an equivalent volume of vehicle (e.g., DMSO) to "control" wells.

  • Add the enzyme to all wells except for the "no enzyme" blank.

• Pre-incubation:

  • Incubate the plate for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Add the substrate to all wells to start the reaction.

• Detection:

  • Measure the signal (e.g., absorbance, fluorescence, luminescence) at multiple time points to ensure the reaction is in the linear range.

• Data Analysis:

  • Calculate the percent inhibition relative to the vehicle control. A significant reduction in enzyme activity (e.g., >50%) identifies the compound as a "hit" for that enzyme.

Potency Determination: IC50 Assay

For any identified "hits," the next step is to determine the half-maximal inhibitory concentration (IC50), a measure of the inhibitor's potency.

Protocol:

• Serial Dilution: Prepare a series of dilutions of 8-Chloroquinoline-5-carboxylic acid (e.g., 10-point, 3-fold dilutions) in the assay buffer.

• Assay Procedure: Follow the same procedure as the single-concentration assay, but with the range of inhibitor concentrations.

• Data Analysis:

  • Calculate the percent inhibition for each concentration.

  • Plot percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Parameter	Value
Inhibitor Concentrations	8-12, log-spaced
Control Wells	No inhibitor (0% inhibition), High concentration of known inhibitor (100% inhibition)
Data Fitting	Non-linear regression (four-parameter logistic model)

Mechanism of Action (MoA) Studies

Understanding how the inhibitor interacts with the enzyme is crucial. This is achieved by performing kinetic studies.

Caption: Simplified enzyme-substrate-inhibitor interaction model.

Protocol for MoA Determination:

• Experimental Design:

  • Set up a matrix of experiments with varying concentrations of both the substrate and 8-Chloroquinoline-5-carboxylic acid.

  • Typically, 5-6 substrate concentrations bracketing the Michaelis constant (Km) and 3-4 inhibitor concentrations around the IC50 are used.

• Assay Execution:

  • Perform the enzyme assay for each combination of substrate and inhibitor concentration, measuring the initial reaction velocity (V₀).

• Data Analysis:

  • Plot the data using a double-reciprocal plot (Lineweaver-Burk) or by fitting the data directly to the Michaelis-Menten equation modified for different inhibition models (competitive, non-competitive, uncompetitive, or mixed).

Inhibition Type	Lineweaver-Burk Plot Observation
Competitive	Lines intersect on the y-axis.
Non-competitive	Lines intersect on the x-axis.
Uncompetitive	Lines are parallel.
Mixed	Lines intersect in the second quadrant.

Part 4: Troubleshooting and Considerations

• Compound Precipitation: If the compound precipitates in the assay, consider using a co-solvent (with appropriate controls), reducing the compound concentration, or modifying the buffer composition.

• Assay Interference: Some compounds can interfere with the assay signal (e.g., autofluorescence). Always run controls with the compound in the absence of the enzyme to check for this.

• Time-Dependent Inhibition: If the inhibition increases with pre-incubation time, this may suggest a covalent or slow-binding inhibitor, which would require more complex kinetic analysis.

Conclusion

While specific enzyme targets for 8-Chloroquinoline-5-carboxylic acid are not yet defined in the public literature, its chemical structure suggests a high potential for biological activity. The protocols and workflow outlined in these application notes provide a comprehensive and scientifically rigorous framework for researchers to systematically investigate its properties as an enzyme inhibitor. By following these guidelines, researchers can generate high-quality, reproducible data to elucidate the inhibitory potential, potency, and mechanism of action of this novel compound, thereby contributing to the broader understanding of quinoline derivatives in drug discovery.

References

• Piras, M., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4321. Retrieved from [Link]

• ResearchGate. (n.d.). IC 50 values on different cell lines for the compounds 5a-k, 8, and 9a-f. Retrieved from [Link]

• ResearchGate. (n.d.). IC 50 values (in μM) for compounds 8–11. Retrieved from [Link]

• Szatmári, I., et al. (2025). Synthesis, transformations and biological evaluation of 5‑chloro‑8-hydroxyquinoline hybrids. Journal of Molecular Structure, 1311, 138139. Retrieved from [Link]

• ResearchGate. (n.d.). IC 50 values of 5-amino-8-hydroxyquinoline (5AHQ) in leukemia and myeloma cell lines. Retrieved from [Link]

• Ariyasu, S., et al. (2025). Design, Synthesis and Photochemical Reactivation of Caged Prodrugs of 8-Hydroxyquinoline-Based Enzyme Inhibitors. The Journal of Organic Chemistry. Retrieved from [Link]

• Madsen, A. S., et al. (2020). Investigation of Carboxylic Acid Isosteres and Prodrugs for Inhibition of the Human SIRT5 Lysine Deacylase Enzyme. ChemMedChem, 15(16), 1537-1545. Retrieved from [Link]

• Phetsuksiri, B., et al. (2003). In Vitro Activities of Cloxyquin (5-Chloroquinolin-8-ol) against Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 47(3), 1133-1135. Retrieved from [Link]

• Tukulula, M., & Van Vuuren, S. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research & Reviews: Journal of Chemistry, 3(1), 1-11. Retrieved from [Link]

• Schofield, C. J., et al. (2015). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. MedChemComm, 6(11), 1950-1955. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing 5-chloro-8-hydroxyquinoline.

• ResearchGate. (n.d.). Synthesis, Characterization, and Biological Activity of 5‐Chloroquinolin‐8‐ol Complexes. Retrieved from [Link]

• ResearchGate. (n.d.). How to synthesized 8chloroquinoline from 8hydroxyquinoline? Retrieved from [Link]

• ResearchGate. (n.d.). Biologically important hydroxyquinolines and quinolinecarboxylic acids. Retrieved from [Link]

• Hodnett, E. M., et al. (1979). 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cell respiration. 2. Quantitative structure-activity relationship of dehydrogenase enzyme and Ehrlich ascites tumor cell inhibitions. Journal of Medicinal Chemistry, 22(11), 1370-1374. Retrieved from [Link]

• Google Patents. (n.d.). Process for the production of 5,7-dichloro-8-hydroxy-quinoline and 5,7-dichloro-8-hydroxy-quinaldine.

• ResearchGate. (n.d.). IC 50 values of compounds 8, 9, and 16 on HT-29, HeLa, and A549. Retrieved from [Link]

• PubChem. (n.d.). 8-Hydroxy-5-quinolinecarboxylic acid. Retrieved from [Link]

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Application Notes: 8-Chloroquinoline-5-carboxylic Acid in Modern Medicinal Chemistry

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds.[1][2] This guide focuses on a specific, highly versatile derivative: 8-Chloroquinoline-5-carboxylic acid . We will deconstruct the molecule to understand the strategic role of each component—the quinoline core, the 8-chloro substituent, and the 5-carboxylic acid moiety. This document provides researchers, scientists, and drug development professionals with a comprehensive overview of its potential applications, strategies for derivatization, and detailed protocols for synthesis and biological evaluation. By understanding the causality behind its design, researchers can unlock its potential as a foundational scaffold for developing novel therapeutics in oncology, infectious diseases, and beyond.

The Strategic Value of the 8-Chloroquinoline-5-carboxylic Acid Scaffold

The therapeutic potential of 8-Chloroquinoline-5-carboxylic acid arises from the synergistic contribution of its three key structural features. Understanding these components is crucial for designing effective drug candidates.

The Quinoline Core: A Privileged Pharmacophore

The bicyclic quinoline system is a bioisostere of naphthalene and is present in numerous natural products and synthetic drugs.[3] Its planarity allows it to intercalate with DNA and interact with aromatic residues in enzyme active sites, while the nitrogen atom can act as a hydrogen bond acceptor.[4] This scaffold is the foundation of drugs with activities ranging from anticancer and antimalarial to antibacterial and anti-inflammatory.[2][3][5]

The 8-Chloro Substituent: A Tool for Pharmacokinetic and Pharmacodynamic Modulation

The introduction of a halogen, specifically a chlorine atom at the C-8 position, is a deliberate medicinal chemistry strategy. Halogen atoms play a critical role in modern drug design by:

• Modulating Lipophilicity: The chloro group increases the molecule's lipophilicity, which can enhance its ability to cross biological membranes and improve oral bioavailability.[6]

• Blocking Metabolism: It can occupy a site that is otherwise susceptible to metabolic oxidation by cytochrome P450 enzymes, thereby increasing the metabolic stability and half-life of the drug.[6]

• Altering Electronic Properties: As an electron-withdrawing group, the chlorine atom can influence the pKa of the quinoline nitrogen and the carboxylic acid, fine-tuning the molecule's binding interactions with its biological target.[7]

• Enhancing Binding Affinity: The chloro group can form specific halogen bonds with protein backbones or side chains, providing an additional anchor point to the target and increasing potency.

Studies on halogenated quinolines have consistently shown their importance in creating potent and effective therapeutic agents.[8][9]

The 5-Carboxylic Acid Group: The Key to Target Interaction and Derivatization

The carboxylic acid at the C-5 position is arguably the most critical functional group for both biological activity and synthetic versatility.

• Biological Anchor: At physiological pH, the carboxylic acid exists as a carboxylate anion. This charged group is pivotal for forming strong ionic bonds (salt bridges) with positively charged amino acid residues like arginine and lysine in a target protein's active site.[10] This interaction often serves as the primary anchor for the entire molecule, as seen in many enzyme inhibitors.[10]

• Synthetic Handle: The true power of 8-Chloroquinoline-5-carboxylic acid in drug discovery lies in its utility as a chemical intermediate. The carboxylic acid is readily converted into a diverse library of derivatives, such as esters, amides, and hydrazides. This allows for systematic Structure-Activity Relationship (SAR) studies to optimize potency, selectivity, and pharmacokinetic properties.[5][11] For instance, converting the acid to various amides can probe different regions of a binding pocket and improve cell permeability.

Potential Therapeutic Applications & Mechanisms of Action

Based on the known activities of related quinoline derivatives, 8-Chloroquinoline-5-carboxylic acid is a promising scaffold for several therapeutic areas.

• Anticancer Agents: Quinoline derivatives are known to exhibit anticancer activity through various mechanisms, including the inhibition of topoisomerase I, tyrosine kinases, and dihydroorotate dehydrogenase (DHODH).[5][10] The carboxylic acid is essential for interacting with key residues in enzyme active sites, and the chloro-substituent can enhance potency.[12][13]

• Antimicrobial Agents: The quinoline core is famous for its antibacterial properties (e.g., fluoroquinolones). Derivatives of 8-Chloroquinoline-5-carboxylic acid could act by inhibiting bacterial DNA gyrase or other essential enzymes.[11][14] The scaffold's ability to chelate metal ions, crucial for bacterial survival, is another potential mechanism.[13]

• Anti-inflammatory Agents: Certain quinoline carboxylic acids have demonstrated cyclooxygenase (COX) inhibition, suggesting potential for development as anti-inflammatory drugs.[5]

The logical workflow for exploiting this scaffold involves using the carboxylic acid as a reactive handle to generate a library of derivatives, which are then screened for activity in relevant biological assays.

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Application Note &amp; Protocols: High-Throughput Screening for Modulators of Bacterial DNA Gyrase Using 8-Chloroquinoline-5-carboxylic Acid as a Reference Compound

Abstract: The rise of antibiotic-resistant bacteria necessitates the discovery of novel antibacterial agents. Bacterial type II topoisomerases, including DNA gyrase, are validated and highly valuable targets for such discovery efforts. Quinolone carboxylic acids represent a major class of antibiotics that inhibit these enzymes. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust high-throughput screening (HTS) cascade to identify novel inhibitors of bacterial DNA gyrase. We present a primary biochemical assay measuring the ATP-dependent activity of DNA gyrase, followed by a secondary cell-based assay to confirm antibacterial activity. 8-Chloroquinoline-5-carboxylic acid is utilized as a reference compound to illustrate the principles and execution of these protocols.

Introduction: The Rationale for Targeting DNA Gyrase

DNA gyrase is an essential bacterial enzyme that introduces negative supercoils into DNA, a process critical for relieving torsional stress during DNA replication and transcription. This enzyme is a member of the type II topoisomerase family and is a primary target for quinolone antibacterial agents. By inhibiting DNA gyrase, these compounds disrupt essential DNA metabolic processes, ultimately leading to bacterial cell death. The urgent need for new antibiotics has spurred the development of high-throughput screening (HTS) methods to efficiently interrogate large chemical libraries for novel gyrase inhibitors.

This application note details a two-tiered HTS strategy:

• Primary Biochemical Screen: A highly sensitive, plate-based luminescence assay to measure the ATPase activity of DNA gyrase. This assay is designed for high-throughput capacity and identifies compounds that directly interfere with the enzyme's catalytic cycle.

• Secondary Cellular Screen: A cell-based bacterial growth inhibition assay to validate hits from the primary screen. This step confirms that active compounds can penetrate the bacterial cell wall and exert an antibacterial effect, while filtering out compounds that may be inactive in a cellular context or cytotoxic to the assay components.

8-Chloroquinoline-5-carboxylic acid, a member of the quinolone class, serves as a benchmark for assay validation and performance assessment.

Primary Screen: DNA Gyrase ATPase Activity Assay

Assay Principle

The supercoiling activity of DNA gyrase is an ATP-dependent process. The enzyme hydrolyzes ATP to ADP to fuel the strand-passage reaction. Consequently, the rate of ATP consumption is directly proportional to the enzymatic activity of gyrase. This principle allows for a robust and readily automatable HTS assay. By employing a commercial reagent like Kinase-Glo®, the amount of ATP remaining in the reaction can be quantified. This reagent utilizes a thermostable luciferase to generate a luminescent signal that is proportional to the ATP concentration. Inhibition of DNA gyrase ATPase activity results in less ATP consumption and, therefore, a higher luminescent signal.

Experimental Workflow

The workflow for the primary ATPase assay is streamlined for high-throughput operation in a 384-well plate format.

Caption: Workflow for the primary DNA Gyrase ATPase assay.

Detailed Protocol

Materials & Reagents:

• E. coli DNA Gyrase (holoenzyme)

• Relaxed pBR322 plasmid DNA

• ATP solution

• Assay Buffer: 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 6.5% (w/v) glycerol, 0.1 mg/mL BSA.

• Test Compounds (e.g., 8-Chloroquinoline-5-carboxylic acid) dissolved in 100% DMSO.

• Ciprofloxacin (Positive Control)

• 100% DMSO (Negative Control)

• ATP-Glo™ or Kinase-Glo® Luminescent Kinase Assay Kit

• Solid white, low-volume 384-well assay plates

• Acoustic dispenser (e.g., Echo®) or pin tool for compound dispensing

• Multichannel pipette or automated liquid handler

• Plate reader with luminescence detection capabilities

Protocol Steps:

• Compound Plating: Using an acoustic dispenser, transfer 50 nL of test compounds, 8-Chloroquinoline-5-carboxylic acid, or controls from a source plate to a 384-well assay plate.

  • Rationale: Acoustic dispensing minimizes DMSO carryover and allows for accurate, low-volume transfers, which is critical for HTS.

• Enzyme/DNA Addition: Prepare an enzyme/DNA mix in assay buffer containing DNA gyrase and relaxed pBR322 DNA. Dispense 5 µL of this mix into each well.

  • Expert Insight: The final concentration of enzyme should be determined empirically to yield a robust signal window (typically the EC₅₀ concentration). Relaxed DNA is essential as it is the substrate that stimulates the ATPase activity.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature.

  • Rationale: This step allows the test compounds to bind to the enzyme before the reaction is initiated, which is important for identifying inhibitors with slow binding kinetics.

• Reaction Initiation: Prepare an ATP solution in assay buffer. Add 5 µL of the ATP solution to all wells to start the reaction. The final reaction volume is 10 µL.

  • Final Concentrations (Example): 10 nM DNA Gyrase, 10 µg/mL relaxed pBR322, 1 mM ATP, 10 µM test compound, 0.5% final DMSO.

• Enzymatic Reaction: Seal the plate, mix gently, and incubate for 60 minutes at 37°C.

  • Rationale: This incubation should be performed within the linear range of the reaction. This time may need optimization based on enzyme concentration.

• Signal Detection: Equilibrate the plate and the ATPase detection reagent to room temperature. Add 10 µL of the detection reagent to each well.

• Signal Development: Mix the plate on an orbital shaker for 2 minutes and then incubate for 10 minutes at room temperature, protected from light.

  • Rationale: This allows the lytic agent in the detection reagent to stop the enzymatic reaction and provides sufficient time for the luciferase to generate a stable luminescent signal.

• Data Acquisition: Read the luminescence intensity on a compatible plate reader.

Data Analysis

• Normalization: The raw luminescence data is normalized relative to the positive and negative controls on each plate.

  • High Control (0% Inhibition): Wells containing DMSO only. Represents uninhibited enzyme activity.

  • Low Control (100% Inhibition): Wells containing a known inhibitor like Ciprofloxacin at a saturating concentration (e.g., 100 µM).

  % Inhibition = 100 * (Signal_Compound - Signal_Low_Control) / (Signal_High_Control - Signal_Low_Control)

• Quality Control: The robustness of the assay is determined by calculating the Z'-factor for each plate.

  • Z' = 1 - [ (3 * (SD_High_Control + SD_Low_Control)) / |Mean_High_Control - Mean_Low_Control| ]

  • Trustworthiness: An assay is considered robust and suitable for HTS when the Z'-factor is consistently ≥ 0.5.

• Hit Identification: Compounds exhibiting inhibition above a certain threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls) are selected as "hits" for further confirmation and dose-response analysis to determine their IC₅₀ value.

Secondary Screen: Cell-Based Bacterial Growth Inhibition

Assay Principle

Compounds identified as active in the biochemical assay must be tested for their ability to inhibit bacterial growth. This secondary screen validates that the compound is cell-permeable and effective against bacteria in a more complex biological environment. The assay measures the metabolic activity of bacteria as an indicator of viability. Resazurin, a blue, non-fluorescent dye, is reduced by metabolically active cells to the pink, highly fluorescent resorufin. A decrease in fluorescence indicates a reduction in cell viability and therefore, bacterial growth inhibition.

Experimental Workflow

The workflow is designed for efficient hit validation in a 384-well format.

Caption: Workflow for the secondary cell-based bacterial growth assay.

Detailed Protocol

Materials & Reagents:

• Bacterial strain (e.g., E. coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

• Confirmed hits and reference compounds (8-Chloroquinoline-5-carboxylic acid, Ciprofloxacin) in 100% DMSO.

• 100% DMSO (Negative Control)

• Clear-bottom, black-walled 384-well plates for fluorescence assays.

• Shaking incubator

• Spectrophotometer (for measuring OD₆₀₀)

• Fluorescence plate reader

Protocol Steps:

• Compound Plating: Dispense 50 nL of hit compounds (typically in a dose-response format) and controls into the 384-well assay plates.

• Bacterial Culture Preparation: Inoculate a starter culture of E. coli and grow to the mid-logarithmic phase (OD₆₀₀ ≈ 0.4-0.6). Dilute the culture in fresh CAMHB to a final concentration of 5 x 10⁵ CFU/mL.

  • Expert Insight: Using bacteria in the mid-log phase ensures they are metabolically active and provides reproducible results.

• Inoculation: Add 50 µL of the diluted bacterial suspension to each well of the compound-containing plate. The final compound concentrations will be serially diluted.

• Incubation: Cover the plates and incubate at 37°C for 4-6 hours with continuous shaking (e.g., 200 rpm).

  • Rationale: The incubation time is critical. It must be long enough to allow for sufficient bacterial growth in the control wells but short enough to avoid stationary phase, where metabolic activity might decrease.

• Reagent Addition: Add 5 µL of the resazurin solution to each well.

• Signal Development: Incubate the plates for an additional 1-2 hours at 37°C.

  • Rationale: This allows viable bacteria to reduce the resazurin to fluorescent resorufin. The incubation time can be optimized to achieve the best signal-to-background ratio.

• Data Acquisition: Measure the fluorescence intensity using a plate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

Data Analysis

The data is normalized to positive and negative controls to calculate the percentage of growth inhibition.

• High Control (0% Inhibition): Wells with bacteria and DMSO.

• Low Control (100% Inhibition): Wells with bacteria and a potent antibiotic like Ciprofloxacin.

% Growth Inhibition = 100 * [ 1 - (Signal_Compound - Signal_Low_Control) / (Signal_High_Control - Signal_Low_Control) ]

The resulting dose-response data is plotted using non-linear regression to determine the IC₅₀ or Minimum Inhibitory Concentration (MIC) value for each validated hit.

Data Interpretation & Hit Progression

A successful hit from this HTS cascade is a compound that demonstrates potent, dose-dependent inhibition in both the primary biochemical and the secondary cellular assays.

Compound ID	Gyrase ATPase IC₅₀ (µM)	E. coli Growth IC₅₀ (µM)	Hit Status	Notes
8-Chloroquinoline-5-CA	5.2	15.8	Validated Hit	Reference compound. Good correlation between biochemical and cellular activity.
Compound X	0.8	2.5	Priority Hit	Potent in both assays, indicating good enzyme inhibition and cell permeability.
Compound Y	1.5	>100	Biochemical Hit	Active on the isolated enzyme but lacks whole-cell activity. Potential permeability issue or efflux pump substrate.
Compound Z	>50	10.2	Cellular Hit	Active on cells but not the primary target. Suggests an alternative mechanism of action.

Hit Progression Criteria:

• Potency: IC₅₀ < 10 µM in both assays.

• Correlation: Cellular potency should be within a reasonable range (e.g., <10-fold) of the biochemical potency.

• Selectivity: Further assays (not detailed here) should be run to ensure the compound is not a pan-assay interference compound (PAINS) and is selective for bacterial gyrase over human topoisomerases.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low Z'-factor (<0.5) in Primary Assay	1. Reagent instability (Enzyme, ATP).2. Inconsistent liquid handling.3. High variability in DMSO control wells.	1. Prepare reagents fresh daily; aliquot and freeze enzyme.2. Calibrate and validate liquid handlers.3. Ensure high-quality DMSO; check for compound precipitation.
High False Positive Rate in Primary Assay	1. Compounds are ATP-competitive.2. Compounds inhibit the luciferase reporter enzyme.3. Compound autofluorescence/luminescence.	1. Expected for this assay; proceed to cellular screen.2. Run a counterscreen against luciferase without gyrase.3. Pre-read plates after compound addition to flag interfering compounds.
Poor Correlation Between Biochemical and Cellular Activity	1. Low compound permeability through the bacterial cell wall.2. Compound is subject to bacterial efflux pumps.3. Compound is unstable in culture medium.	1. Consider derivatization to improve physicochemical properties.2. Test in efflux pump-deficient bacterial strains.3. Assess compound stability in media using LC-MS.

References

• Benchchem. (n.d.). Application Notes and Protocols for Cell-Based Assays of Topoisomerase I Inhibitors.
• Blanch, F., Liddell, S., & Maxwell, A. (n.d.). Methods to assay inhibitors of DNA gyrase and topoisomerase IV activities. PubMed.
• Nitiss, J. L., Soans, E., Rogojina, A., Seth, A., & Mishina, M. (2012). Topoisomerase assays. Current Protocols in Pharmacology.
• Blanch, F., Liddell, S., & Maxwell, A. (2007). Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities. ResearchGate.
• Pommier, Y., & Marchand, C. (n.d.). DNA cleavage assay for the identification of topoisomerase I inhibitors. PMC - NIH.
• Osburne, M. S., Maiese, W. M., & Greenstein, M. (1993). An assay for the detection of bacterial DNA gyrase inhibitors. The Journal of Antibiotics.
• ProFoldin. (n.d.). Bacterial DNA gyrase assay kits.
• Sissi, C., & Palumbo, M. (1997). DNA Gyrase Inhibitory and Antimicrobial Activities of Some Diphenic Acid Monohydroxamides. Journal of Medicinal Chemistry - ACS Publications.
• Pommier, Y., & Marchand, C. (2012). DNA cleavage assay for the identification of topoisomerase I inhibitors. ResearchGate.
• Gootz, T. D. (1990). In vitro assays used to measure the activity of topoisomerases. ASM Journals.

Application Notes and Protocols: Metal Chelation Properties of 8-Chloroquinoline-5-carboxylic Acid

For: Researchers, scientists, and drug development professionals.

Introduction: A Novel Chelator with Therapeutic Potential

The landscape of medicinal and materials science is continually seeking novel molecules with specific metal-chelating properties. Metal ions are fundamental to a vast array of biological processes, and their dysregulation is implicated in numerous pathologies, including neurodegenerative diseases, cancer, and microbial infections. 8-Hydroxyquinoline and its derivatives have long been recognized for their potent metal-chelating abilities and diverse biological activities.[1][2] This document introduces 8-Chloroquinoline-5-carboxylic acid , a promising but less-explored derivative, and provides a comprehensive guide to characterizing its metal chelation properties.

The introduction of a chloro group at the 8-position and a carboxylic acid at the 5-position of the quinoline scaffold is anticipated to significantly modulate the electronic and steric properties of the parent 8-hydroxyquinoline molecule. The electron-withdrawing nature of the chloro and carboxylic acid groups is expected to influence the pKa of the quinoline nitrogen and the carboxylic acid proton, thereby affecting the pH-dependent coordination chemistry. The carboxylic acid moiety introduces an additional coordination site, potentially enabling tridentate chelation, which could lead to the formation of highly stable metal complexes.[3]

These structural modifications suggest that 8-Chloroquinoline-5-carboxylic acid could exhibit unique selectivity and affinity for various metal ions, making it a compelling candidate for applications such as:

• Therapeutic Agents: Targeting metal-dependent enzymes or sequestering redox-active metals involved in oxidative stress.

• Sensors: Developing fluorescent or colorimetric probes for specific metal ion detection.

• Catalysis: Serving as a ligand for novel metal-based catalysts.

This guide provides a foundational framework for researchers to explore the metal-chelating prowess of 8-Chloroquinoline-5-carboxylic acid, from fundamental characterization to potential applications.

Mechanistic Insights: The Coordination Chemistry of 8-Chloroquinoline-5-carboxylic Acid

The metal chelation by 8-Chloroquinoline-5-carboxylic acid is predicated on the formation of coordinate bonds between a metal ion and the electron-donating atoms within the ligand. Based on its structure, two primary modes of chelation can be postulated:

• Bidentate Chelation: In this mode, the quinoline nitrogen and the deprotonated carboxylic acid oxygen would coordinate to the metal ion, forming a stable six-membered chelate ring.

• Tridentate Chelation: A more intriguing possibility involves the participation of a third donor atom. Depending on the metal ion's size, coordination number, and pH, the deprotonated hydroxyl group (if present, assuming synthesis from an 8-hydroxyquinoline precursor), the quinoline nitrogen, and the carboxylic acid oxygen could all coordinate to the metal center. This would result in the formation of two fused chelate rings, leading to a significant increase in complex stability, a phenomenon known as the chelate effect.[4]

The chloro-substituent at the 8-position, while not directly involved in coordination, will influence the electron density of the quinoline ring system, thereby modulating the basicity of the nitrogen atom and its affinity for metal ions.

Visualizing the Chelation Mechanism

Caption: Postulated chelation modes of 8-Chloroquinoline-5-carboxylic acid.

Experimental Protocols: Characterizing Metal Chelation

The following protocols provide a systematic approach to investigating the metal-binding properties of 8-Chloroquinoline-5-carboxylic acid.

Protocol 1: Synthesis of 8-Chloroquinoline-5-carboxylic acid

Note: This is a generalized synthetic approach and requires optimization. All synthetic work should be conducted in a fume hood with appropriate personal protective equipment.

Materials:

• Substituted aminobenzoic acid

• Glycerol

• Concentrated Sulfuric Acid

• Oxidizing agent (e.g., nitrobenzene or arsenic acid)

• Sodium hydroxide

• Hydrochloric acid

• Organic solvents (e.g., ethanol, diethyl ether)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, cautiously add concentrated sulfuric acid to the substituted aminobenzoic acid.

• Addition of Reagents: Slowly add glycerol to the mixture while stirring. Then, introduce the oxidizing agent.

• Heating: Heat the reaction mixture under reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture and carefully pour it onto crushed ice. Neutralize the acidic solution with a sodium hydroxide solution until a precipitate forms.

• Purification: The crude product can be purified by recrystallization from a suitable solvent or by column chromatography.

• Characterization: Confirm the structure of the synthesized 8-Chloroquinoline-5-carboxylic acid using spectroscopic methods such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.

Protocol 2: UV-Visible Spectrophotometric Titration for Metal Binding

UV-Vis spectrophotometry is a powerful technique to study the formation of metal-ligand complexes. The binding of a metal ion to 8-Chloroquinoline-5-carboxylic acid is expected to cause a shift in the absorption spectrum (either a bathochromic/red shift or a hypsochromic/blue shift) and/or a change in the molar absorptivity (hyperchromic or hypochromic effect).

Materials:

• Stock solution of 8-Chloroquinoline-5-carboxylic acid in a suitable buffer (e.g., HEPES, Tris-HCl) or solvent.

• Stock solutions of various metal salts (e.g., CuCl₂, ZnCl₂, FeCl₃, NiSO₄) of known concentrations.

• UV-Vis spectrophotometer.

• Quartz cuvettes.

Procedure:

• Preparation: Prepare a solution of 8-Chloroquinoline-5-carboxylic acid of a fixed concentration in the chosen buffer.

• Initial Spectrum: Record the UV-Vis spectrum of the ligand solution alone.

• Titration: Add incremental amounts of a metal salt stock solution to the cuvette containing the ligand solution.

• Spectral Recording: After each addition, mix thoroughly and record the UV-Vis spectrum.

• Data Analysis: Plot the change in absorbance at a specific wavelength (where the change is most significant) against the molar ratio of metal to ligand. This plot can be used to determine the stoichiometry of the complex (e.g., using the mole-ratio method or Job's plot). The binding constant (Kₐ) can be determined by fitting the titration data to a suitable binding isotherm model (e.g., Benesi-Hildebrand equation for a 1:1 complex).

Data Presentation: Stoichiometry and Binding Affinity

The data obtained from UV-Vis titration can be summarized in a table for easy comparison of the chelating properties with different metal ions.

Metal Ion	Stoichiometry (Ligand:Metal)	Binding Constant (Kₐ, M⁻¹)	λₘₐₓ Shift (nm)
Cu²⁺	To be determined	To be determined	To be determined
Zn²⁺	To be determined	To be determined	To be determined
Fe³⁺	To be determined	To be determined	To be determined
Ni²⁺	To be determined	To be determined	To be determined

Protocol 3: Fluorescence Spectroscopy for Metal Ion Sensing

Many 8-hydroxyquinoline derivatives exhibit fluorescence upon metal chelation. This property can be exploited for developing sensitive metal ion sensors. The chelation can either enhance the fluorescence (chelation-enhanced fluorescence, CHEF) or quench it (chelation-enhanced quenching, CHEQ).

Materials:

• Stock solution of 8-Chloroquinoline-5-carboxylic acid in a suitable buffer or solvent.

• Stock solutions of various metal salts.

• Fluorescence spectrophotometer.

• Quartz cuvettes.

Procedure:

• Preparation: Prepare a dilute solution of 8-Chloroquinoline-5-carboxylic acid.

• Excitation and Emission Spectra: Determine the optimal excitation wavelength and record the emission spectrum of the ligand alone.

• Titration: Add incremental amounts of a metal salt stock solution to the ligand solution.

• Fluorescence Measurement: After each addition, record the fluorescence emission spectrum.

• Data Analysis: Plot the change in fluorescence intensity at the emission maximum against the concentration of the metal ion. This can be used to determine the detection limit and selectivity for a particular metal ion. The Stern-Volmer equation can be used to analyze fluorescence quenching data to determine the quenching constant.

Visualizing the Experimental Workflow

Sources

• 1. autechindustry.com [autechindustry.com]
• 2. repository.uncw.edu [repository.uncw.edu]
• 3. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 4. rroij.com [rroij.com]
• 5. scispace.com [scispace.com]

8-Chloroquinoline-5-carboxylic Acid in Fluorescence Microscopy: A-Technical Guide

Foreword: Navigating the Frontier of Quinoline-Based Fluorophores

To our fellow researchers, scientists, and pioneers in drug development, this document serves as a specialized guide to the potential applications of 8-Chloroquinoline-5-carboxylic acid in the dynamic field of fluorescence microscopy. The quinoline scaffold is a cornerstone in the design of fluorescent probes, celebrated for its robust photophysical properties and versatile chemical functionality.[1][2] These heterocylic aromatic compounds are fundamental to the development of probes for bio-imaging, enabling the visualization and characterization of complex biological processes at the molecular level.[1]

While the broader family of quinoline derivatives, particularly 8-hydroxyquinolines, has been extensively studied and applied, 8-Chloroquinoline-5-carboxylic acid remains a largely unexplored molecule in the context of fluorescence microscopy. This guide, therefore, takes a predictive and application-driven approach. By synthesizing established principles from closely related, well-characterized quinoline-based probes, we will extrapolate the potential photophysical properties, suggest novel applications, and provide detailed, foundational protocols to empower your research and development endeavors. Our objective is to provide a scientifically rigorous framework to unlock the latent potential of this promising, yet underutilized, chemical entity.

Molecular Scaffolding and Predicted Photophysical Characteristics

The unique substitution pattern of 8-Chloroquinoline-5-carboxylic acid—a chloro- group at the 8-position and a carboxylic acid at the 5-position—is predicted to bestow a distinct set of photophysical and chemical properties. Understanding these individual contributions is key to designing insightful experiments.

• The Quinoline Core: The fundamental quinoline structure provides a rigid, planar, and π-conjugated system. This is the basis for its inherent fluorescence, although unsubstituted quinoline itself is weakly fluorescent. The nitrogen atom in the quinoline ring can influence the probe's sensitivity to its microenvironment, including pH and metal ion coordination.[3]

• 8-Chloro Substitution: The replacement of the well-studied 8-hydroxyl group with a chloro- substituent is a critical modification. While the 8-hydroxyl group is known to be involved in excited-state intramolecular proton transfer (ESIPT), which can quench fluorescence, and is a key site for metal chelation, the 8-chloro group is an electron-withdrawing substituent.[4] This is anticipated to alter the electron density of the quinoline ring, thereby influencing its absorption and emission spectra. The heavy atom effect of chlorine might also impact the fluorescence quantum yield and lifetime.

• 5-Carboxylic Acid Substitution: The carboxylic acid group at the 5-position is expected to serve two primary functions. Firstly, it can enhance the water solubility of the molecule, a crucial attribute for biological applications.[2] Secondly, it provides a reactive handle for further chemical modification. This allows for the conjugation of 8-Chloroquinoline-5-carboxylic acid to other molecules, such as targeting moieties or biomolecules, to create more sophisticated probes.

Predicted Photophysical Properties

Property	Predicted Characteristic	Rationale based on Analogous Compounds
Absorption Max (λ_abs_)	~320-360 nm	Quinoline derivatives typically absorb in the UV to near-visible range. The exact wavelength will be influenced by the solvent polarity.
Emission Max (λ_em_)	~400-500 nm	A significant Stokes shift is expected, which is characteristic of many quinoline-based fluorophores. The emission is likely to be sensitive to the polarity of the microenvironment (solvatochromism).[4]
Quantum Yield (Φ_F_)	Moderate	The quantum yield will be highly dependent on the solvent and local environment. The absence of the 8-hydroxyl group may prevent ESIPT-related quenching, potentially leading to a higher quantum yield compared to some 8-hydroxyquinolines in certain conditions.
Metal Ion Sensitivity	Potential for "Turn-Off" Sensing	While lacking the strong chelating 8-hydroxyl group, the quinoline nitrogen and the carboxylic acid group may still coordinate with certain metal ions. This interaction could lead to fluorescence quenching ("turn-off" sensing).

Potential Applications in Fluorescence Microscopy

Based on its structural features, 8-Chloroquinoline-5-carboxylic acid can be envisioned in two primary roles in fluorescence microscopy: as a foundational scaffold for creating more complex probes and as a potential direct sensor for specific environmental parameters.

A Versatile Scaffold for Probe Development

The carboxylic acid group is a gateway to a multitude of advanced fluorescent probes. The general workflow for such a synthesis is outlined below.

Caption: Workflow for synthesizing functional probes from 8-Chloroquinoline-5-carboxylic acid.

This approach allows for the creation of probes targeted to specific cellular compartments or proteins, enabling highly specific imaging.

A Potential Environmental Sensor

The fluorescence of quinoline derivatives is often sensitive to the polarity and pH of their microenvironment. This property, known as solvatochromism, could be exploited to map variations in these parameters within live cells.[4]

Experimental Protocols

The following protocols are generalized based on standard practices for similar fluorescent probes. Optimization will be necessary for specific cell types and experimental conditions.

Protocol 1: Preparation of Stock and Working Solutions

Rationale: Proper preparation and storage of the fluorescent probe are critical for reproducible results. DMSO is a common solvent for organic fluorophores, but its concentration in the final cell culture medium must be kept low to avoid cytotoxicity.

Materials:

• 8-Chloroquinoline-5-carboxylic acid powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Phosphate-buffered saline (PBS), pH 7.4

• Cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:

• Stock Solution (10 mM):

  • In a sterile microcentrifuge tube, weigh an appropriate amount of 8-Chloroquinoline-5-carboxylic acid powder.

  • Add DMSO to achieve a 10 mM concentration.

  • Vortex thoroughly until the powder is completely dissolved.

  • Store the stock solution in small aliquots at -20°C, protected from light.

• Working Solution (1-10 µM):

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Dilute the stock solution in serum-free cell culture medium or PBS to the desired final working concentration (typically in the range of 1-10 µM).

  • Vortex briefly to ensure homogeneity.

Protocol 2: General Staining Protocol for Live-Cell Imaging

Rationale: This protocol provides a basic framework for introducing the fluorescent probe to live cells and subsequent imaging. The incubation time and concentration of the probe are key parameters that need to be optimized to achieve sufficient signal with minimal toxicity.

Materials:

• Cells cultured on glass-bottom dishes or imaging-appropriate plates

• Working solution of 8-Chloroquinoline-5-carboxylic acid (1-10 µM)

• Complete cell culture medium

• PBS, pH 7.4

• Fluorescence microscope with appropriate filter sets (predicted excitation ~340 nm, emission ~450 nm)

Procedure:

• Cell Preparation: Culture cells to 70-80% confluency on a suitable imaging vessel.

• Staining:

  • Aspirate the culture medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the working solution of 8-Chloroquinoline-5-carboxylic acid to the cells.

  • Incubate at 37°C in a 5% CO₂ incubator for 15-60 minutes. The optimal time should be determined empirically.

• Washing:

  • Aspirate the staining solution.

  • Wash the cells two to three times with pre-warmed PBS or serum-free medium to remove excess probe.

• Imaging:

  • Add fresh, pre-warmed complete culture medium or imaging buffer to the cells.

  • Image the cells using a fluorescence microscope. Acquire images using the appropriate filter set for the predicted excitation and emission wavelengths.

Caption: A generalized workflow for staining live cells with a fluorescent probe.

Concluding Remarks and Future Directions

8-Chloroquinoline-5-carboxylic acid stands as a molecule of significant potential within the ever-expanding toolkit of fluorescence microscopy. While direct experimental data on its use in this domain is currently sparse, its structural analogy to well-established quinoline-based fluorophores provides a strong foundation for its exploration. The presence of a carboxylic acid handle for bioconjugation, coupled with the unique electronic properties imparted by the 8-chloro substituent, makes it a compelling candidate for the development of novel, targeted fluorescent probes.

It is our hope that this guide, by providing a reasoned, predictive framework and foundational protocols, will catalyze further research into the photophysical properties and biological applications of 8-Chloroquinoline-5-carboxylic acid. The journey from a promising chemical structure to a validated tool in biological discovery is one of meticulous experimentation and insightful application, and we are confident that this molecule is a worthy candidate for such a journey.

References

• Singh, J., & Mishra, S. (2023).
• Kim, H. N., et al. (2021). Novel quinoline-based fluorescent bioimaging probe, KSNP117, for sentinel lymph node mapping.
• The Role of 8-Amidoquinoline Derivatives as Fluorescent Probes for Zinc Ion Determin
• del Valle, J. C., & Catalán, J. (2001). Understanding the solvatochromism of 10-hydroxybenzo[h]quinoline.
• BenchChem. (2025). Application Notes and Protocols: Quinoline-Based Fluorophores in Two-Photon Microscopy.
• BenchChem. (2025). Application Notes and Protocols: 2-(2-Chloroethyl)
• Naik, L. R., & Math, N. N. (2005). Photo physical properties of 8-hydroxy quinoline. Indian Journal of Pure & Applied Physics, 43, 783-789.
• Jiang, M., et al. (2018). Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging.
• Kumar, A., et al. (2012). Synthesis of quinoline derivatives for fluorescent imaging certain bacteria. Bioorganic & Medicinal Chemistry Letters, 22(20), 6494-6497.
• Maltais, R., et al. (2011). Turning a Quinoline-based Steroidal Anticancer Agent into Fluorescent Dye for its Tracking by Cell Imaging. ACS Medicinal Chemistry Letters, 2(5), 393-397.
• Ghosh, K., et al. (2008). Quinoline based receptor in fluorometric discrimination of carboxylic acids. Beilstein Journal of Organic Chemistry, 4, 52.
• Pippi, B., et al. (2022). A Potent Fluorescent Derivative of 8-Hydroxyquinoline Suggests Cell Wall Damage as a Possible Cellular Action of the 5-Triazole 8-Hydroxyquinoline Class. Applied Microbiology, 2(1), 38-54.
• Das, D., et al. (1998). Fluorescence Properties of Metal Complexes of 8-Hydroxyquinoline-5-sulfonic Acid and Chromatographic Applications. Analytical Chemistry, 70(18), 3845-3852.
• BenchChem. (2025). Application Notes: 8-Hydroxyquinoline and its Derivatives as Fluorescent Probes for Intracellular Zinc.

Sources

• 1. Quinoline based receptor in fluorometric discrimination of carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of 8-Amidoquinoline Derivatives as Fluorescent Probes for Zinc Ion Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Quinoline based receptor in fluorometric discrimination of carboxylic acids [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]

Application Note &amp; Experimental Guide: Strategic Functionalization of 8-Chloroquinoline-5-carboxylic Acid

Introduction: The Strategic Value of a Bifunctional Scaffold

8-Chloroquinoline-5-carboxylic acid is a bifunctional heterocyclic building block of significant interest in medicinal chemistry and materials science. The quinoline core is a "privileged scaffold," appearing in numerous FDA-approved drugs and biologically active compounds known for their antimicrobial, anticancer, and anti-inflammatory properties. This particular derivative offers two distinct and chemically orthogonal reactive centers: a nucleophilic substitution/cross-coupling site at the C8-chloro position and a carboxylic acid at the C5 position amenable to amidation and esterification. This dual functionality allows for the systematic and controlled introduction of molecular diversity, making it an ideal starting point for the construction of compound libraries in drug discovery programs.

This guide provides a detailed exploration of the key functionalization pathways for this scaffold, explaining the chemical principles behind each protocol and offering field-tested methodologies for success in the laboratory.

Overview of Reactivity and Strategic Planning

The synthetic utility of 8-chloroquinoline-5-carboxylic acid stems from the differential reactivity of its two functional groups.

• The C5-Carboxylic Acid: This group is the primary site for forming amide bonds, a cornerstone of medicinal chemistry for linking molecular fragments. The reaction proceeds via activation of the carboxyl group, followed by nucleophilic attack by a primary or secondary amine.

• The C8-Chloro Group: This aryl chloride is a versatile handle for modern cross-coupling reactions. While less reactive than the corresponding bromide or iodide, it readily participates in powerful palladium-catalyzed transformations like Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation) reactions. It can also undergo nucleophilic aromatic substitution (SNAr) under more forcing conditions.

The choice of which position to functionalize first depends on the overall synthetic strategy and the stability of the desired substituents to subsequent reaction conditions. The following diagram illustrates the primary synthetic decisions.

Caption: Functionalization decision tree for 8-chloroquinoline-5-carboxylic acid.

Protocol I: Amide Bond Formation at the C5-Carboxylic Acid

Amide coupling is the most common reaction performed on this scaffold. The direct reaction between the carboxylic acid and an amine is unfavorable; therefore, the acid must first be converted into a more reactive intermediate. Modern peptide coupling reagents accomplish this in situ, offering high yields and broad functional group tolerance.

Causality: Coupling reagents like EDC (a carbodiimide) or HATU (a uronium salt) react with the carboxylic acid to form a highly reactive O-acylisourea or activated ester intermediate. This intermediate is highly electrophilic and is readily attacked by the nitrogen of the amine coupling partner to form the stable amide bond. Additives like HOBt or bases like DIPEA are used to improve efficiency and suppress side reactions.

Table 1: Common Amide Coupling Reagents & Conditions

Reagent System	Base	Solvent	Temperature	Key Advantages
EDC / HOBt	DIPEA or Et₃N	DMF, DCM	0 °C to RT	Cost-effective, water-soluble byproducts.
HATU / DIPEA	DIPEA	DMF, NMP	RT	Very fast, highly efficient, good for hindered substrates.
BOP / Et₃N	Et₃N	DMF, CH₃CN	RT	High yields, low racemization risk.
Acyl Chloride	Et₃N or Pyridine	DCM, THF	0 °C to RT	Highly reactive, requires prior conversion of acid.

Detailed Protocol: HATU-Mediated Amide Coupling

This protocol is recommended for its high success rate, even with less reactive (electron-deficient) amines.

Materials:

• 8-Chloroquinoline-5-carboxylic acid (1.0 eq.)

• Amine of choice (1.1 - 1.2 eq.)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq.)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq.)

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

Procedure:

• To a clean, dry round-bottom flask under a nitrogen atmosphere, add 8-chloroquinoline-5-carboxylic acid.

• Dissolve the acid in anhydrous DMF (approx. 0.1 M concentration).

• Add the amine (1.1 eq.), followed by HATU (1.2 eq.).

• Add DIPEA (3.0 eq.) to the stirring mixture. The solution may change color.

• Stir the reaction at room temperature for 1-4 hours. Monitor progress by TLC or LC-MS.

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

• Wash the organic layer sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate or DCM/methanol).

Protocol II: Palladium-Catalyzed Cross-Coupling at the C8-Chloro Position

Palladium-catalyzed cross-coupling reactions have revolutionized C-C and C-N bond formation. For this scaffold, they provide a powerful means to modify the C8 position.

A. Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki reaction couples the aryl chloride with an organoboron species (boronic acid or ester). It is renowned for its mild conditions and tolerance of a wide array of functional groups, including the carboxylic acid at C5.

Causality: The reaction proceeds via a catalytic cycle involving a Pd(0) species. The cycle consists of three key steps: (1) Oxidative Addition of the aryl chloride to the Pd(0) center, forming a Pd(II) complex; (2) Transmetalation , where the organic group from the activated boronic acid is transferred to the palladium center; and (3) Reductive Elimination , which forms the new C-C bond and regenerates the Pd(0) catalyst. A base is required to activate the boronic acid for transmetalation.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Detailed Protocol: Suzuki-Miyaura Coupling

This general protocol is a good starting point, adapted from procedures for other chloroquinolines. Optimization of ligand and base may be required.

Materials:

• 8-Chloroquinoline-5-carboxylic acid (1.0 eq.)

• Aryl- or vinylboronic acid (1.5 eq.)

• Pd(OAc)₂ (Palladium(II) acetate) (0.02 - 0.05 eq.)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 - 0.10 eq.)

• K₃PO₄ (Potassium phosphate) (3.0 eq.)

• Solvent mixture (e.g., Toluene/Water 10:1 or Dioxane/Water 10:1)

• Schlenk flask or sealed vial, inert atmosphere setup

Procedure:

• To a Schlenk flask, add 8-chloroquinoline-5-carboxylic acid, the boronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring for 12-24 hours. Monitor by LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water.

• Acidify the aqueous layer with 1M HCl to pH ~4-5 to protonate the carboxylic acid, then extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify by flash chromatography or preparative HPLC.

B. Buchwald-Hartwig Amination (C-N Bond Formation)

This reaction is the state-of-the-art method for forming aryl-amine bonds. It allows the direct coupling of the C8-chloro position with a wide range of primary and secondary amines.

Causality: Similar to the Suzuki reaction, this process involves a Pd(0)/Pd(II) catalytic cycle. Key steps include oxidative addition of the aryl chloride to the palladium center, coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to form the C-N bond and regenerate the catalyst. The choice of a bulky, electron-rich phosphine ligand is critical for facilitating the reductive elimination step, which is often rate-limiting.

Detailed Protocol: Buchwald-Hartwig Amination

Materials:

• 8-Chloroquinoline-5-carboxylic acid (1.0 eq.)

• Amine (1.2 eq.)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.02 eq.)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.08 eq.)

• NaOt-Bu (Sodium tert-butoxide) or Cs₂CO₃ (Cesium carbonate) (2.0 eq.)

• Anhydrous Toluene or Dioxane

Procedure:

• In a glovebox or under a robust inert atmosphere, add Pd₂(dba)₃, XPhos, and the base (NaOt-Bu or Cs₂CO₃) to a Schlenk flask.

• Add 8-chloroquinoline-5-carboxylic acid and the amine.

• Add the anhydrous solvent.

• Seal the flask and heat to 90-110 °C for 8-24 hours. Monitor by LC-MS.

• Work-up: Cool to room temperature. Carefully quench the reaction by adding saturated aqueous NH₄Cl.

• Extract with ethyl acetate. The product may be in the aqueous layer if the carboxylic acid is deprotonated. Acidify the aqueous layer with 1M HCl and re-extract with ethyl acetate.

• Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify by flash chromatography.

Protocol III: Nucleophilic Aromatic Substitution (SNAr)

SNAr is a metal-free alternative for functionalizing the C8-chloro position, typically with strong nucleophiles like alkoxides, thiolates, or certain amines.

Causality: The reaction proceeds via an addition-elimination mechanism. The nucleophile attacks the carbon bearing the chlorine, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The electron-withdrawing nature of the quinoline ring's nitrogen atom helps to stabilize this negative charge. In the second step, the leaving group (chloride) is expelled, restoring aromaticity. This reaction often requires high temperatures to overcome the initial energy barrier of disrupting the aromatic system.

General Protocol: SNAr with an Amine

Materials:

• 8-Chloroquinoline-5-carboxylic acid (1.0 eq.)

• High-boiling point amine (e.g., morpholine, piperidine) (3.0 - 5.0 eq., can act as solvent) or other strong nucleophile.

• Optional: High-boiling point polar aprotic solvent (e.g., NMP, DMSO).

• Optional: Strong base like K₂CO₃ or t-BuOK if the nucleophile is not basic enough.

• Sealed tube or microwave vial.

Procedure:

• Combine 8-chloroquinoline-5-carboxylic acid and the amine (and optional solvent/base) in a microwave vial.

• Seal the vial and heat to 150-200 °C for 12-48 hours (conventional heating) or 120-180 °C for 30-90 minutes (microwave heating). Monitor by LC-MS.

• Work-up: Cool to room temperature. Dilute with water and ethyl acetate. Acidify the aqueous layer with 1M HCl to protonate the product and extract with an organic solvent.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify by flash chromatography.

Safety and Handling

• Reagents: Always consult the Safety Data Sheet (SDS) for all chemicals. Palladium catalysts, phosphine ligands, and strong bases (NaOt-Bu) are air- and/or moisture-sensitive and should be handled under an inert atmosphere. Coupling reagents like HATU can be irritating.

• Solvents: Anhydrous solvents like DMF, Toluene, and Dioxane are flammable and have specific health hazards. Use only in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, at all times.

References

• ResearchGate. (2025). 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• MDPI. (n.d.). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. [Link]

• Indian Academy of Sciences. (n.d.). Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. [Link]

• ResearchGate. (n.d.). Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• PubMed. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Chemistry LibreTexts. (2021). 16.6: Nucleophilic Aromatic Substitution. [Link]

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. [Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Chloroquinoline-5-carboxylic Acid

Welcome to the technical support center for the synthesis of 8-Chloroquinoline-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions. Our focus is on improving the yield and purity of 8-Chloroquinoline-5-carboxylic acid by leveraging a modified Gould-Jacobs reaction pathway, a robust method for constructing the quinoline scaffold.[1][2]

This document is structured to provide both foundational knowledge and practical solutions to common experimental hurdles. We will explore the causality behind procedural steps, ensuring a deep understanding of the reaction mechanism and enabling you to make informed decisions in your own laboratory work.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the synthesis of 8-Chloroquinoline-5-carboxylic acid.

Q1: What is the most reliable general strategy for synthesizing 8-Chloroquinoline-5-carboxylic acid?

A1: A highly effective and adaptable method is the Gould-Jacobs reaction.[1][2] This approach involves three main stages:

• Condensation: An appropriately substituted aniline (2-chloro-5-aminobenzoic acid) is reacted with diethyl ethoxymethylenemalonate (DEMM).

• Thermal Cyclization: The intermediate is heated in a high-boiling point solvent to form the quinoline ring system.

• Saponification: The resulting ester is hydrolyzed to the final carboxylic acid.

This method is advantageous as it builds the core quinoline structure with the necessary carboxylic acid precursor already incorporated.

Q2: Why is the choice of starting aniline critical for this synthesis?

A2: The substitution pattern on the final quinoline ring is directly determined by the substituents on the starting aniline. To obtain the 8-chloro and 5-carboxylic acid substitution pattern, 2-chloro-5-aminobenzoic acid is the required starting material. The chlorine atom at position 2 of the aniline directs the cyclization to form the 8-chloroquinoline, while the carboxylic acid at position 5 remains as the desired functional group on the final product.

Q3: What is the mechanism of the Gould-Jacobs reaction?

A3: The reaction begins with a nucleophilic attack by the amine nitrogen of the aniline onto the electron-deficient alkene of DEMM, followed by the elimination of ethanol to form a stable enamine intermediate.[1] A subsequent thermal, 6-electron electrocyclization reaction forms the new heterocyclic ring. Aromatization then occurs, leading to the formation of a 4-hydroxyquinoline derivative.[1] The final step is the hydrolysis of the ester group.

Q4: Are there alternative methods to the Gould-Jacobs reaction?

A4: Yes, several other named reactions exist for quinoline synthesis, such as the Skraup, Doebner-von Miller, and Friedländer syntheses.[3][4][5] However, for obtaining a carboxylic acid at the 5-position and controlling the chloro-substituent at the 8-position, the Gould-Jacobs reaction starting with a pre-substituted aniline offers a more direct and generally higher-yielding route.[1]

Experimental Protocol: Synthesis of 4-Hydroxy-8-chloroquinoline-5-carboxylic acid

This protocol details the synthesis of the 4-hydroxy intermediate, which can then be carried forward. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Materials:

• 2-chloro-5-aminobenzoic acid

• Diethyl ethoxymethylenemalonate (DEMM)[6]

• Diphenyl ether (or Dowtherm A)

• Ethanol

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Deionized water

Step 1: Condensation

• In a round-bottom flask equipped with a condenser and a magnetic stirrer, combine 2-chloro-5-aminobenzoic acid (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

• Heat the mixture to 110-120 °C with stirring.

• Continue heating for 2-3 hours. Ethanol, a byproduct of the condensation, will distill off. The reaction can be monitored by TLC to confirm the consumption of the starting aniline.

Step 2: Thermal Cyclization

• Allow the reaction mixture to cool slightly.

• Add a high-boiling solvent such as diphenyl ether (approx. 5-10 mL per gram of starting aniline) to the flask.

• Heat the mixture to a high temperature, typically 240-260 °C. The cyclization is usually complete within 30-60 minutes. Monitor the reaction by TLC.

• Cool the reaction mixture to below 100 °C before proceeding to the next step.

Step 3: Saponification (Ester Hydrolysis)

• Carefully add a 10% aqueous solution of sodium hydroxide (NaOH) (approx. 5.0 eq) to the cooled reaction mixture.

• Heat the mixture to reflux (around 100 °C) with vigorous stirring for 2-4 hours to ensure complete hydrolysis of the ethyl ester.[7][8]

• After cooling to room temperature, carefully dilute the mixture with water.

• Separate the aqueous layer. The diphenyl ether can be washed with a small amount of dilute NaOH solution to recover any remaining product. Combine the aqueous layers.

• With cooling in an ice bath, slowly acidify the aqueous solution with concentrated HCl to a pH of approximately 2-3.

• The product, 4-hydroxy-8-chloroquinoline-5-carboxylic acid, will precipitate as a solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis.

Issue 1: Low Yield of the Cyclized Product

Q: My reaction has resulted in a low yield or a complex mixture of byproducts after the cyclization step. What are the likely causes and how can I fix this?

A: Low yields in the Gould-Jacobs cyclization are a common issue.[6] The primary causes are typically related to reaction temperature, impurities, or incomplete initial condensation.

Potential Cause	Explanation	Recommended Solution
Suboptimal Cyclization Temperature	The thermal cyclization requires a high temperature (typically >240 °C) to overcome the activation energy barrier. If the temperature is too low, the reaction will be slow or incomplete. Conversely, excessively high temperatures can lead to decomposition and tar formation.[6]	Optimize Temperature: Use a high-boiling, thermally stable solvent like Dowtherm A or diphenyl ether. Ensure accurate temperature monitoring with a thermocouple. Perform small-scale trials to find the optimal temperature for your specific substrate, typically in the 240-260 °C range.
Incomplete Initial Condensation	If the initial condensation between the aniline and DEMM is not complete, unreacted starting materials will be carried into the high-temperature cyclization step, where they can decompose or lead to side products.	Ensure Complete Condensation: Monitor the condensation step by TLC until the starting aniline is fully consumed. Ensure that the ethanol byproduct is effectively removed during this step to drive the reaction to completion.
Presence of Moisture	Water can interfere with the reaction, particularly if any acid or base catalysts are used or if side reactions are sensitive to hydrolysis at high temperatures.	Use Anhydrous Conditions: While not strictly necessary for the thermal cyclization itself, ensuring starting materials are dry can prevent unforeseen side reactions.
Steric Hindrance	The chloro-group at the 2-position of the starting aniline can sterically hinder the cyclization.	Increase Reaction Time/Temperature: Cautiously increase the reaction time or temperature for the cyclization step. However, be mindful of potential decomposition. Microwave-assisted heating can sometimes improve yields for sterically hindered substrates by allowing for rapid heating to high temperatures.[6]

Issue 2: Incomplete Ester Hydrolysis (Saponification)

Q: After acidification, I recovered starting material (the ester) or have a very low yield of the carboxylic acid. Why did the hydrolysis fail?

A: Incomplete saponification is usually due to insufficient base, short reaction time, or poor solubility.

Potential Cause	Explanation	Recommended Solution
Insufficient NaOH	Saponification is a stoichiometric reaction. At least one equivalent of NaOH is required to hydrolyze the ester and another to deprotonate the resulting carboxylic acid. An excess is generally used to ensure the reaction goes to completion.	Use Sufficient Excess of Base: Use at least 2.5 equivalents of NaOH. A common protocol calls for 4-5 equivalents to drive the reaction.
Short Reaction Time or Low Temperature	Ester hydrolysis can be slow, especially with sterically hindered substrates. The reaction requires sufficient thermal energy and time.	Increase Time and/or Temperature: Reflux the reaction mixture for at least 2-4 hours. Monitor by TLC (using a polar mobile phase to move the carboxylic acid from the baseline) to confirm the disappearance of the ester.
Poor Solubility	The quinoline ester may have low solubility in the aqueous NaOH solution, leading to a slow reaction rate.	Add a Co-solvent: Adding a water-miscible organic solvent like ethanol or THF can create a single phase, improving contact between the ester and the hydroxide ions, thereby accelerating the reaction.[8]

Issue 3: Product Purification Challenges

Q: My final product is discolored or shows multiple spots on TLC. How can I purify it effectively?

A: Discoloration is often due to tarry byproducts from the high-temperature cyclization. Purification can be achieved through recrystallization or acid-base extraction.

Purification Method	Protocol	Rationale
Recrystallization	The crude, dry product can be recrystallized from a suitable solvent like ethanol, acetic acid, or DMF/water mixtures.	This method is effective at removing less soluble or more soluble impurities. The choice of solvent is critical and may require some screening.
Acid-Base Extraction	1. Dissolve the crude product in a dilute aqueous base (e.g., NaHCO₃ or Na₂CO₃). 2. Filter off any insoluble, non-acidic impurities. 3. Wash the aqueous layer with an organic solvent (e.g., ethyl acetate) to remove neutral impurities. 4. Re-precipitate the purified product by acidifying the aqueous layer with HCl.	This technique specifically isolates the desired carboxylic acid from neutral or basic impurities. It is highly effective for cleaning up crude reaction mixtures.
Charcoal Treatment	During recrystallization or before re-precipitation in an acid-base extraction, the solution can be treated with activated charcoal to remove colored impurities.	Activated charcoal has a high surface area and adsorbs large, colored byproduct molecules.

Visualization of Workflows

To better assist in navigating the synthetic and troubleshooting processes, the following diagrams illustrate key workflows.

Gould-Jacobs Synthesis Workflow

Caption: Workflow for the synthesis of 4-Hydroxy-8-chloroquinoline-5-carboxylic acid.

Troubleshooting Low Yield

Caption: Decision tree for troubleshooting low reaction yield.

References

• Benchchem. (n.d.). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines.
• Zhang, X., Yao, T., & Larock, R. C. (2010). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. Journal of Organic Chemistry, 75(15), 5373–5378.

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Li, G., et al. (2021). Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization. RSC Advances, 11(61), 38781-38785.

• Scribd. (n.d.). Quinoline Synthesis. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• Google Patents. (n.d.). Process for the hydrolysis of quinolone carboxylic esters.

• Wikipedia. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

• Merck Index. (n.d.). Gould-Jacobs Reaction. Retrieved from [Link]

• Google Patents. (n.d.). Method for hydrolysis of quinolones carboxyl ester.

• Der Pharma Chemica. (2015). Synthesis of novel Quinoline Carboxylic acids from Anacardic acid. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of a quinoline carboxylic acid.

• Revista de Chimie. (2010). Synthesis of New 7-chloro-8-substituted-1,4-dihydro-4-oxo-quinolin-3-carboxylic Acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Retrieved from [Link]

• De Gruyter. (2013). Synthesis of 2-[(quinolin-8-yloxy)methyl]quinoline-3-carboxylic acid derivatives. Retrieved from [Link]

• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation. Retrieved from [Link]

• ResearchGate. (n.d.). General scheme of the Gould–Jacobs quinoline synthesis. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021, February 13). Preparation of Carboxylic Acids. YouTube. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing 5-chloro-8-hydroxyquinoline.

Sources

• 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 2. Gould-Jacobs Reaction [drugfuture.com]
• 3. iipseries.org [iipseries.org]
• 4. scribd.com [scribd.com]
• 5. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 6. ablelab.eu [ablelab.eu]
• 7. WO2019206798A1 - Process for the hydrolysis of quinolone carboxylic esters - Google Patents [patents.google.com]
• 8. Ester to Acid - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Purification of 8-Chloroquinoline-5-carboxylic acid

Welcome to the technical support guide for the purification of 8-Chloroquinoline-5-carboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who require high-purity material for their work. The intrinsic properties of this molecule—possessing both a weakly basic quinoline nitrogen and an acidic carboxylic acid function—present unique opportunities and challenges in purification. This guide provides field-proven insights, troubleshooting protocols, and the fundamental principles behind each technique to empower you to achieve your desired purity with confidence.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the handling and purification of 8-Chloroquinoline-5-carboxylic acid.

Q1: What are the key physicochemical properties of 8-Chloroquinoline-5-carboxylic acid that influence its purification? A1: Understanding the molecule's properties is the foundation of a successful purification strategy.

• Acidity/Basicity: The carboxylic acid group (pKa ≈ 4-5) is the primary handle for purification. It can be deprotonated with a mild base (e.g., sodium bicarbonate) to form a water-soluble carboxylate salt. The quinoline nitrogen is weakly basic (pKa of quinoline itself is ~4.9), meaning it will be protonated only under strongly acidic conditions.

• Solubility: The compound is generally poorly soluble in water but soluble in many organic solvents like alcohols, ethyl acetate, and chlorinated solvents.[1] Its salt form (sodium 8-chloroquinoline-5-carboxylate) is highly soluble in aqueous solutions.

• Physical Form: It is typically a crystalline solid, making recrystallization a viable final polishing step.[1]

Q2: What are the most effective methods for purifying crude 8-Chloroquinoline-5-carboxylic acid? A2: The choice of method depends on the nature and quantity of impurities. The most robust techniques in my experience are:

• Acid-Base Extraction: This is the workhorse method for this class of compounds. It is highly effective at removing neutral impurities.[2][3][4]

• Recrystallization: Ideal as a final step to remove minor, closely-related impurities and to obtain a highly crystalline, easy-to-handle solid.[5]

• Column Chromatography: This is reserved for challenging separations where impurities have similar acidic properties to the target compound.[6][7]

Q3: What are the common impurities I should expect from a typical synthesis? A3: Impurities are typically remnants of the synthetic route. Common culprits include unreacted starting materials, reagents, and side-products such as isomers or products of incomplete reactions. Without knowing the exact synthesis, general classes include neutral organic precursors or basic amine starting materials.

Q4: How can I assess the purity of my final product? A4: A combination of methods is recommended for a complete picture:

• Thin-Layer Chromatography (TLC): A quick and easy way to get a qualitative sense of purity.

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity assessment. A reverse-phase method is often suitable for this type of molecule.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will confirm the structure and can reveal the presence of impurities if they are at a significant level (>1-2%).

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity. A broad or depressed melting point suggests the presence of impurities.

Section 2: Troubleshooting Purification Workflows

This section provides direct answers to specific problems you may encounter during purification.

Troubleshooting Acid-Base Extraction

Q: I performed an acid-base extraction, but my final yield is very low. What could have gone wrong? A: Low yield in an acid-base extraction is a common issue, often stemming from one of three areas:

• Incomplete Extraction into the Aqueous Layer: The carboxylic acid will only move into the aqueous layer if it is successfully deprotonated. Ensure you have added a sufficient molar excess of base (e.g., saturated sodium bicarbonate solution) and shaken the separatory funnel vigorously to maximize the surface area between the organic and aqueous layers.[9][10]

• Incorrect pH During Precipitation: After separating the basic aqueous layer, the product must be re-protonated to precipitate. You must add acid (e.g., 1M HCl) until the pH is distinctly acidic (pH 2-3). Check the pH with litmus paper. If the solution is not acidic enough, your product will remain dissolved as the carboxylate salt.

• Product Solubility in the Aqueous Layer: While the neutral carboxylic acid form is poorly soluble in water, it is not completely insoluble. If you used a large volume of water, a significant amount of product might remain dissolved. To maximize recovery, cool the acidified solution in an ice bath before filtration to decrease solubility.

Q: A thick emulsion has formed between the organic and aqueous layers in my separatory funnel. How can I resolve this? A: Emulsions are common when dealing with complex mixtures. Here’s a step-by-step approach to break them:

• Be Patient: Allow the funnel to stand undisturbed for 10-20 minutes. Often, the layers will separate on their own.

• Add Brine: Add a small amount of saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous layer, making it more polar and forcing the organic solvent out of solution.

• Gentle Swirling: Gently swirl the funnel instead of shaking vigorously.

• Filtration: As a last resort, filter the entire emulsified mixture through a pad of Celite or glass wool. This can physically disrupt the emulsion.

Q: After acidifying the aqueous extract, my product didn't precipitate. What should I do? A: This indicates that your compound, even in its neutral form, has some solubility in the acidic aqueous medium. The solution is to perform a "back-extraction." Add a fresh portion of an organic solvent (like ethyl acetate or dichloromethane) to the acidified aqueous solution and extract your neutral product back into the organic layer. You can then dry this organic solution with a drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent to recover your purified product.[2]

Troubleshooting Recrystallization

Q: I'm trying to recrystallize my product, but it's "oiling out" instead of forming crystals. What does this mean and how do I fix it? A: "Oiling out" occurs when the solid melts in the hot solvent or its solubility is exceeded at a temperature above its melting point, forming a liquid phase instead of crystals upon cooling. This is often caused by:

• Cooling Too Rapidly: Don't crash-cool the solution in an ice bath immediately. Allow it to cool slowly to room temperature first, then move it to an ice bath. Slow cooling encourages the ordered formation of a crystal lattice.

• Inappropriate Solvent Choice: The solvent may be too "good" or too nonpolar. Try a slightly more polar solvent or a solvent mixture. For instance, if you are using a hexanes/ethyl acetate mixture, try increasing the proportion of ethyl acetate.[11]

• High Impurity Load: If the crude material is very impure, the impurities can depress the melting point and interfere with crystal formation. It's best to perform an acid-base extraction first to remove gross impurities before attempting recrystallization.

Q: How do I select the best solvent for recrystallization? A: The ideal solvent is one in which your compound is highly soluble at high temperatures but poorly soluble at low temperatures.[5] You can determine this experimentally with small-scale tests. A good starting point is to use solvents with similar functional groups to your molecule.[11]

Solvent System	Rationale & Use Case
Ethanol or Methanol	The polar hydroxyl group can interact with the carboxylic acid, often providing the desired solubility profile. Good for moderately polar compounds.
Ethyl Acetate (EtOAc)	A versatile, medium-polarity solvent. Often works well but may be too good a solvent, leading to recovery issues.
Toluene	The aromatic nature of toluene can interact favorably with the quinoline ring system.
EtOAc / Hexanes	A powerful two-solvent system. Dissolve the crude product in a minimal amount of hot EtOAc, then slowly add hexanes (the "anti-solvent") until the solution becomes slightly cloudy (the saturation point). Upon cooling, crystals should form.[11]
Acetic Acid / Water	For compounds that are difficult to dissolve, dissolving in hot glacial acetic acid and then carefully adding water as an anti-solvent can induce crystallization.

Troubleshooting Column Chromatography

Q: My compound is streaking severely on the silica gel column. How can I get sharp bands? A: Streaking (or tailing) of carboxylic acids on silica gel is a classic problem. It's caused by the acidic silica surface deprotonating a portion of your compound to the carboxylate anion (R-COO⁻), which then binds very strongly to the polar stationary phase. The solution is to suppress this ionization by adding a small amount of acid to your eluent.[12][13]

• Recommended Eluent Modifier: Add 0.5-1% acetic acid to your mobile phase (e.g., a mixture of hexanes and ethyl acetate). The acetic acid ensures that your compound remains in its fully protonated, neutral form (R-COOH), allowing it to travel smoothly down the column.

Q: I can't separate my product from an impurity with a very similar Rf value. What are my options? A: This is a common challenge requiring a more advanced approach.

• Optimize the Mobile Phase: Try a different solvent system entirely. For example, switching from an ethyl acetate/hexanes system to a dichloromethane/methanol system can alter the selectivity of the separation.

• Change the Stationary Phase: If optimizing the eluent fails, the issue may be the stationary phase.

  • Alumina (Al₂O₃): Alumina is another polar stationary phase but has different selectivity compared to silica. It can sometimes resolve compounds that are inseparable on silica.

  • Reverse-Phase (C18) Silica: In reverse-phase chromatography, the stationary phase is nonpolar (C18 alkyl chains) and the mobile phase is polar (e.g., water/acetonitrile). This completely changes the elution order and is often very effective for polar compounds like carboxylic acids.[8][12] You may need to add 0.1% trifluoroacetic acid (TFA) or formic acid to the mobile phase to ensure sharp peaks.

Section 3: Recommended Purification Protocol

This protocol describes a robust, two-step procedure combining an initial acid-base extraction for bulk purification followed by recrystallization for final polishing. This is the most reliable method for obtaining high-purity 8-Chloroquinoline-5-carboxylic acid.

Step-by-Step Methodology

Part A: Acid-Base Extraction

• Dissolution: Dissolve the crude 8-Chloroquinoline-5-carboxylic acid in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) in a separatory funnel. Use approximately 10-15 mL of solvent per gram of crude material.

• Base Extraction: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, frequently venting to release CO₂ pressure.

• Separation: Allow the layers to separate. The deprotonated product (sodium 8-chloroquinoline-5-carboxylate) will be in the top aqueous layer (if using dichloromethane) or the bottom aqueous layer (if using ethyl acetate). Drain and collect the aqueous layer.

• Repeat Extraction: To ensure complete recovery, add a fresh portion of NaHCO₃ solution to the organic layer and repeat the extraction. Combine the aqueous extracts. The organic layer, containing neutral impurities, can now be discarded.

• Precipitation: Place the combined aqueous extracts in a beaker and cool in an ice bath. Slowly add 1M HCl dropwise while stirring until the pH of the solution is ~2-3 (check with pH paper). A precipitate of the pure product should form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold deionized water to remove any residual salts.

• Drying: Allow the product to air dry on the filter, then transfer it to a vacuum oven for complete drying.

Part B: Recrystallization

• Solvent Selection: Choose an appropriate solvent or solvent system from the table in the previous section (e.g., ethanol or EtOAc/Hexanes).

• Dissolution: Place the dried, purified solid from Part A into an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying: Collect the pure crystals by vacuum filtration, wash with a small amount of ice-cold solvent, and dry thoroughly under vacuum.

Section 4: Purification Strategy Selection Workflow

The choice of purification strategy depends on the initial purity of your crude material and the nature of the impurities. The following decision tree provides a logical workflow for selecting the optimal approach.

Caption: A decision tree for selecting the appropriate purification strategy.

References

• Mount Holyoke College. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• Google Patents. (2018). CN108610288B - Preparation method and purification method of 5-chloro-8-hydroxyquinoline.

• The Royal Society of Chemistry. (2020). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. Retrieved from [Link]

• Google Patents. (2011). CN102267943B - Method for preparing 5-chloro-8-hydroxyquinoline.

• ResearchGate. (2018). How to synthesized 8chloroquinoline from 8hydroxyquinoline? Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 5-chloro-8-hydroxyquinoline and purification method thereof. Retrieved from [Link]

• Google Patents. (2013). CN103304477B - Purification method of 8-hydroxyquinoline crude product.

• PubChem. (n.d.). 5-Chloroquinoline-8-carboxylic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 8-Nitroquinoline-2-carboxylic acid on Newcrom R1 HPLC column. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Liquid/liquid Extraction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Organic Acid-Base Extractions. Retrieved from [Link]

• University of Rochester. (n.d.). Solvents for Recrystallization. Retrieved from [Link]

• Reddit. (2022). chromatography of carboxylic acid derivatives of aminoacids? Retrieved from [Link]

• TradeIndia. (n.d.). 5-Chloro, 8-Hydroxyquinoline. Retrieved from [Link]

• Reddit. (2019). Column Chromatography of Compound with Amine and Carboxylic Acid. Retrieved from [Link]

Sources

• 1. Buy 5-Chloro, 8-Hydroxyquinoline at Best Price, Yellow Crystalline Powder [forecastchemicals.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. vernier.com [vernier.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. 5-Chloro-8-hydroxyquinoline synthesis - chemicalbook [chemicalbook.com]
• 7. rsc.org [rsc.org]
• 8. Separation of 8-Nitroquinoline-2-carboxylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. Organic Acid-Base Extractions - Chemistry Steps [chemistrysteps.com]
• 11. Reagents & Solvents [chem.rochester.edu]
• 12. reddit.com [reddit.com]
• 13. reddit.com [reddit.com]

Overcoming solubility issues with 8-Chloroquinoline-5-carboxylic acid in aqueous buffers

Technical Support Center: 8-Chloroquinoline-5-carboxylic acid

Introduction

8-Chloroquinoline-5-carboxylic acid is a valuable heterocyclic compound utilized in various research and development sectors, including medicinal chemistry and materials science. A common yet significant hurdle encountered by researchers is its limited solubility in aqueous buffers, which is critical for its use in biological assays and other experimental systems. This guide provides a comprehensive, question-and-answer-based resource to understand and overcome these solubility challenges. We will delve into the physicochemical principles governing its solubility and provide validated, step-by-step protocols to ensure successful preparation of your solutions.

Fundamental Physicochemical Properties

A clear understanding of the molecule's intrinsic properties is the foundation for troubleshooting its solubility. 8-Chloroquinoline-5-carboxylic acid possesses both an acidic functional group (carboxylic acid) and a basic atom (the quinoline nitrogen), making its solubility highly dependent on pH.

Property	Predicted/Reported Value	Implication for Aqueous Solubility
pKa (Carboxylic Acid)	~3.5 - 4.5 (Predicted)¹	Below this pH, the group is protonated (-COOH) and neutral, leading to low solubility. Above this pH, it is deprotonated (-COO⁻), forming a charged salt that is significantly more soluble.
pKa (Quinoline Nitrogen)	~1-2 (Predicted)¹	The nitrogen is protonated at very low pH, but in most physiological buffers (pH > 4), it is in its neutral, less soluble form.
logP	~2.8 (Predicted)[1]	This value indicates a preference for a lipid environment over an aqueous one, classifying it as a poorly water-soluble compound.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: I added my 8-Chloroquinoline-5-carboxylic acid directly to a neutral phosphate buffer (pH 7.4), and it won't dissolve. What went wrong?

Answer: This is the most common issue and stems directly from the compound's primary pKa. At a neutral pH of 7.4, which is well above the carboxylic acid's pKa (~4), the molecule should be in its soluble, deprotonated (carboxylate) form. However, the rate of dissolution can be extremely slow for a solid, hydrophobic compound directly added to a buffer. The solid crystal lattice energy must be overcome, and the particle surfaces may not be readily wetted.

The core issue is attempting to dissolve the neutral, solid form in a solution where it is thermodynamically stable only in its ionized form. The conversion from the solid (protonated) to the dissolved (deprotonated) state is kinetically hindered.

Q2: What is the correct, scientifically-grounded method to dissolve 8-Chloroquinoline-5-carboxylic acid in an aqueous buffer?

Answer: The most reliable method is to first deprotonate the carboxylic acid to form a highly soluble salt, and then carefully adjust the pH back to your desired working range. This leverages the Henderson-Hasselbalch equation, which dictates the ratio of the protonated (acid, HA) to deprotonated (conjugate base, A⁻) forms of the molecule at a given pH.[4][5] For a carboxylic acid, solubility dramatically increases when pH > pKa.[6]

Below is a validated protocol for preparing a stock solution that can then be diluted into your final experimental buffer.

Detailed Protocol: pH-Adjusted Solubilization

Objective: To prepare a 10 mM stock solution of 8-Chloroquinoline-5-carboxylic acid in an aqueous vehicle.

Materials:

• 8-Chloroquinoline-5-carboxylic acid (MW: 207.61 g/mol )[1]

• 1 M NaOH solution

• 1 M HCl solution

• High-purity water (e.g., Milli-Q® or equivalent)

• Calibrated pH meter

• Stir plate and stir bar

Methodology:

• Weigh Compound: Accurately weigh out 2.08 mg of 8-Chloroquinoline-5-carboxylic acid for 1 mL of a 10 mM stock solution. Place it in a suitable vessel (e.g., a 1.5 mL microcentrifuge tube or a small glass vial).

• Initial Suspension: Add approximately 80% of the final desired volume of high-purity water (e.g., 800 µL). The compound will appear as a fine suspension.

• Deprotonation (The Key Step): While stirring, add 1 M NaOH dropwise (typically just a few microliters). Watch the suspension closely. As the pH increases well above the pKa, the solid will completely dissolve, yielding a clear solution. This indicates the formation of the soluble sodium carboxylate salt.

• pH Verification: Use the pH meter to check the pH. It will likely be >10.

• Neutralization/Buffering: Carefully add your concentrated buffer stock or titrate with 1 M HCl to bring the pH down to your desired final working pH (e.g., 7.4). Crucial: Add the acid slowly and monitor the solution for any signs of cloudiness or precipitation. If the solution becomes cloudy, you have likely dropped the pH too close to or below the pKa, causing the neutral, insoluble form to crash out.

• Final Volume Adjustment: Once the target pH is stable, add high-purity water to reach the final volume of 1 mL.

• Final Check & Storage: Verify the pH one last time. For storage, it is recommended to filter-sterilize (0.22 µm filter) the stock solution and store it at 4°C for short-term use or in aliquots at -20°C for long-term stability.

Q3: My compound precipitates when I add my stock solution to my final assay buffer. Why is this happening and how can I fix it?

Answer: This is a classic problem of exceeding the solubility limit upon dilution. There are two primary causes:

• Buffer Capacity: Your final assay buffer may not have sufficient buffering capacity to maintain the pH upon addition of your alkaline stock solution, causing a localized pH drop and precipitation.

• Final Concentration: The final concentration of the compound in the assay buffer may still be too high for it to remain soluble, even at the correct pH.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for precipitation upon dilution.

Solutions:

• Increase Buffer Strength: Ensure your final buffer concentration is sufficient (e.g., 25-50 mM) to handle the pH shift from your stock solution.

• Use a Co-solvent: If pH adjustment alone is insufficient, a co-solvent can be used to increase the intrinsic solubility of the compound.[7][8]

Q4: Can I use DMSO as a co-solvent? What are the best practices and potential drawbacks?

Answer: Yes, Dimethyl Sulfoxide (DMSO) is a powerful and common co-solvent for preparing high-concentration stock solutions.[3][9] It is highly effective at dissolving hydrophobic molecules like 8-Chloroquinoline-5-carboxylic acid.

Best Practices for Using DMSO:

• Prepare a High-Concentration Stock: Dissolve the compound in 100% DMSO to create a concentrated stock (e.g., 50-100 mM).

• Serial Dilution: Perform intermediate dilutions in DMSO or your final aqueous buffer.

• Minimize Final DMSO Concentration: Critically, ensure the final concentration of DMSO in your experiment is as low as possible, ideally ≤0.1%.[10]

Potential Drawbacks of DMSO:

• Cellular Toxicity: DMSO can be toxic to cells, with effects observed at concentrations as low as 0.5-1%.[10][11] Some studies show significant changes in gene expression even at 0.1%.[12]

• Assay Interference: DMSO can affect enzyme activity, protein stability, and interfere with certain assay readouts (e.g., fluorescence).[13]

• Precipitation on Dilution ("Crashing Out"): A compound highly soluble in DMSO can precipitate when diluted into an aqueous buffer where it is less soluble. To mitigate this, use vigorous mixing during dilution and avoid large single-step dilutions.

Co-solvent Option	Recommended Max % in Cell Assays	Pros	Cons
DMSO	< 0.5% (aim for < 0.1%)	Excellent solubilizing power	Can be toxic, interfere with assays[10][12][13]
Ethanol	< 1%	Biologically compatible at low %	Less powerful than DMSO, can be volatile
PEG 400	< 2%	Low toxicity, good for in vivo	Can be viscous, may not be as effective as DMSO

References

• PubChem, National Center for Biotechnology Information. 5-Chloroquinoline-8-carboxylic acid. Available at: [Link]

• Open Education Alberta. Henderson-Hasselbalch equation – An ABC of PK/PD. Available at: [Link]

• Wikipedia. Henderson–Hasselbalch equation. Available at: [Link]

• Agharkar, S., et al. (2006). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed. Available at: [Link]

• Verma, S., et al. (2022). The Effect of Dimethyl Sulfoxide (DMSO) in Human Fibroblast-like Synoviocytes. MDPI. Available at: [Link]

• Verreault, M., et al. (2019). DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro. Genedata. Available at: [Link]

• Jakubiec, M., et al. (2019). The Role of Dimethyl Sulfoxide (DMSO) in Gene Expression Modulation and Glycosaminoglycan Metabolism in Lysosomal Storage Disorders on an Example of Mucopolysaccharidosis. PubMed Central. Available at: [Link]

• ResearchGate. (PDF) Application of the Henderson-Hasselbalch Equation to Solubility Determination. Available at: [Link]

• Quora. What effects does DMSO have on cell assays? Available at: [Link]

• Pharmatech. Co-solvency and anti-solvent method for the solubility enhancement. Available at: [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2022). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. PubMed Central. Available at: [Link]

Sources

• 1. 5-Chloroquinoline-8-carboxylic acid | C10H6ClNO2 | CID 16776135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Chloro-8-hydroxyquinoline | 130-16-5 [chemicalbook.com]
• 3. QUINOLINE-4-CARBOXYLIC ACID CAS#: 486-74-8 [m.chemicalbook.com]
• 4. Henderson-Hasselbalch equation – An ABC of PK/PD [pressbooks.openeducationalberta.ca]
• 5. Henderson–Hasselbalch equation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. The Role of Dimethyl Sulfoxide (DMSO) in Gene Expression Modulation and Glycosaminoglycan Metabolism in Lysosomal Storage Disorders on an Example of Mucopolysaccharidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro [genedata.com]
• 13. quora.com [quora.com]

Stability of 8-Chloroquinoline-5-carboxylic acid in solution over time

Technical Support Center: 8-Chloroquinoline-5-carboxylic acid

A Guide to Ensuring Solution Stability in Experimental Settings

Welcome to the technical support guide for 8-Chloroquinoline-5-carboxylic acid. As Senior Application Scientists, we understand that compound stability is paramount to the validity and reproducibility of your research. Inconsistent results or loss of potency can often be traced back to the degradation of a compound in solution.[1] This guide is designed to provide you with the expertise and practical protocols needed to identify, troubleshoot, and control the stability of 8-Chloroquinoline-5-carboxylic acid in your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and stability of 8-Chloroquinoline-5-carboxylic acid solutions.

Q1: What are the primary factors that influence the stability of 8-Chloroquinoline-5-carboxylic acid in solution?

The stability of any compound in solution is a function of its chemical structure and its environment. For 8-Chloroquinoline-5-carboxylic acid, the key factors are pH, light, temperature, and the presence of oxidizing agents.[1][2][3] The quinoline ring system can be susceptible to degradation, while the carboxylic acid moiety dictates its pH-dependent solubility and reactivity.[4]

• pH: The stability of quinoline derivatives is often highly dependent on the pH of the solution.[1] Degradation can be accelerated in both strongly acidic and basic conditions through hydrolysis.[1][2]

• Light: Compounds with aromatic ring systems, like quinoline, are often sensitive to UV and visible light.[2][4] Photodegradation can lead to the formation of impurities and a loss of active compound concentration.[1]

• Temperature: Elevated temperatures increase the rate of all chemical reactions, including degradation.[1][2] Storing solutions at appropriate, controlled temperatures is crucial for minimizing degradation over time.[1]

• Oxidation: The quinoline nucleus can be susceptible to oxidation, leading to the formation of N-oxides or other degradation products. This process can be accelerated by exposure to air (oxygen) and certain metal ions.

Q2: How does pH affect the solubility of 8-Chloroquinoline-5-carboxylic acid?

The carboxylic acid group is the primary determinant of the compound's aqueous solubility. Carboxylic acids are generally more soluble in their deprotonated (salt) form. Therefore, solubility is expected to be low in acidic pH (where the COOH form predominates) and increase significantly in neutral to basic pH (where the COO- form is present). However, as noted above, extreme pH values can accelerate degradation. It is essential to find an optimal pH range that balances solubility with stability.[1]

Q3: What are the recommended storage conditions for stock solutions of 8-Chloroquinoline-5-carboxylic acid?

To maximize the shelf-life of your stock solutions, we recommend the following based on general best practices for quinoline compounds:

• Protect from Light: Always store solutions in amber vials or containers wrapped in aluminum foil to prevent photolytic degradation.[4]

• Control Temperature: Store solutions at recommended temperatures, typically refrigerated (2-8°C) or frozen (-20°C or -80°C), to slow the rate of chemical degradation.[1] Avoid repeated freeze-thaw cycles.

• Use Buffers: If compatible with your experimental system, preparing the solution in a buffer at the optimal pH for stability can prevent degradation caused by pH shifts.[1]

• Inert Atmosphere: For long-term storage, consider purging the headspace of the vial with an inert gas like argon or nitrogen to minimize oxidative degradation.

Troubleshooting Guide

This section provides a logical workflow for diagnosing common experimental issues that may be related to compound stability.

Q4: My experimental results are inconsistent, and I'm observing a loss of compound potency over time. Could this be a stability issue?

Yes, inconsistent results and a progressive loss of the expected biological or chemical effect are classic indicators of compound degradation.[1] If you prepare a stock solution and use it over several days or weeks, the concentration of the active compound may be decreasing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. THE PCCA BLOG | Methylene Blue: Something Old and Something Blue [pccarx.com]
• 3. ARL Bio Pharma | What Factors Influence Stability? [arlok.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

How to prevent degradation of 8-Chloroquinoline-5-carboxylic acid during experiments

Welcome to the technical support resource for 8-Chloroquinoline-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting assistance for handling this compound. The inherent reactivity of the quinoline core, combined with its halogen and carboxylic acid functionalities, necessitates careful experimental design to ensure stability and reproducibility. This document provides a structured, question-and-answer-based approach to mitigate common degradation issues.

Frequently Asked Questions (FAQs)

Q1: My stock solution of 8-Chloroquinoline-5-carboxylic acid has turned yellow or brown. What is causing this discoloration?

This is a classic indicator of compound degradation. The discoloration is most commonly caused by photodegradation and/or oxidation.[1] The quinoline ring system is susceptible to forming colored byproducts upon exposure to ambient or UV light.[1] Oxidation can also occur, particularly if the solution is not stored under an inert atmosphere. It is crucial to prepare fresh solutions for sensitive experiments and to store all solutions, regardless of age, protected from light.[1]

Q2: I am observing a gradual loss of potency and inconsistent results in my biological assays. Could this be related to the stability of 8-Chloroquinoline-5-carboxylic acid?

Yes, inconsistent results and a perceived loss of potency are hallmark signs of compound degradation.[1] 8-Chloroquinoline-5-carboxylic acid, like many quinoline derivatives, can be unstable in aqueous solutions. Its degradation is influenced by several factors including pH, light, and temperature.[1] For any quantitative or sensitive biological assay, it is imperative to either use freshly prepared solutions or to validate the stability of your stock solutions under your specific storage conditions (solvent, temperature, duration).

Q3: What are the primary factors that influence the stability of 8-Chloroquinoline-5-carboxylic acid in solution?

The stability of this compound is governed by a combination of factors inherent to its quinoline carboxylic acid structure:

• pH: The solubility and stability of quinoline derivatives are highly dependent on the pH of the solution.[1][2][3] Degradation can be accelerated in both strongly acidic and basic conditions, which can catalyze hydrolysis or other structural rearrangements.[1][4]

• Light: Quinoline compounds are often photosensitive and will degrade upon exposure to UV or even ambient laboratory light.[1] This can lead to the formation of various photoproducts, fundamentally altering the compound's structure and activity.

• Temperature: As with most chemical reactions, elevated temperatures increase the rate of degradation.[1] Storing solutions at appropriate low temperatures (e.g., refrigerated or frozen) is critical to slow these processes.

• Oxidation: The quinoline ring can be susceptible to oxidation, especially in the presence of dissolved oxygen or oxidizing agents. This process is often accelerated by light and heat.[1]

Q4: What is the recommended solvent for preparing stock solutions?

While the compound's solubility should be empirically determined, a good starting point for many quinoline carboxylic acids is an organic solvent such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). For aqueous buffers, solubility is highly pH-dependent.[4] Due to the carboxylic acid group, the compound will be more soluble in slightly basic aqueous solutions where it is deprotonated. However, stability at high pH must be verified. Always use high-purity, anhydrous solvents when preparing stock solutions for long-term storage.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Issue 1: Compound Precipitation in Aqueous Buffer

• Underlying Cause: The pH of your aqueous buffer is likely near the isoelectric point of the molecule, minimizing its solubility. The solubility of ionizable compounds like this is highly dependent on pH.[4][5] You may also be observing a "salting out" effect depending on the buffer's ionic strength.[2][3]

• Troubleshooting Steps:

  • Adjust pH: Carefully adjust the pH of your buffer. For a carboxylic acid, increasing the pH (e.g., to 7.4 or slightly higher) will deprotonate the acid group, increasing its negative charge and enhancing aqueous solubility.

  • Use a Co-solvent: If your experimental system permits, consider adding a small percentage of an organic co-solvent (like DMSO or ethanol) to the aqueous buffer to increase solubility. Ensure the final concentration of the organic solvent is compatible with your assay.

  • Check Buffer Concentration: High ionic strength can sometimes decrease the solubility of organic molecules.[3] Try preparing your solution in a buffer of lower ionic strength.

  • Prepare Fresh: Avoid freeze-thaw cycles with aqueous solutions, as this can promote precipitation. Prepare fresh dilutions from a concentrated organic stock solution immediately before the experiment.

Issue 2: Rapid Discoloration During a Reaction at Elevated Temperature

• Underlying Cause: You are likely observing accelerated thermal degradation.[1] Many quinoline derivatives are not stable at high temperatures for extended periods.[6] The presence of other reagents (acids, bases, metals) can catalyze this degradation.

• Troubleshooting Steps:

  • Lower Reaction Temperature: If the reaction chemistry allows, reduce the temperature and increase the reaction time.

  • Use an Inert Atmosphere: Purge the reaction vessel with an inert gas like argon or nitrogen before heating to remove oxygen and prevent oxidation.

  • Protect from Light: Ensure the reaction vessel is wrapped in aluminum foil or conducted in a dark environment, as light can work synergistically with heat to accelerate degradation.[1]

  • Reagent Purity: Ensure all solvents and reagents are pure and free from contaminants that could catalyze decomposition.

Key Degradation Stressors & Mitigation Strategies

The following diagram illustrates the primary factors that can lead to the degradation of 8-Chloroquinoline-5-carboxylic acid.

Caption: Primary stressors leading to the degradation of 8-Chloroquinoline-5-carboxylic acid.

The table below summarizes these stressors and provides actionable mitigation strategies.

Stressor	Potential Outcome	Mitigation Strategy
Light (Photodegradation)	Discoloration (yellow/brown), formation of photoproducts, loss of activity.[1]	Store solid and solutions in amber glass vials or wrap containers in aluminum foil.[1] Minimize exposure to ambient light during experiments.
Heat (Thermal Degradation)	Increased rate of decomposition, discoloration, byproduct formation.[6]	Store stock solutions at low temperatures (-20°C or -80°C). Avoid prolonged heating in reactions.
pH (Acid/Base Hydrolysis)	Hydrolysis of the molecule, altered solubility leading to precipitation.[4]	Prepare solutions in buffers to maintain a stable pH, ideally between 6.0 and 7.5.[1] Avoid strongly acidic or basic conditions unless required by the reaction.
Oxygen (Oxidation)	Formation of N-oxides or other oxidized species, discoloration.[1]	Store solids under an inert gas (argon or nitrogen). For solutions, use solvents that have been degassed by sparging with an inert gas.

Experimental Protocols

Protocol 1: Recommended Storage and Handling Workflow

This protocol outlines the best practices from receiving the solid compound to its use in an experiment.

Caption: Recommended workflow for handling 8-Chloroquinoline-5-carboxylic acid.

Step-by-Step Methodology:

• Receiving Solid: Upon receipt, date the container.[7] Inspect the container seal for integrity.

• Storing Solid: Store the solid compound in a cool (2-8°C), dry, and dark place, such as a desiccator inside a refrigerator.[8] Ensure the container is tightly sealed to prevent moisture uptake.

• Preparing Stock Solution:

  • Weigh the required amount of solid quickly to minimize exposure to atmospheric moisture and light.

  • Dissolve in a high-purity, anhydrous solvent (e.g., DMSO) inside an amber glass vial.

  • For maximum stability, the solvent can be purged with argon or nitrogen before use to remove dissolved oxygen.

• Storing Stock Solution:

  • Aliquot the stock solution into smaller, single-use volumes in amber microtubes or vials. This prevents degradation of the entire stock from repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

• Preparing Working Dilutions:

  • Thaw a single aliquot of the stock solution immediately before use.

  • Dilute to the final concentration in your experimental buffer. It is good practice to ensure the buffer is at the correct temperature and has been degassed if the experiment is sensitive to oxidation.

  • Use the working solution promptly and discard any unused portion of the diluted solution.

Protocol 2: Forced Degradation (Stress Testing) Procedure

To understand the specific vulnerabilities of 8-Chloroquinoline-5-carboxylic acid in your experimental matrix, a forced degradation study is invaluable. This is a simplified version of the ICH Q1B guideline.[1][9]

• Prepare Solutions: Prepare several identical solutions of the compound (e.g., 100 µM) in your typical experimental buffer.

• Establish Control: Keep one sample wrapped in foil at -20°C. This is your baseline (T=0) control.

• Apply Stress Conditions:

  • Acid Hydrolysis: Add HCl to a final concentration of 0.1 M. Incubate at 40°C.

  • Base Hydrolysis: Add NaOH to a final concentration of 0.1 M. Incubate at 40°C.

  • Oxidation: Add 3% hydrogen peroxide (H₂O₂). Keep at room temperature, protected from light.

  • Thermal Stress: Incubate a sample at 60°C, protected from light.

  • Photolytic Stress: Expose a sample in a chemically inert, transparent container to a light source providing both UV and visible light (e.g., a photostability chamber).[1] Wrap a parallel sample in aluminum foil as a dark control.

• Analyze Samples: At various time points (e.g., 2, 8, 24 hours), take an aliquot from each stressed sample and the control. Quench the reaction if necessary (e.g., neutralize the acid/base samples).

• Quantify: Analyze all samples by a stability-indicating method, such as HPLC with UV detection, to quantify the remaining percentage of the parent compound. A change in the chromatogram (new peaks, reduced parent peak area) indicates degradation.

This systematic approach will provide clear, empirical data on which conditions are most detrimental to your compound, allowing you to proactively design more robust experiments.

References

• Beilstein Journals. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic Chemistry. Available from: [Link]

• ResearchGate. (2025). Development of new quinoline-based photo-labile groups for photo-regulation of bioactive molecules | Request PDF. ResearchGate. Available from: [Link]

• National Institutes of Health. (n.d.). Direct Detection of the Photorearrangement Reaction of Quinoline-Protected Dialkylanilines. PMC. Available from: [Link]

• Springer. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech. Available from: [Link]

• PubMed. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. National Library of Medicine. Available from: [Link]

• ResearchGate. (2022). Influence of pH, buffers and the role of quinolinic acid, a novel iron chelating agent, in the determination of hydroxyl radical scavenging activity of plant extracts by Electron Paramagnetic Resonance (EPR). ResearchGate. Available from: [Link]

• European Medicines Agency. (1998). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. EMA. Available from: [Link]

• ResearchGate. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. ResearchGate. Available from: [Link]

• Environmental Health & Safety, University of Washington. (n.d.). Safe Handling and Storage of Chemicals. EHS UW. Available from: [Link]

• Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments. Ibis Scientific. Available from: [Link]

• MDPI. (n.d.). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules. Available from: [Link]

• Der Pharma Chemica. (2012). Thermal Degradation Study of New Polymer derived from 8- Hydroxyquinoline 5-sulphonic acid and Catechol. Der Pharma Chemica. Available from: [Link]

• PubChem. (n.d.). 5-Chloroquinoline-8-carboxylic acid. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. (2025). Spectroscopic characterization of 8-hydroxy-5-nitroquinoline and 5-chloro-8-hydroxy quinoline and investigation of its reactive properties by DFT calculations and molecular dynamics simulations | Request PDF. ResearchGate. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. RSC Publishing. Available from: [Link]

• Environmental Health and Safety, University of California, Santa Cruz. (n.d.). Chemical Storage Guidelines. UCSC EHS. Available from: [Link]

• University of North Carolina at Chapel Hill. (2021). Chapter 04: Proper Storage of Chemicals in Laboratories. UNC EHS. Available from: [Link]

• Case Western Reserve University. (n.d.). Chemical Compatibility and Storage. CWRU EHS. Available from: [Link]

• University College Dublin. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories. UCD Safety, Insurance, Operational Risk & Compliance. Available from: [Link]

• The University of Texas at Austin. (n.d.). The study of 8-Hydroxyquinoline-2-Carboxyllic acid and its metal ion complexing properties. UT Libraries. Available from: [Link]

• PubMed. (n.d.). Xenobiotic reductase A in the degradation of quinoline by Pseudomonas putida 86: physiological function, structure and mechanism of 8-hydroxycoumarin reduction. National Library of Medicine. Available from: [Link]

• ResearchGate. (2025). Determination of 5-chloro-7-iodo-8-quinolinol (clioquinol) in plasma and tissues of hamsters by high-performance liquid chromatography and electrochemical detection | Request PDF. ResearchGate. Available from: [Link]

• TradeIndia. (n.d.). Buy 5-Chloro, 8-Hydroxyquinoline at Best Price, Yellow Crystalline Powder. TradeIndia. Available from: [Link]

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• 9. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Technical Support Center: Optimizing Derivatization of 8-Chloroquinoline-5-carboxylic Acid

Welcome to the technical support center for the derivatization of 8-chloroquinoline-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize reaction conditions for this versatile scaffold.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 8-chloroquinoline-5-carboxylic acid and what are the most common derivatization strategies?

A1: 8-Chloroquinoline-5-carboxylic acid has two primary, chemically distinct reactive sites:

• The Carboxylic Acid (C5-position): This is the most readily derivatized functional group. Standard reactions include forming amides, esters, and acid chlorides. Amide coupling is particularly prevalent in medicinal chemistry to generate diverse compound libraries by reacting the acid with various amines.[1][2]

• The Chloro Group (C8-position): The chlorine atom can be substituted via transition-metal-catalyzed cross-coupling reactions. This allows for the introduction of aryl, heteroaryl, or amino groups, significantly expanding molecular complexity. Key reactions include the Suzuki-Miyaura coupling (for C-C bonds) and the Buchwald-Hartwig amination (for C-N bonds).[3][4][5]

Q2: I want to form an amide. How do I choose the right coupling reagent?

A2: The choice of coupling reagent is critical and depends on the reactivity of your amine, the scale of the reaction, and cost considerations. The fundamental principle is the activation of the carboxylic acid to make it more susceptible to nucleophilic attack by the amine.[6][7] Common reagents fall into categories like carbodiimides (e.g., EDC, DCC) and aminium/uronium or phosphonium salts (e.g., HATU, HBTU, BOP).[1][6]

• For simple, reactive amines: Carbodiimides like EDC are often sufficient and cost-effective. They form a reactive O-acylisourea intermediate.[7]

• For less reactive or sterically hindered amines: Uronium salts like HATU are generally more powerful and lead to faster reactions with higher yields.[2][8] They are, however, more expensive.

• To minimize racemization (if chiral centers are present): Additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-aza-benzotriazole (HOAt) are often used with carbodiimides.[7] Reagents like HATU already incorporate a benzotriazole moiety.

Q3: Can I perform a Suzuki or Buchwald-Hartwig reaction without affecting the carboxylic acid group?

A3: Yes, it is possible, but requires careful planning. The basic conditions required for most cross-coupling reactions can potentially deprotonate the carboxylic acid, affecting its solubility and potentially interfering with the catalyst. A common strategy is to protect the carboxylic acid as an ester (e.g., a methyl or ethyl ester) before performing the cross-coupling. After the C-C or C-N bond is formed at the C8-position, the ester can be hydrolyzed back to the carboxylic acid.

Troubleshooting Guide: Amide and Ester Formation

This section addresses specific problems encountered when derivatizing the carboxylic acid group.

Issue 1: Low or No Product Yield

Q: I've mixed my carboxylic acid, amine, and coupling reagent, but after several hours, TLC/LC-MS analysis shows mostly unreacted starting material. What went wrong?

A: This is a common issue often related to insufficient activation of the carboxylic acid or issues with the nucleophile (amine/alcohol).

Troubleshooting Steps:

• Verify Reagent Quality:

  • Coupling Reagents: Reagents like HATU, HBTU, and especially carbodiimides (DCC, EDC) are moisture-sensitive. Use freshly opened bottles or ensure they have been stored properly in a desiccator.

  • Solvents: Ensure you are using anhydrous (dry) solvents, particularly for reactions involving highly reactive intermediates. Water can hydrolyze the activated ester or react with the coupling reagent.[9]

• Optimize the Activation Step:

  • Pre-activation: For many coupling protocols, it is beneficial to "pre-activate" the carboxylic acid. Stir the 8-chloroquinoline-5-carboxylic acid with the coupling reagent and a base (like DIPEA or triethylamine) in an anhydrous solvent (e.g., DMF, DCM) for 15-30 minutes at room temperature before adding the amine.[8] This allows for the formation of the activated intermediate without the amine competing for the reagent.

• Re-evaluate Your Base:

  • The base is not just a scavenger for acidic byproducts; it plays a crucial role in the reaction rate. A sterically hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) is generally preferred over triethylamine (TEA) to avoid side reactions. Ensure at least 2-3 equivalents of the base are used.

• Consider a More Powerful Coupling Reagent:

  • If you are using a carbodiimide like EDC and getting low yields, especially with a poorly nucleophilic amine (e.g., an aniline), switch to a more potent uronium or phosphonium salt.

Coupling Reagent	Common Additive	Pros	Cons
EDC (Water-soluble)	HOBt or HOAt	Byproducts are water-soluble, simplifying workup. Cost-effective.	Less reactive than uronium salts.
DCC	HOBt or HOAt	Inexpensive and effective.	Dicyclohexylurea (DCU) byproduct is poorly soluble and requires filtration.
HATU	None needed	Very high reactivity, fast reaction times, low racemization.[2]	Expensive, can be sensitive to moisture.
HBTU / TBTU	None needed	Highly effective, good for peptide synthesis.	Can be less effective for very hindered substrates compared to HATU.

• Increase Reaction Temperature:

  • While many couplings proceed at room temperature, sluggish reactions can often be accelerated by gentle heating to 40-50 °C. Monitor the reaction closely for potential decomposition.

Issue 2: Formation of Impurities

Q: My reaction produces the desired product, but I see significant side products that are difficult to separate. What are they and how can I prevent them?

A: Side reactions often stem from the coupling reagent itself or reactions with the solvent or base.

Troubleshooting Steps:

• Problem: Side Product from Carbodiimide (DCC/EDC).

  • Cause: The highly reactive O-acylisourea intermediate can rearrange to a stable N-acylurea if the amine is not added promptly or is not reactive enough.[7]

  • Solution: Add an auxiliary nucleophile like HOBt or HOAt. These additives rapidly trap the O-acylisourea to form an activated benzotriazolyl ester, which is more stable to rearrangement but still highly reactive towards the amine.[7]

• Problem: Epimerization/Racemization.

  • Cause: If your amine or carboxylic acid contains a chiral center, the harshness or mechanism of the activation can cause a loss of stereochemical integrity.

  • Solution: Use a coupling reagent known for low racemization, such as HATU or COMU.[10] Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) and avoid excess base or prolonged reaction times.

Issue 3: Purification Challenges

Q: My reaction worked, but I am struggling to purify my final amide/ester derivative from the reaction byproducts.

A: Purification can be streamlined by choosing reagents that lead to easily removable byproducts.

Troubleshooting Steps:

• For Carbodiimide Reactions:

  • If using DCC, the dicyclohexylurea (DCU) byproduct is insoluble in many organic solvents like dichloromethane (DCM) or ethyl acetate. It can often be removed by simple filtration before aqueous workup.

  • If using EDC, the byproducts are typically water-soluble. A standard aqueous workup (e.g., washing the organic layer with dilute acid, base, and brine) is usually effective.

• For Uronium/Phosphonium Salt Reactions (HATU, BOP):

  • Byproducts from these reagents are also typically water-soluble and can be removed with an aqueous workup.

• General Purification Strategy:

  • Quinoline derivatives can sometimes be challenging to purify via standard silica gel chromatography due to the basicity of the nitrogen atom, which can cause peak tailing.

  • Solution 1: Add a small amount of a basic modifier like triethylamine (~1%) to your chromatography eluent to improve peak shape.

  • Solution 2: For stubborn separations, consider reverse-phase HPLC.[11]

  • Solution 3: Recrystallization can be a highly effective method for purifying quinoline carboxylic acid derivatives, especially if a solid product is obtained. Solvents like N,N-dimethylformamide (DMF) followed by the addition of an anti-solvent like acetonitrile or water can yield high-purity crystals.[11][12]

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

This protocol is a robust starting point for coupling 8-chloroquinoline-5-carboxylic acid with a primary or secondary amine.

• Preparation: To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 8-chloroquinoline-5-carboxylic acid (1.0 eq).

• Dissolution: Dissolve the acid in anhydrous DMF (approximately 0.1 M concentration).

• Reagent Addition: Add HATU (1.1 eq) and N,N-diisopropylethylamine (DIPEA) (2.5 eq).

• Pre-activation: Stir the mixture at room temperature for 20 minutes. The solution may change color.

• Amine Addition: Add the desired amine (1.0-1.2 eq) to the reaction mixture.

• Reaction: Stir the reaction at room temperature. Monitor progress by TLC or LC-MS. Reactions are often complete within 1-4 hours.

• Workup:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography or recrystallization.

Protocol 2: Fischer Esterification (e.g., Methyl Ester)

This is a classical method for forming simple alkyl esters.[13][14]

• Setup: Suspend 8-chloroquinoline-5-carboxylic acid (1.0 eq) in the desired alcohol (e.g., methanol), which will act as both the reagent and the solvent (use in large excess).

• Catalyst: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) (e.g., 2-5 mol%).

• Reaction: Heat the mixture to reflux. The reaction is an equilibrium, and driving off the water byproduct can increase the yield.[13] Monitor progress by TLC or LC-MS.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the acid by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

  • Extract the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude ester by silica gel column chromatography.

Visualizing the Workflow

The following diagram illustrates a typical workflow for the derivatization of 8-chloroquinoline-5-carboxylic acid via amide coupling.

Caption: Workflow for Amide Coupling of 8-Chloroquinoline-5-carboxylic Acid.

References

• Kadela-Tomanek, M., et al. (2017). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances. Available at: [Link]

• Google Patents. (2005). Method for purifying quinolinecarboxylic acid derivative. WO2005073239A1.

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Available at: [Link]

• Cadoni, R. (2015). Synthesis of amides from aldehydes and amines via C-H bond activation and discovery and development of novel and selective carbonic anhydrase inhibitors. IRIS. Available at: [Link]

• Chemistry LibreTexts. (2023). Making Amides from Carboxylic Acids. Available at: [Link]

• Mphahlele, M. J., et al. (2008). 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• MDPI. (2022). Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. Available at: [Link]

• Indian Academy of Sciences. (2014). Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. Available at: [Link]

• ACS Publications. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. Available at: [Link]

• University of Groningen research portal. (2019). The Buchwald–Hartwig Amination After 25 Years. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• ResearchGate. (2012). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline. Available at: [Link]

• Google Patents. (2013). Preparation method for quinoline-4-carboxylic acid derivative. CN102924374B.

• NIH National Center for Biotechnology Information. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. PMC. Available at: [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• MDPI. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Available at: [Link]

• Wikipedia. (n.d.). Suzuki reaction. Available at: [Link]

• PubMed. (2024). Derivatization of carboxylic groups prior to their LC analysis - A review. Available at: [Link]

• Chromatography Forum. (2008). Derivatization of carboxylic group for fluorescence. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• ResearchGate. (2012). Which reagent high yield direct amide formation between Carboxylic acids and amines?. Available at: [Link]

• ResearchGate. (2018). How to synthesized 8chloroquinoline from 8hydroxyquinoline?. Available at: [Link]

• YouTube. (2019). Esterification--Making Esters from Carboxylic Acids. Available at: [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Available at: [Link]

• The Royal Society of Chemistry. (2014). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Available at: [Link]

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Available at: [Link]

• The Royal Society of Chemistry. (2023). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Chemical Science. Available at: [Link]

• The Royal Society of Chemistry. (2019). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. Available at: [Link]

• YouTube. (2016). Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives. Available at: [Link]

• Semantic Scholar. (2014). THE REACTIVITY OF 8-HYDROXYQUINOLINE AND ITS DERIVATIVES TOWARD α-CYANOCINNAMONITRILES AND ETHYL α-CYANOCINNAMATES. Available at: [Link]

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• 14. youtube.com [youtube.com]

Troubleshooting unexpected side reactions with 8-Chloroquinoline-5-carboxylic acid

Welcome to the technical support center for 8-Chloroquinoline-5-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile but sometimes challenging reagent. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower your experimental success.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions and concerns when working with 8-Chloroquinoline-5-carboxylic acid, providing foundational knowledge for its effective use.

Q1: What are the key reactivity features of 8-Chloroquinoline-5-carboxylic acid that I should be aware of before starting my reaction?

A1: 8-Chloroquinoline-5-carboxylic acid possesses a unique combination of functional groups and structural features that dictate its reactivity:

• Steric Hindrance: The chloro group at the C8 position exerts significant steric hindrance around the quinoline nitrogen and the adjacent peri-position. This can impede the approach of bulky reagents and may necessitate more forcing reaction conditions or carefully selected catalysts for reactions involving the quinoline core.[1][2][3]

• Electronic Effects: The quinoline ring is an electron-deficient aromatic system, which can affect the reactivity of both the carboxylic acid and the chloro substituent. The nitrogen atom withdraws electron density, making the carboxylic acid slightly more acidic than a simple benzoic acid.

• Carboxylic Acid Activation: The carboxylic acid at the C5 position is the primary site for many synthetic transformations, most commonly amide bond formation. Standard coupling reagents can be employed, but reaction efficiency may be influenced by the steric and electronic properties of the quinoline system.

• Potential for Decarboxylation: While aromatic carboxylic acids are generally stable, decarboxylation can occur under harsh thermal or catalytic conditions.[4][5] This is a critical consideration during high-temperature reactions or when using certain metal catalysts.

• Stability: The compound is generally stable under standard laboratory conditions. However, prolonged exposure to strong acids or bases at elevated temperatures may lead to degradation or unwanted side reactions.

Q2: I am planning an amide coupling reaction. Which coupling reagents are recommended for 8-Chloroquinoline-5-carboxylic acid?

A2: The choice of coupling reagent is critical for a successful amide bond formation with 8-Chloroquinoline-5-carboxylic acid, especially when dealing with challenging amines. A tiered approach is recommended:

• Standard Carbodiimides (EDC, DCC): For simple, unhindered primary and secondary amines, 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC) in the presence of an additive like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) are good starting points.[2]

• Uronium/Aminium Reagents (HATU, HBTU): For sterically hindered or electron-deficient amines, more potent coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are often more effective. These reagents generally lead to faster reaction times and higher yields with challenging substrates.

• Phosphonium Reagents (PyBOP): (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP) is another excellent choice for difficult couplings, offering a good balance of reactivity and stability.

It is often beneficial to screen a small selection of coupling reagents and conditions to identify the optimal system for your specific substrate combination.

Q3: Are there any known incompatibilities of 8-Chloroquinoline-5-carboxylic acid with common reagents or solvents?

A3: While generally robust, consider the following potential incompatibilities:

• Strong Reducing Agents: Under certain conditions, strong reducing agents could potentially lead to hydrodechlorination of the C8-chloro group. This is less common but should be considered if unexpected byproducts are observed.

• Strong Nucleophiles at High Temperatures: While the chloro group at C8 is relatively unreactive towards nucleophilic aromatic substitution (SNAr) due to steric hindrance, highly reactive nucleophiles at elevated temperatures could potentially displace the chlorine.

• Palladium Catalysts: While the chloro-substituent can be compatible with some palladium-catalyzed reactions, it can also be a reactive site in others, such as cross-coupling reactions.[1][3] Careful consideration of the specific catalytic cycle is necessary if using palladium catalysis for other transformations on the molecule.

Part 2: Troubleshooting Guides for Unexpected Side Reactions

This section provides detailed troubleshooting for specific issues you may encounter during your experiments, with a focus on identifying the root cause and implementing effective solutions.

Issue 1: Low or No Yield in Amide Coupling Reactions

Q: I am attempting an amide coupling with 8-Chloroquinoline-5-carboxylic acid and a secondary amine, but I am observing very low conversion to the desired amide. What are the likely causes and how can I improve the yield?

A: Low yields in amide couplings with this substrate can often be attributed to a combination of factors. Here is a systematic troubleshooting approach:

Potential Cause 1: Incomplete Activation of the Carboxylic Acid

• Explanation: The steric bulk of the C8-chloro group may slightly hinder the approach of the coupling reagent to the C5-carboxylic acid, leading to inefficient formation of the activated intermediate.

• Troubleshooting Steps:

  • Switch to a More Powerful Coupling Reagent: If you are using a standard carbodiimide like EDC, consider switching to a uronium or phosphonium salt such as HATU or PyBOP. These reagents are generally more reactive and can overcome moderate steric hindrance.

  • Pre-activation: Allow the 8-Chloroquinoline-5-carboxylic acid to react with the coupling reagent and an additive (like HOBt or DMAP) for a period of time (e.g., 15-30 minutes) before adding the amine.[1] This ensures the formation of the activated ester intermediate.

  • Optimize Stoichiometry: Ensure you are using a slight excess (1.1-1.2 equivalents) of the coupling reagent and any additives.

Potential Cause 2: Steric Hindrance from the Amine

• Explanation: The combination of a sterically demanding quinoline carboxylic acid and a hindered secondary amine can significantly slow down the reaction rate.

• Troubleshooting Steps:

  • Increase Reaction Temperature: Gently warming the reaction mixture (e.g., to 40-50 °C) can often provide the necessary activation energy to overcome steric barriers. Monitor the reaction for potential side product formation at higher temperatures.

  • Prolong Reaction Time: For sterically hindered substrates, reactions may require longer times to reach completion. Monitor the reaction progress by TLC or LC-MS over an extended period (e.g., 24-48 hours).

Potential Cause 3: Acid-Base Neutralization

• Explanation: The amine reactant can be protonated by the carboxylic acid, rendering it non-nucleophilic.[6] While a non-nucleophilic base (like DIPEA or 2,4,6-collidine) is typically added to prevent this, insufficient base or an inappropriate choice of base can lead to low yields.

• Troubleshooting Steps:

  • Ensure Adequate Base: Use at least 2-3 equivalents of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).

  • Consider a Stronger, Non-Nucleophilic Base: For particularly challenging couplings, a stronger base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) may be beneficial, but use with caution as it can promote side reactions.

Experimental Workflow: Troubleshooting Low Amide Coupling Yield

Caption: Troubleshooting workflow for low amide coupling yields.

Issue 2: Observation of an Unexpected Decarboxylated Byproduct

Q: During my reaction, which involves heating 8-Chloroquinoline-5-carboxylic acid in the presence of a transition metal catalyst, I've isolated a significant amount of 8-chloroquinoline. What is causing this decarboxylation, and how can I prevent it?

A: The loss of the carboxylic acid group to form 8-chloroquinoline is a classic example of decarboxylation. While aromatic carboxylic acids are generally stable, this reaction can be promoted by heat and certain catalysts.

Mechanism of Decarboxylation

Decarboxylation of aromatic carboxylic acids often proceeds through a protonated intermediate, especially in the presence of acid. The reaction can also be facilitated by metal ions that can coordinate to the carboxylate group, stabilizing the transition state for CO2 elimination.[4][5][7][8][9]

Caption: Simplified decarboxylation pathway.

Troubleshooting Decarboxylation:

• Reduce Reaction Temperature: This is the most straightforward solution. If the desired reaction can proceed at a lower temperature, this will significantly reduce the rate of decarboxylation. Evaluate if a longer reaction time at a lower temperature can achieve the desired conversion.

• Change the Catalyst: If a transition metal catalyst is being used, it may be promoting decarboxylation. Screen alternative catalysts or ligands that may be less prone to this side reaction. For example, if using a palladium catalyst, altering the phosphine ligand could influence the reaction pathway.

• Modify the Solvent: The choice of solvent can influence the rate of decarboxylation. In some cases, a less polar solvent may disfavor the formation of charged intermediates involved in the decarboxylation pathway.

• Protect the Carboxylic Acid: If the reaction chemistry allows, consider converting the carboxylic acid to an ester (e.g., a methyl or ethyl ester) prior to the high-temperature step. The ester can then be hydrolyzed back to the carboxylic acid under milder conditions at the end of the synthetic sequence.

Issue 3: Formation of Tarry, Insoluble Byproducts and Purification Challenges

Q: My reaction mixture containing 8-Chloroquinoline-5-carboxylic acid has turned dark and contains tar-like material, making purification of my desired product difficult. What is the source of these impurities and how can I improve the purification?

A: The formation of tarry byproducts is a known issue in quinoline chemistry, often arising from polymerization or degradation under harsh reaction conditions.[10][11]

Potential Causes of Tar Formation:

• High Reaction Temperatures: Prolonged heating at high temperatures can lead to thermal decomposition and polymerization of the quinoline core.

• Strongly Acidic or Basic Conditions: Aggressive pH conditions, especially at elevated temperatures, can promote side reactions and degradation. For instance, the Skraup synthesis of quinolines, which uses strongly acidic conditions, is notorious for producing tarry byproducts.[10][11]

• Reactive Intermediates: Certain reaction conditions can generate highly reactive intermediates that can polymerize or react non-selectively.

Troubleshooting and Purification Strategies:

• Optimize Reaction Conditions:

  • Temperature: As with decarboxylation, reducing the reaction temperature is the first step.

  • Reagent Addition: Slow, controlled addition of reagents can help to manage exothermic events and minimize the concentration of reactive intermediates.

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that may contribute to byproduct formation.

• Purification Protocol for Crude Products:

  • Aqueous Wash: Before chromatographic purification, perform an aqueous workup. If your product is soluble in an organic solvent, wash the organic layer with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to remove any unreacted 8-Chloroquinoline-5-carboxylic acid. Follow this with a brine wash.

  • Trituration: If the crude product is a solid, try triturating it with a solvent in which the desired product is sparingly soluble, but the impurities are more soluble (e.g., diethyl ether, hexanes, or a mixture). This can help to wash away some of the tarry material.

  • Charcoal Treatment: Dissolving the crude product in a suitable solvent and treating it with activated charcoal can help to remove colored impurities.[10] Filter the mixture through a pad of celite to remove the charcoal before proceeding with further purification.

  • Column Chromatography: Use a polar stationary phase like silica gel. A gradient elution, starting with a non-polar solvent system and gradually increasing the polarity, is often effective. It may be necessary to use a solvent system containing a small amount of a basic modifier (e.g., triethylamine) or an acidic modifier (e.g., acetic acid) to improve the chromatography of polar, basic products.

Purification Workflow for Reactions with Tar Formation

Caption: A systematic workflow for the purification of products from reactions that produce tarry byproducts.

Part 3: Data and Protocols

This section provides quantitative data and detailed experimental protocols to serve as a practical guide for your laboratory work.

Table 1: Recommended Starting Conditions for Amide Coupling

Amine Type	Coupling Reagent	Additive	Base (eq.)	Solvent	Temp (°C)	Time (h)	Expected Yield
Primary, unhindered	EDC (1.2 eq)	HOBt (1.2 eq)	DIPEA (2)	DMF	25	12-18	Good to Excellent
Secondary, unhindered	HATU (1.1 eq)	-	DIPEA (2)	DMF	25	6-12	Excellent
Electron-deficient aniline	HATU (1.2 eq)	DMAP (0.1 eq)	DIPEA (3)	DMF	40	18-24	Moderate to Good
Sterically hindered	PyBOP (1.2 eq)	-	2,4,6-Collidine (3)	CH2Cl2	40 (reflux)	24-48	Fair to Good

Yields are estimates and will vary depending on the specific amine substrate.

Protocol 1: General Procedure for Amide Coupling with HATU

• To a solution of 8-Chloroquinoline-5-carboxylic acid (1.0 eq.) in anhydrous DMF, add HATU (1.1 eq.) and DIPEA (2.0 eq.).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add the amine (1.05 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Procedure for Investigating and Minimizing Decarboxylation

• Set up the reaction as per your original protocol, but at a reduced temperature (e.g., 20 °C lower than the initial condition).

• Take aliquots of the reaction mixture at regular intervals and analyze by LC-MS to quantify the ratio of desired product to the decarboxylated byproduct (8-chloroquinoline).

• If decarboxylation is still significant, screen alternative catalysts or ligands if applicable.

• If temperature reduction and catalyst screening are ineffective, consider protecting the carboxylic acid as a methyl or ethyl ester prior to the problematic reaction step.

References

Sources

• 1. Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects on the Site Selectivity by Mechanistic and DFT Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed C8-Selective C-H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric and Solvation Effects on the Site-Selectivity by Mechanistic and DFT Computational Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. SATHEE: Chemistry Decarboxylation Reaction [satheeneet.iitk.ac.in]
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• 11. CN108191753A - A kind of preparation method of 5- chloro-8-hydroxyquinolines - Google Patents [patents.google.com]

Technical Support Center: Enhancing Cell Permeability of 8-Chloroquinoline-5-carboxylic acid

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the cellular uptake of 8-Chloroquinoline-5-carboxylic acid. We will explore the underlying reasons for its typically low permeability and provide a comprehensive set of strategies, troubleshooting guides, and detailed experimental protocols to overcome this critical barrier in your research.

Section 1: Frequently Asked Questions - Understanding the Core Problem

This section addresses fundamental questions regarding the physicochemical properties of 8-Chloroquinoline-5-carboxylic acid and how they influence its ability to cross cell membranes.

Q1: Why is 8-Chloroquinoline-5-carboxylic acid expected to have poor cell permeability?

At physiological pH (around 7.4), the carboxylic acid group (with a pKa typically between 3.5-4.5) will be deprotonated, resulting in a negatively charged carboxylate anion.[1][2] This charge significantly increases the molecule's polarity and hydrophilicity, making it difficult to passively diffuse across the lipophilic (fat-loving) lipid bilayer of the cell membrane.[1][2][3] While the quinoline ring and the chlorine atom contribute to lipophilicity, the ionized acid group often dominates, impeding efficient cell entry.

Q2: What is the role of the chlorine atom at the 8-position?

Halogenation, such as the inclusion of a chlorine atom, is a common strategy in medicinal chemistry to enhance membrane binding and permeation.[4][5] Halogens can increase the lipophilicity of a molecule, which generally favors passive diffusion across cell membranes.[6][7][8] In this case, the chloro- group works to counteract the high polarity of the carboxylic acid, but it is often insufficient to overcome the barrier presented by the negative charge.

Q3: What is the difference between LogP and LogD, and which is more relevant here?

• LogP (Partition Coefficient): Measures the lipophilicity of a neutral, un-ionized compound. It's a ratio of its concentration in an organic solvent (like octanol) to its concentration in an aqueous solvent.

• LogD (Distribution Coefficient): Measures the lipophilicity of a compound at a specific pH, accounting for all its ionic and neutral forms.

For 8-Chloroquinoline-5-carboxylic acid, LogD at pH 7.4 is the more relevant metric . Because the molecule is ionized at this pH, its LogD value will be significantly lower than its LogP value, reflecting its reduced ability to partition into a lipid environment and thus, its lower effective permeability.[1][2] Poorly absorbed compounds often have LogD values below zero.[1][2]

Section 2: Strategies for Enhancing Cell Permeability

If your experiments confirm poor cellular activity despite high target engagement in cell-free assays, enhancing permeability is the next logical step. Here are three field-proven strategies.

Strategy 1: The Prodrug Approach - Masking the Carboxylic Acid

The most direct way to neutralize the permeability barrier of the carboxylic acid is to temporarily mask it with a lipophilic group that can be cleaved off inside the cell.

Causality: By converting the polar carboxylic acid into a more lipophilic ester, the prodrug can more easily cross the cell membrane via passive diffusion. Once inside the cell, ubiquitous intracellular enzymes called esterases cleave the ester bond, releasing the active 8-Chloroquinoline-5-carboxylic acid at its site of action.[9][10] This is a widely successful strategy for improving the bioavailability of carboxylic acid-containing drugs.[1][2][11]

Caption: Prodrug strategy for enhancing cell permeability.

Strategy 2: Nanoformulation - The "Trojan Horse" Approach

Encapsulating your compound within a nanoparticle can facilitate its entry into cells through mechanisms other than passive diffusion, such as endocytosis.

Causality: Nanoformulations protect the drug from the extracellular environment and can bypass issues like efflux pumps.[12][13] By engineering the nanoparticle's surface properties (e.g., size, charge), you can optimize cellular uptake.[14] This strategy is particularly useful for delivering drugs to specific tissues or overcoming multi-drug resistance.[15][16]

Common Nanoformulations:

• Liposomes: Spherical vesicles composed of a lipid bilayer.

• Polymeric Nanoparticles: Made from biodegradable polymers that can encapsulate the drug.

• Solid Lipid Nanoparticles (SLNs): Lipid-based nanoparticles that are solid at room temperature.

Caption: Cellular uptake via nanoparticle endocytosis.

Strategy 3: Structural Modification - Bioisosteric Replacement

This advanced medicinal chemistry approach involves replacing the carboxylic acid with a different functional group (a bioisostere) that mimics its essential interactions with the target protein but has better permeability properties.

Causality: A successful bioisostere maintains biological activity while improving the molecule's drug-like properties, such as cell entry.[10] This strategy requires significant synthetic chemistry effort and structure-activity relationship (SAR) studies.

Potential Bioisosteres for Carboxylic Acid:

• Tetrazole

• Hydroxamic acid

• Acylsulfonamide

Section 3: Experimental Validation & Troubleshooting Guide

Choosing the right assay and correctly interpreting the results is crucial. This section provides a guide to the most common permeability assays and how to troubleshoot them.

Q: Which initial permeability assay should I choose: PAMPA or Caco-2?

This depends on the question you are asking. Use this table to decide:

Feature	PAMPA (Parallel Artificial Membrane Permeability Assay)	Caco-2 Permeability Assay
Principle	Measures passive diffusion across an artificial lipid membrane.[17][18]	Measures transport across a differentiated monolayer of human intestinal cells.[19][20]
Transport Measured	Passive diffusion only.[18]	Passive diffusion, active transport, and active efflux.[21][22]
Complexity & Cost	Simple, fast, and low-cost.[23]	Complex, requires ~21 days for cell culture, higher cost.[22]
Best Use Case	Early-stage screening to rank compounds based on passive permeability potential.[17]	Gold-standard for predicting in vivo oral absorption and identifying substrates of efflux pumps.[19][21]

Recommendation: Start with PAMPA to quickly assess passive permeability. If permeability is low, it confirms a physicochemical barrier. If PAMPA permeability is high but cellular activity is low, it may suggest active efflux, which should then be investigated with a Caco-2 assay.

Troubleshooting: Low Permeability in Caco-2 Assay

Scenario 1: My compound's apparent permeability (Papp) is low in the apical-to-basolateral (A-B) direction.

This is the classic sign of poor absorption.

• Possible Cause 1: Poor Passive Permeability.

  • Validation: The PAMPA result was also low.

  • Solution: The compound's intrinsic physicochemical properties are the issue. Implement Strategy 1 (Prodrug) or Strategy 2 (Nanoformulation) .

• Possible Cause 2: Active Efflux. The compound gets into the cell but is immediately pumped back out by transporters like P-glycoprotein (P-gp).[22]

  • Validation: The permeability in the basolateral-to-apical (B-A) direction is high, resulting in an Efflux Ratio (ER = Papp B-A / Papp A-B) greater than 2.[20][22]

  • Troubleshooting:

    • Co-incubation with Inhibitors: Perform the Caco-2 assay in the presence of known efflux pump inhibitors, such as verapamil for P-gp.[24] A significant increase in the A-B Papp value in the presence of the inhibitor confirms that the compound is a substrate for that efflux transporter.[22]

    • Structural Modification: If efflux is confirmed, medicinal chemistry efforts may be needed to design analogs that are not recognized by the transporter.

Scenario 2: My Caco-2 monolayer integrity is compromised.

• Observation: Transepithelial Electrical Resistance (TEER) values are below the acceptable range for your laboratory, or the permeability of a paracellular marker (e.g., Lucifer Yellow) is high.[22]

• Troubleshooting:

  • Review Cell Culture Protocol: Ensure proper cell seeding density, culture time (typically 21 days for full differentiation), and media conditions.[19][22]

  • Check for Cytotoxicity: The compound itself may be compromising the integrity of the Caco-2 monolayer. Run a standard cytotoxicity assay (e.g., MTT, LDH) on Caco-2 cells at the concentration used in the permeability assay. If cytotoxic, the permeability results are not valid, and a lower, non-toxic concentration must be used.[24]

Caption: Troubleshooting workflow for low Caco-2 permeability.

Section 4: Key Experimental Protocols

These are condensed protocols. Always refer to your specific kit manufacturer's instructions and internal SOPs.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

• Principle: A donor plate containing the test compound is placed on top of an acceptor plate. The two plates are separated by a filter dotted with an artificial lipid membrane. The amount of compound that diffuses from the donor to the acceptor well over time is quantified to determine permeability.[17][18]

• Methodology:

  • Prepare Solutions: Dissolve the test compound in a buffer (e.g., PBS with 5% DMSO) to create the donor solution (e.g., at 200 µM).[23][25]

  • Coat Membrane: Pipette a small volume (e.g., 5 µL) of a lipid solution (e.g., 2% lecithin in dodecane) onto the filter of each well in the donor plate.[17][26]

  • Assemble Plates: Add buffer to the acceptor plate wells. Add the donor solution containing your compound to the donor plate wells. Carefully place the donor plate onto the acceptor plate to form a "sandwich".[18]

  • Incubate: Incubate the plate assembly for a defined period (e.g., 4-18 hours) at room temperature, often with gentle shaking.[18][26]

  • Quantify: Disassemble the plates. Measure the concentration of the compound in the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).[18]

  • Calculate: Use the concentrations to calculate the permeability coefficient (Pe).

Protocol 2: Caco-2 Cell Permeability Assay

• Principle: Caco-2 cells are seeded on a semi-permeable filter in a Transwell™ insert, where they differentiate over ~21 days to form a polarized monolayer that mimics the intestinal epithelium.[20] The transport of a compound from the apical (top) to the basolateral (bottom) side, or vice versa, is measured.[21]

• Methodology:

  • Cell Culture: Seed Caco-2 cells onto Transwell™ filter inserts and culture for 18-22 days until a differentiated monolayer is formed.[20]

  • Monolayer Integrity Check: Before the experiment, measure the TEER of the monolayer. Values should be >200 Ω·cm². Optionally, assess the flux of a low permeability marker like Lucifer Yellow.[22][27]

  • Prepare Dosing Solution: Dissolve the test compound in transport buffer (e.g., Hanks' Balanced Salt Solution) at the desired concentration (e.g., 10 µM).[21]

  • Perform Assay (A -> B):

    • Add fresh transport buffer to the basolateral (bottom) chamber.

    • Add the dosing solution to the apical (top) chamber.[27]

  • Perform Assay (B -> A):

    • Add fresh transport buffer to the apical chamber.

    • Add the dosing solution to the basolateral chamber.[27]

  • Incubate: Incubate the plates at 37°C with gentle shaking for a set time (e.g., 2 hours).[21]

  • Sample and Quantify: Take samples from the receiving chamber at specified time points. Analyze the concentration of the compound using LC-MS/MS.[21]

  • Calculate: Determine the apparent permeability coefficient (Papp) and the Efflux Ratio.

Protocol 3: Cellular Uptake Assay (Fluorescence-Based)

• Principle: This assay directly measures the amount of compound that has accumulated inside cells. To use a fluorescence method, the compound must either be intrinsically fluorescent or be tagged with a fluorescent dye.

• Methodology:

  • Cell Seeding: Seed the cells of interest (e.g., HeLa, HEK293) in a multi-well plate (e.g., 96-well) and allow them to adhere overnight.[28]

  • Compound Treatment: Remove the culture medium and add a medium containing the fluorescently labeled test compound at various concentrations.[29]

  • Incubation: Incubate the cells for a defined period (e.g., 1-4 hours) at 37°C.[30]

  • Wash: Aspirate the compound-containing medium and wash the cells multiple times with cold PBS to remove any compound that is non-specifically bound to the outside of the cells.

  • Cell Lysis: Add a lysis buffer to each well to break open the cells and release the intracellular contents.[28]

  • Quantify: Transfer the lysate to a new plate and measure the fluorescence intensity using a plate reader.[28] The signal can be normalized to the total protein concentration in the lysate to account for differences in cell number.[28]

  • Alternative: Instead of lysis, uptake can be visualized and quantified in living cells using fluorescence microscopy or flow cytometry.[28][31]

References

• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Retrieved from [Link]

• Creative Biolabs. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Retrieved from [Link]

• Takahashi, Y. (2017). Recent progress in prodrug design strategies based on generally applicable modifications. Bioorganic & Medicinal Chemistry Letters, 27(7), 1531-1536. Retrieved from [Link]

• JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from [Link]

• (n.d.). Caco2 assay protocol. Retrieved from [Link]

• Rautio, J., et al. (n.d.). Prodrugs of Carboxylic Acids. Semantic Scholar. Retrieved from [Link]

• Hübner, M., et al. (2017). Evaluating Cellular Drug Uptake with Fluorescent Sensor Proteins. ACS Sensors, 2(8), 1104-1110. Retrieved from [Link]

• Rautio, J., et al. (2017). Prodrugs of Carboxylic Acids. ResearchGate. Retrieved from [Link]

• Babadi, D., et al. (2020). Nanoformulation strategies for improving intestinal permeability of drugs: A more precise look at permeability assessment methods and pharmacokinetic properties changes. ResearchGate. Retrieved from [Link]

• American Chemical Society. (n.d.). Evaluating Cellular Drug Uptake with Fluorescent Sensor Proteins. ACS Publications. Retrieved from [Link]

• Gentry, C. L., et al. (1998). The effect of halogenation on blood-brain barrier permeability of a novel peptide drug. Peptides, 19(5), 859-864. Retrieved from [Link]

• Gentry, C. L., et al. (1998). The effect of halogenation on blood-brain barrier permeability of a novel peptide drug. VBN. Retrieved from [Link]

• Seelig, A., & Gerebtzoff, G. (2004). Halogenation of drugs enhances membrane binding and permeation. ChemBioChem, 5(5), 676-684. Retrieved from [Link]

• BioAssay Systems. (n.d.). Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). Retrieved from [Link]

• Creative Bioarray. (n.d.). Caco-2 permeability assay. Retrieved from [Link]

• Lokey Lab Protocols. (2017). Parallel Artificial Membrane Permeability Assay (PAMPA). Wikidot. Retrieved from [Link]

• Babadi, D., et al. (2020). Nanoformulation strategies for improving intestinal permeability of drugs: A more precise look at permeability assessment methods and pharmacokinetic properties changes. Journal of Controlled Release, 321, 669-709. Retrieved from [Link]

• Technology Networks. (n.d.). PAMPA Permeability Assay. Retrieved from [Link]

• Naylor, M. R., et al. (2018). Lipophilic Permeability Efficiency (LPE) reconciles the opposing roles of lipophilicity in membrane permeability and aqueous solubility. ResearchGate. Retrieved from [Link]

• Mondal, P., et al. (2020). Remarkable Effect of Halogen Substitution on the Membrane Transport of Fluorescent Molecules in Living Cells. ResearchGate. Retrieved from [Link]

• Naylor, M. R., et al. (2018). Lipophilic Permeability Efficiency Reconciles the Opposing Roles of Lipophilicity in Membrane Permeability and Aqueous Solubility. Journal of Medicinal Chemistry, 61(24), 11169-11182. Retrieved from [Link]

• Sha'afi, R. I., et al. (1971). Permeability of red cell membranes to small hydrophilic and lipophilic solutes. The Journal of General Physiology, 58(4), 404-422. Retrieved from [Link]

• Madsen, A. S., et al. (2018). Investigation of Carboxylic Acid Isosteres and Prodrugs for Inhibition of the Human SIRT5 Lysine Deacylase Enzyme. ChemMedChem, 13(18), 1896-1903. Retrieved from [Link]

• Evotec. (n.d.). Caco-2 Permeability Assay. Retrieved from [Link]

• Naylor, M. R., et al. (2018). Lipophilic Permeability Efficiency Reconciles the Opposing Roles of Lipophilicity in Membrane Permeability and Aqueous Solubility. Journal of Medicinal Chemistry. Sci-Hub. Retrieved from [Link]

• Sha'afi, R. I., et al. (1971). Permeability of Red Cell Membranes to Small Hydrophilic and Lipophilic Solutes. The Journal of General Physiology, 58(4), 404-422. Retrieved from [Link]

• MDPI. (2024). Nanoformulations in Pharmaceutical and Biomedical Applications: Green Perspectives. Retrieved from [Link]

• Ibrahim, M. A. A. (2019). Looking Back, Looking Forward at Halogen Bonding in Drug Discovery. Molecules, 24(16), 2955. Retrieved from [Link]

• Ji, X., et al. (2022). Design, Synthesis, and Evaluation of a Set of Carboxylic Acid and Phosphate Prodrugs Derived from HBV Capsid Protein Allosteric Modulator NVR 3-778. Molecules, 27(19), 6653. Retrieved from [Link]

• Chemistry For Everyone. (2024, August 29). How Does Nanomedicine Improve Drug Delivery? [Video]. YouTube. Retrieved from [Link]

• Bechara, C., et al. (2015). How to evaluate the cellular uptake of CPPs with fluorescence techniques: dissecting methodological pitfalls associated to tryptophan-rich peptides. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1848(2), 529-539. Retrieved from [Link]

• Kumar, A., et al. (2023). Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach. Gels, 9(10), 803. Retrieved from [Link]

• Wathuthanthri, I. K., et al. (2023). Identification of Nanoparticle Properties for Optimal Drug Delivery across a Physiological Cell Barrier. International Journal of Molecular Sciences, 24(2), 1145. Retrieved from [Link]

• ResearchGate. (n.d.). Cellular uptake assay of nanoparticles. Retrieved from [Link]

• Dojindo Laboratories. (n.d.). Cellular Uptake Assay Data Collection. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Retrieved from [Link]

• Caballero-García, M., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Antioxidants, 12(10), 1876. Retrieved from [Link]

• Reja, R., et al. (2024). Fast Release of Carboxylic Acid inside Cells. Chemistry – A European Journal, e202403632. Retrieved from [Link]

• Al-Amiery, A. A., et al. (2024). Synthesis new derivatives of quinoline and study the biological activity for some of them. IOP Conference Series: Earth and Environmental Science, 1289, 012011. Retrieved from [Link]

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Reducing cytotoxicity of 8-Chloroquinoline-5-carboxylic acid in vitro

Technical Support Center: 8-Chloroquinoline-5-carboxylic acid

A Guide for Researchers on Mitigating In Vitro Cytotoxicity

Welcome to the technical support center for researchers working with 8-Chloroquinoline-5-carboxylic acid and related quinoline derivatives. This guide, developed by our senior application scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the management of cytotoxicity in cell culture experiments. While specific data on 8-Chloroquinoline-5-carboxylic acid is limited, the principles and protocols outlined here are based on extensive research into the broader class of quinoline compounds and are designed to be broadly applicable.

Introduction: Understanding Quinoline Cytotoxicity

Quinoline and its derivatives are a class of heterocyclic aromatic compounds with a wide range of biological activities, making them valuable scaffolds in drug discovery.[1][2] However, their utility can sometimes be hampered by off-target cytotoxicity. The mechanisms underlying this toxicity are often multifactorial but frequently involve the induction of oxidative stress and interference with key cellular processes like DNA replication.[3][4]

This guide will walk you through the logical steps to identify, understand, and mitigate unexpected cytotoxicity in your in vitro models.

Troubleshooting Guide

Issue 1: High Cell Death Observed at Expected Therapeutic Concentrations

You've treated your cells with 8-Chloroquinoline-5-carboxylic acid and see a significant drop in viability, even at concentrations where you expect to see a specific biological effect, not widespread cell death.

Possible Cause 1: Oxidative Stress

Many quinoline-based compounds can induce the production of reactive oxygen species (ROS), leading to an imbalance known as oxidative stress.[4][5] This can damage cellular components like lipids, proteins, and DNA, ultimately triggering cell death pathways. Cell culture conditions themselves can be pro-oxidant, exacerbating the effects of a compound that generates ROS.[6]

Troubleshooting Steps:

• Co-treatment with an Antioxidant: The most common strategy is to co-administer an antioxidant with your quinoline compound. N-acetylcysteine (NAC) is a widely used and effective choice.[7][8] It can act as a precursor for glutathione (GSH), a major intracellular antioxidant, and may also directly neutralize reactive electrophiles.[7][9]

  • Recommendation: Start with a concentration range of 1-10 mM NAC, added to the culture medium at the same time as 8-Chloroquinoline-5-carboxylic acid.

• Assess ROS Levels: To confirm that oxidative stress is the culprit, measure intracellular ROS levels. The Cellular Antioxidant Activity (CAA) assay, which uses a probe like 2',7'-dichlorofluorescin diacetate (DCFH-DA), is a standard method.[10][11] A reduction in the ROS signal in the presence of an antioxidant alongside restored cell viability would strongly support this mechanism.

Experimental Protocol: Co-treatment with N-acetylcysteine (NAC)

Objective: To determine if NAC can rescue cells from 8-Chloroquinoline-5-carboxylic acid-induced cytotoxicity.

Materials:

• Your cell line of interest

• Complete cell culture medium

• 8-Chloroquinoline-5-carboxylic acid (stock solution in a suitable solvent, e.g., DMSO)

• N-acetylcysteine (NAC) (stock solution in sterile water or PBS, pH adjusted to 7.4)

• 96-well cell culture plates

• Cell viability assay reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment (typically 5,000-10,000 cells/well). Incubate for 24 hours.

• Prepare Treatment Media:

  • Prepare serial dilutions of 8-Chloroquinoline-5-carboxylic acid in complete medium.

  • For each drug concentration, prepare a parallel set of solutions that also contain NAC at a final concentration of 5 mM.

  • Include controls: untreated cells, cells treated with vehicle (e.g., DMSO) alone, and cells treated with 5 mM NAC alone.

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared treatment media to the appropriate wells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Assess Viability: After incubation, perform a cell viability assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the dose-response curves for the compound with and without NAC. A rightward shift in the curve in the presence of NAC indicates a reduction in cytotoxicity.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "Troubleshooting workflow for oxidative stress-induced cytotoxicity."

Possible Cause 2: Interference with DNA Topoisomerases

Some quinolone derivatives are known to interfere with mammalian topoisomerase II, an enzyme crucial for resolving DNA tangles during replication and transcription.[3] Inhibition of this enzyme can lead to DNA strand breaks and the induction of apoptosis.

Troubleshooting Steps:

• Cell Cycle Analysis: If topoisomerase II is inhibited, cells may arrest at the G2/M phase of the cell cycle. You can assess this using flow cytometry after staining the cells with a DNA-binding dye like propidium iodide.

• Micronucleus Assay: Inhibition of topoisomerase can lead to chromosomal damage, which can be visualized as micronuclei in cells that have undergone division.[3] An increase in micronuclei formation following treatment would be indicative of this mechanism.

Issue 2: Inconsistent Cytotoxicity Results Across Experiments

You are getting variable IC50 values for 8-Chloroquinoline-5-carboxylic acid, making it difficult to establish a reliable dose-response relationship.

Possible Cause: Variability in Experimental Conditions

In vitro assays are sensitive to subtle changes in experimental parameters.

Troubleshooting Steps:

• Standardize Cell Seeding Density: Ensure that the same number of cells are seeded in each well for every experiment. Cell density can influence the apparent cytotoxicity of a compound.[12]

• Monitor Cell Health and Passage Number: Use cells that are healthy, in the exponential growth phase, and within a consistent, low passage number range. Cells at high passage numbers can have altered metabolic and stress-response pathways.

• Check Serum Concentration: The concentration of serum in your cell culture media can influence compound activity and toxicity.[12] If possible, standardize the serum lot you are using for a series of experiments, as lot-to-lot variability can be a factor.

• Oxygen Levels: Standard cell culture incubators use atmospheric oxygen levels (~18-21%), which is much higher than the physiological oxygen levels in most tissues. This hyperoxic environment can itself be a source of oxidative stress and may sensitize cells to ROS-inducing compounds.[6][13] If your results are still inconsistent, consider if performing experiments at a lower, more physiological oxygen concentration (physioxia, typically 3-5% O₂) is feasible.

Frequently Asked Questions (FAQs)

Q1: What are some general strategies to reduce the cytotoxicity of quinoline derivatives in normal cells while preserving activity in cancer cells? A1: One approach is through chemical modification of the quinoline scaffold. For instance, studies have shown that altering functional groups can change the compound's pKa, which may enhance its selective uptake in the acidic tumor microenvironment.[14] Another strategy is glycoconjugation, where a sugar moiety is attached to the drug. This can leverage the increased glucose uptake of cancer cells (the Warburg effect) to selectively deliver the cytotoxic agent.[15][16]

Q2: My compound seems to be more toxic in the presence of copper. Why would this happen? A2: Many 8-hydroxyquinoline derivatives are known to be metal chelators.[17][18] The formation of a complex with metal ions, such as copper, can significantly increase the cytotoxicity of the compound.[15][19] This complex may have enhanced abilities to generate ROS or may be more readily taken up by cells. If your medium is supplemented with high levels of copper or if there are contaminating metal ions, this could be a factor.

Q3: Can antioxidants like N-acetylcysteine (NAC) interfere with my intended therapeutic effect, especially if I'm studying an anticancer compound? A3: Yes, this is a critical consideration. If the anticancer mechanism of your compound relies on the generation of ROS to kill cancer cells, then adding an antioxidant will likely counteract this effect.[20][21] It is important to first establish whether the observed cytotoxicity is an off-target effect in a non-cancerous cell line or part of the intended mechanism in a cancer cell line. Antioxidants are primarily useful for rescuing off-target toxicity in normal cells or for mechanistic studies to confirm the role of oxidative stress.

Q4: Are there alternatives to NAC for mitigating oxidative stress? A4: Yes, other antioxidants can be used. These include Vitamin C (ascorbic acid), Vitamin E (α-tocopherol), and various plant-derived polyphenols.[5][22] However, it is crucial to be aware that some of these compounds can have complex, even pro-oxidant, effects in cell culture media, potentially leading to artifacts.[6] NAC is generally considered a reliable and well-characterized choice for in vitro studies.[7][8]

Q5: How do I know if the cytotoxicity is due to apoptosis or necrosis? A5: You can differentiate between these two cell death mechanisms using flow cytometry with Annexin V and propidium iodide (PI) staining. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis. PI is a DNA stain that can only enter cells with compromised membranes, a hallmark of late apoptosis and necrosis. This allows you to quantify the populations of live, early apoptotic, late apoptotic, and necrotic cells. Some quinoline compounds have been shown to induce apoptosis and/or necrosis.[23]

dot graph TD { subgraph "Initial Observation" A[Cell Death Observed]; end

} caption: "Decision tree for characterizing the mode of cell death."

Summary Data Table

The following table summarizes the cytotoxic potential of various quinoline derivatives from the literature to provide a comparative context. Note that direct comparisons should be made with caution due to differing cell lines and experimental conditions.

Compound Class	Example Compound	Cell Line	IC50 (µM)	Reference
8-Hydroxyquinoline	8-Hydroxyquinoline	HCT 116	9.33 ± 0.22	[15]
8-Hydroxyquinoline	8-Hydroxy-2-quinolinecarbaldehyde	Hep3B	~36 (6.25 µg/mL)	[24]
8-Aminoquinoline Glycoconjugate	Compound 17 in study	MCF-7	78.1 ± 9.3	[25]
5-Chloro-8-hydroxyquinoline	Cloxyquin	M. tuberculosis	MIC90: ~0.8 (0.25 µg/mL)	[26]

References

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• Ezeriņa, D., et al. (2018). Direct Interaction between N-Acetylcysteine and Cytotoxic Electrophile—An Overlooked In Vitro Mechanism of Protection. Molecules, 23(11), 2999. Available at: [Link]

• Bildik, A., et al. (2020). Protective Role of N-Acetylcysteine on the Cytotoxic Effect of Paclitaxel in MCF7 Breast Cancer Cell Line. ResearchGate. Available at: [Link]

• Morales, A. I., et al. (2019). Effect of N-Acetylcysteine on Cisplatin Toxicity: A Review of the Literature. Antioxidants, 8(12), 609. Available at: [Link]

• Dick, R., & Pfaller, W. (2007). N-acetylcysteine transforms necrosis into apoptosis and affords tailored protection from cisplatin cytotoxicity. INIS-IAEA. Available at: [Link]

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• Lian, G., et al. (2018). Potential Cell Culture Models for Antioxidant Research. ResearchGate. Available at: [Link]

• Rastogi, N., et al. (2022). Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. Anti-Cancer Agents in Medicinal Chemistry, 22(13), 2469-2481. Available at: [Link]

• Sinky, H., et al. (2021). Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts. Molecules, 26(12), 3569. Available at: [Link]

• Al-Qawasmeh, R. A., et al. (2022). Evaluation of Quinoline‐Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti‐Inflammatory Agents. Chemistry & Biodiversity, 19(2), e202100713. Available at: [Link]

• Fareed, M., et al. (2018). Cytotoxic Assessment of Quinoline Based Derivatives on Liver Cancer Cell Line. ResearchGate. Available at: [Link]

• Singh, T., et al. (2019). Tailored quinolines demonstrates flexibility to exert antitumor effects through varied mechanisms - A medicinal perspective. Current Drug Discovery Technologies, 16(4), 376-399. Available at: [Link]

• Metelytsia, L., et al. (2023). Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. Bioactivities, 1(1), 31-41. Available at: [Link]

• Kura, B., et al. (2011). Strategies for Reducing or Preventing the Generation of Oxidative Stress. Oxidative Medicine and Cellular Longevity, 2011, 194586. Available at: [Link]

• Chwastek, E., et al. (2023). Effect of Glycoconjugation on Cytotoxicity and Selectivity of 8-Aminoquinoline Derivatives Compared to 8-Hydroxyquinoline. International Journal of Molecular Sciences, 24(13), 11116. Available at: [Link]

• Varricchi, G., et al. (2022). Molecules and Mechanisms to Overcome Oxidative Stress Inducing Cardiovascular Disease in Cancer Patients. Antioxidants & Redox Signaling, 37(7-9), 566-589. Available at: [Link]

• Gootz, T. D., et al. (1991). In vitro induction of micronuclei and chromosome aberrations by quinolones: possible mechanisms. Mutation Research/Genetic Toxicology, 260(1), 17-25. Available at: [Link]

• Atamna, H., et al. (2012). Copper-dependent cytotoxicity of 8-hydroxyquinoline derivatives correlates with their hydrophobicity and does not require caspase activation. Journal of Medicinal Chemistry, 55(23), 10448-10459. Available at: [Link]

• National Industrial Chemicals Notification and Assessment Scheme. (2015). Quinolines: Human health tier II assessment. Australian Government Department of Health. Available at: [Link]

• Editorial. (2023). Editorial: Impacts of drug-induced oxidative stress. Frontiers in Pharmacology, 14, 1197711. Available at: [Link]

• Yilmaz, V. T., et al. (2022). Evaluation of Cytotoxic Activity of Small Aminated Quinolinequinones In Vitro as Anti-Cancer Molecules. Molecules, 27(21), 7481. Available at: [Link]

• Gutiérrez, J. E., et al. (2022). The activity of quinoline derivatives on cell viability. ResearchGate. Available at: [Link]

• Deavall, D. G., et al. (2012). Drug-Induced Oxidative Stress and Toxicity. Journal of Toxicology, 2012, 645460. Available at: [Link]

• García-García, A., et al. (2024). Surface HEI-OC1-Engineered Magnetic Nanoparticles with Antioxidant Coatings Mitigate Ototoxic Stress in HEI. ACS Omega. Available at: [Link]

• Cellular Antioxidant Activity Assay. Kamiya Biomedical Company. Available at: [Link]

• Al-Ani, A., et al. (2020). Cellular Pre-Adaptation to the High O2 Concentration Used in Standard Cell Culture Confers Resistance to Subsequent H2O2-Induced Cell Death. Antioxidants, 9(10), 929. Available at: [Link]

• Chwastek, E., et al. (2022). Synthesis and Preliminary Evaluation of the Cytotoxicity of Potential Metabolites of Quinoline Glycoconjugates. Molecules, 27(3), 1058. Available at: [Link]

• Metelytsia, L., et al. (2023). Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. ResearchGate. Available at: [Link]

• Ghasemi, S., et al. (2018). Synthesis, characterization and cytotoxic activity of 8-hydroxyquinoline derivatives. ResearchGate. Available at: [Link]

• Al-Masoudi, N. A., et al. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 26(23), 7349. Available at: [Link]

• Hsieh, M.-C., et al. (2022). Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives. Molecules, 27(7), 2060. Available at: [Link]

• Chwastek, E., et al. (2023). Effect of Glycoconjugation on Cytotoxicity and Selectivity of 8-Aminoquinoline Derivatives Compared to 8-Hydroxyquinoline. Molecules, 24(13), 11116. Available at: [Link]

• Chen, C.-Y., et al. (2012). Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. ACS Medicinal Chemistry Letters, 4(1), 89-93. Available at: [Link]

• Chen, Y.-C., et al. (2001). In Vitro Activities of Cloxyquin (5-Chloroquinolin-8-ol) against Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 45(11), 3236-3237. Available at: [Link]

• N'Golo, D., et al. (2022). Synthesis, antibacterial properties and bioinformatics computational analyses of novel 8-hydroxyquinoline derivatives. Heliyon, 8(12), e12571. Available at: [Link]

• El-Sayed, N. N. E., et al. (2022). Biologically important hydroxyquinolines and quinolinecarboxylic acids. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 459617, 8-Hydroxy-5-quinolinecarboxylic acid. Available at: [Link]

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Technical Support Center: Scaling Up the Synthesis of 8-Chloroquinoline-5-carboxylic acid

Welcome to the technical support center for the scale-up synthesis of 8-Chloroquinoline-5-carboxylic acid. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered when transitioning this synthesis from the lab bench to larger-scale production.

Introduction: The Gould-Jacobs Pathway to 8-Chloroquinoline-5-carboxylic acid

8-Chloroquinoline-5-carboxylic acid is a key building block in pharmaceutical development. Its synthesis is most commonly achieved via the Gould-Jacobs reaction, a robust method for creating the quinoline core structure.[1][2] This multi-step process, however, presents unique challenges during scale-up, particularly concerning reaction control, impurity profiles, and final product isolation.

The typical synthetic sequence involves three main stages:

• Condensation: An aniline derivative (3-amino-4-chlorobenzoic acid) reacts with an ethoxymethylenemalonate ester.

• Thermal Cyclization: The resulting intermediate is heated in a high-boiling point solvent to form the quinoline ring system.[3]

• Hydrolysis (Saponification): The ester group is hydrolyzed to the corresponding carboxylic acid, yielding the final product.[1]

This guide will address critical issues that can arise at each of these stages during scale-up.

Overall Synthesis Workflow

Caption: General workflow for the Gould-Jacobs synthesis of 8-Chloroquinoline-5-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: Why is the Gould-Jacobs reaction preferred for this synthesis over other quinoline syntheses like the Skraup or Friedländer?

A1: The Gould-Jacobs reaction is particularly well-suited for this target molecule due to the specific substitution pattern of the desired product.

• Substrate Compatibility: It works effectively with the required starting material, 3-amino-4-chlorobenzoic acid. The electron-withdrawing nature of the carboxylic acid group can be challenging for other methods.

• Regiocontrol: The reaction sequence provides excellent control over the final substitution pattern, avoiding the formation of unwanted isomers that can be a significant issue in syntheses like the Skraup or Doebner-von Miller, especially with substituted anilines.[4]

• Avoiding Harsh Conditions: While the cyclization requires high temperatures, it avoids the notoriously vigorous and often hazardous oxidizing conditions of the Skraup reaction, which can lead to significant tar formation.[5][6] The Friedländer synthesis, which condenses a 2-aminoaryl ketone with a methylene compound, would require a different, less accessible starting material.[7][8]

Q2: What are the primary safety concerns when scaling up the thermal cyclization step?

A2: The high-temperature cyclization (often ~250 °C) is the most hazardous step. Key concerns include:

• Thermal Runaway: While not as violently exothermic as a Skraup reaction, poor heat transfer in a large reactor can lead to an uncontrolled temperature increase.[9] The surface-area-to-volume ratio decreases significantly on scale-up, making heat dissipation more difficult.[9]

• Pressure Build-up: The reaction eliminates ethanol, which will volatilize at these temperatures, leading to pressure build-up in a closed system. Large-scale reactions must be conducted in appropriately rated pressure vessels with adequate venting.

• High-Boiling Point Solvents: Solvents like Dowtherm A or diphenyl ether are used. These require specialized handling procedures and equipment due to their high temperatures and potential for causing severe burns.

Q3: My final product has poor solubility. How does this impact purification at scale?

A3: The limited solubility of 8-Chloroquinoline-5-carboxylic acid in many common organic solvents makes large-scale purification by chromatography impractical and uneconomical. The most viable scale-up purification strategy is recrystallization .[9] However, finding a suitable solvent system can be challenging. Often, a pH adjustment during the work-up is used to first isolate the crude product. The crude solid can then be purified by dissolving it in a basic aqueous solution, treating it with activated carbon to remove colored impurities, and then carefully re-precipitating the purified product by acidifying the solution.[10][11]

Troubleshooting Guide: Common Scale-Up Issues

This section addresses specific problems encountered during the synthesis, categorized by reaction stage.

Stage 1: Condensation

Issue: Low yield of the anilidomethylenemalonate intermediate.

• Possible Cause 1: Incomplete Reaction.

  • Why it happens: The reaction between the aniline and the malonate ester may be slower than expected, especially if the aniline is deactivated by electron-withdrawing groups.

  • Solution: Increase the reaction time and monitor progress by TLC or HPLC. A slight increase in temperature (e.g., from room temperature to 40-50 °C) can also improve the rate, but be cautious not to initiate premature cyclization.

• Possible Cause 2: Side Reactions.

  • Why it happens: The malonate ester can react with itself or decompose under harsh conditions.

  • Solution: Ensure the reaction is performed under neutral or slightly acidic conditions. The addition of a catalytic amount of a mild acid like acetic acid can sometimes facilitate the initial condensation.

Stage 2: Thermal Cyclization

Issue: The cyclization reaction is stalling or giving low conversion.

• Possible Cause 1: Insufficient Temperature.

  • Why it happens: The intramolecular cyclization has a high activation energy and requires a specific temperature threshold to proceed efficiently.[3] A discrepancy between the reactor jacket temperature and the internal reaction temperature is a common scale-up problem.[9]

  • Solution: Always use a calibrated internal temperature probe. Do not rely solely on the jacket setpoint. Ensure the reactor's heating system is capable of reaching and maintaining the target internal temperature (typically 240-250 °C).

• Possible Cause 2: Inefficient Removal of Ethanol.

  • Why it happens: The cyclization is a condensation reaction that produces ethanol. According to Le Châtelier's principle, if this byproduct is not removed, it can inhibit the forward reaction.

  • Solution: At scale, ensure the reactor is equipped with a distillation head or a setup that allows for the slow removal of ethanol as it forms, driving the equilibrium towards the product.

Issue: Significant formation of tar or dark-colored impurities.

• Possible Cause: Thermal Decomposition.

  • Why it happens: Prolonged exposure to very high temperatures or localized "hot spots" due to poor mixing can cause the starting materials or the product to decompose.[9]

  • Solution:

    • Optimize Time and Temperature: Do not exceed the necessary temperature. A study to find the optimal balance between reaction time and temperature is crucial. Sometimes a slightly lower temperature for a longer duration gives a cleaner reaction.[3]

    • Improve Mixing: Transition from magnetic stirring to a robust overhead mechanical stirrer with an appropriate impeller (e.g., a pitched-blade turbine) is essential for maintaining a homogenous temperature throughout the large reactor volume.[9]

Stage 3: Saponification & Work-Up

Issue: The final product fails to precipitate or forms an oil during pH adjustment.

• Possible Cause 1: Incorrect pH.

  • Why it happens: The product is amphoteric. It is soluble at high pH (as the carboxylate salt) and at very low pH (as the protonated quinoline salt). Precipitation occurs at its isoelectric point.

  • Solution: Carefully adjust the pH of the solution. Add the acid slowly with vigorous stirring and monitor the pH closely. The optimal pH for precipitation may be in the range of 3-5. Perform a small-scale trial to determine the exact pH before proceeding with the entire batch.

• Possible Cause 2: Presence of Emulsions or Solubilizing Impurities.

  • Why it happens: Tarry byproducts or residual high-boiling solvents from the previous step can act as surfactants, preventing clean precipitation.

  • Solution: Before acidification, perform a solvent wash. For example, after saponification, wash the aqueous basic solution with a non-polar solvent like toluene or heptane to extract organic impurities. This "base wash" can dramatically improve the quality of the final precipitated product.

Troubleshooting Logic Diagram

Caption: Decision-making workflow for troubleshooting low yield in the synthesis.

Recommended Scale-Up Protocol & Data

This protocol is a generalized procedure for scale-up. All quantities should be adapted based on specific reactor sizes and safety assessments.

Step 1: Condensation

• Charge a suitable reactor with 3-amino-4-chlorobenzoic acid (1.0 eq) and ethanol.

• Add diethyl ethoxymethylenemalonate (1.05 eq) to the slurry.

• Heat the mixture to 50-60 °C and hold for 4-6 hours, monitoring by HPLC for the disappearance of the starting aniline.

• Cool the mixture and filter the precipitated intermediate. Wash the cake with cold ethanol and dry under vacuum.

Step 2: Thermal Cyclization

• Charge a pressure-rated, jacketed reactor equipped with an overhead stirrer and distillation takeoff with Dowtherm A.

• Heat the solvent to 250 °C.

• Slowly add the dried intermediate from Step 1 to the hot solvent. Caution: This addition can be exothermic.

• Maintain the internal temperature at 250 °C for 2-4 hours. During this time, ethanol will distill from the reaction. Monitor the reaction for completion by HPLC.

• Cool the reaction mixture to <100 °C. The cyclized ester product will precipitate.

• Filter the solid product, wash with a hydrocarbon solvent (e.g., heptane) to remove the Dowtherm A, and dry.

Step 3: Saponification and Isolation

• Suspend the crude ester from Step 2 in water.

• Add an aqueous solution of sodium hydroxide (2.5 eq) and heat to 80-90 °C until HPLC confirms complete hydrolysis.

• Cool the solution and perform a wash with toluene to remove non-polar impurities.

• Filter the aqueous solution through a pad of celite to remove any particulate matter.

• With vigorous stirring, slowly add 6M HCl to the clear filtrate to adjust the pH to ~4.

• The final product will precipitate as a solid. Stir the slurry for 1-2 hours to ensure complete precipitation.

• Filter the product, wash the cake thoroughly with purified water, and dry under vacuum at 60-70 °C.

Table 1: Comparison of Lab vs. Scale-Up Parameters

Parameter	Lab Scale (10 g)	Pilot Scale (1 kg)	Key Considerations for Scale-Up
Heating Method	Oil Bath	Jacketed Reactor	The lower surface-area-to-volume ratio requires efficient heat transfer fluid and control.[9]
Stirring	Magnetic Stir Bar	Overhead Mechanical Stirrer	Essential for maintaining homogeneity and preventing localized hot spots.[9]
Cyclization Temp.	250 °C (bath temp)	250 °C (internal temp)	Must use an internal probe for accurate temperature control.[9]
Purification	Column Chromatography	Recrystallization / Precipitation	Chromatography is not economically viable at scale; precipitation is preferred.[9]
Typical Yield	75-80%	65-75%	A slight decrease in yield is common; significant drops point to issues with heat/mass transfer.[9]

References

• Maiti, G., & Kundu, P. (2014). Recent advances in the synthesis of quinolines: a review. RSC Advances, 4(31), 16053-16086. Retrieved from [Link]

• Yohannes, H., & Eswaramoorthy, R. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(36), 21398-21420. Retrieved from [Link]

• Wikipedia. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Advanced Quinoline Synthesis Techniques: From Classic to Modern MCRs. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• Al-Amiery, A. A. (2015). Synthesis of Quinoline and derivatives.

• Wiley Online Library. (n.d.). Gould-Jacobs Reaction. Retrieved from [Link]

• Wikiwand. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN108610288B - Preparation method and purification method of 5-chloro-8-hydroxyquinoline.

• ResearchGate. (2018). How to synthesized 8chloroquinoline from 8hydroxyquinoline? Retrieved from [Link]

• Biotage. (n.d.). Gould Jacobs Quinoline forming reaction.

• ResearchGate. (n.d.). Gould–Jacobs reaction | Request PDF. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Retrieved from [Link]

• Patsnap Eureka. (n.d.). Preparation method of 5-chloro-8-hydroxyquinoline and purification method thereof. Retrieved from [Link]

• SciSpace. (n.d.). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Retrieved from [Link]

• Google Patents. (n.d.). CN102267943B - Method for preparing 5-chloro-8-hydroxyquinoline.
• Google Patents. (n.d.). CN103304477B - Purification method of 8-hydroxyquinoline crude product.

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Reference Data & Comparative Studies

A Comparative Analysis for Researchers: 8-Chloroquinoline-5-carboxylic acid vs. 8-hydroxyquinoline

A Guide to Understanding and Evaluating Two Potent Quinoline Scaffolds

In the landscape of chelating agents and bioactive molecules, the quinoline scaffold stands as a cornerstone for innovation. Among its many derivatives, 8-hydroxyquinoline has long been a benchmark compound, extensively studied for its potent metal-binding and antimicrobial properties. However, the emergence of functionalized analogues, such as 8-Chloroquinoline-5-carboxylic acid, presents new opportunities and challenges for researchers in drug discovery and materials science. This guide provides a comprehensive comparative analysis of these two molecules, offering not only a review of their known attributes but also detailed experimental protocols to empower researchers to conduct their own evaluations.

At a Glance: Structural and Physicochemical Distinctions

The fundamental difference between 8-hydroxyquinoline and 8-Chloroquinoline-5-carboxylic acid lies in the nature and position of their substituent groups. These variations on the quinoline core have profound implications for their electronic properties, solubility, and ultimately, their biological and chemical activities.

8-hydroxyquinoline , also known as oxine, is a bicyclic heterocyclic organic compound featuring a hydroxyl group at the 8-position of the quinoline ring. This hydroxyl group, in proximity to the ring's nitrogen atom, is the key to its potent bidentate chelating ability. It is a white to off-white crystalline powder with a phenolic odor, sparingly soluble in water but soluble in organic solvents like ethanol and chloroform.[1]

8-Chloroquinoline-5-carboxylic acid , on the other hand, introduces an electron-withdrawing chloro group at the 8-position and a carboxylic acid group at the 5-position. The chloro group is expected to influence the electron density of the quinoline ring system, while the carboxylic acid group provides an additional site for interaction and can significantly impact the molecule's acidity and solubility.

Below is a table summarizing the key physicochemical properties of these two compounds. It is important to note that while extensive data exists for 8-hydroxyquinoline, specific experimental values for 8-Chloroquinoline-5-carboxylic acid are less reported in the literature, highlighting the need for direct experimental determination.

Property	8-hydroxyquinoline	8-Chloroquinoline-5-carboxylic acid (and related compounds)
Molecular Formula	C₉H₇NO	C₁₀H₆ClNO₂
Molecular Weight	145.16 g/mol	207.61 g/mol
Appearance	White to pale yellow crystalline powder	Expected to be a crystalline solid.
Solubility	Sparingly soluble in water; soluble in organic solvents	Solubility is likely influenced by pH due to the carboxylic acid group. The hydrochloride salt of a related compound, 8-hydroxyquinoline-5-carboxylic acid, demonstrates enhanced water solubility.[2]
pKa	pKa₁ (pyridinium) ≈ 5.0, pKa₂ (hydroxyl) ≈ 9.9[3]	The pKa of the carboxylic acid group is expected to be in the acidic range, while the pKa of the quinolinium ion will also be present. The chloro-substituent may influence these values.
Chelating Site	Nitrogen at position 1 and hydroxyl at position 8	The primary chelation site is likely through the nitrogen at position 1 and the chloro group at position 8 may have some coordinating ability, though weaker than the hydroxyl of 8-hydroxyquinoline. The carboxylic acid group at position 5 could also participate in metal binding, potentially leading to different coordination modes.

The Heart of the Matter: Metal Chelation

The ability to bind metal ions is a defining characteristic of 8-hydroxyquinoline and its derivatives. This property is central to their biological activities, as they can perturb metal homeostasis in microorganisms or cancer cells. The stability of the metal complexes formed is a critical parameter for their efficacy.

8-hydroxyquinoline is a powerful bidentate chelating agent, forming stable complexes with a wide range of metal ions, including Fe²⁺, Cu²⁺, and Zn²⁺, through its nitrogen atom and the deprotonated oxygen of the hydroxyl group.[1] The formation of these complexes is often accompanied by a change in the solution's color or fluorescence, a property exploited in analytical chemistry.[4]

For 8-Chloroquinoline-5-carboxylic acid , the chelation behavior is anticipated to be different. The replacement of the hydroxyl group with a chloro group will likely reduce the affinity for metal ions at the 8-position. However, the presence of the carboxylic acid group at the 5-position introduces a new potential binding site. This could lead to the formation of complexes with different stoichiometries and stability constants compared to 8-hydroxyquinoline.

Experimental Protocol: Determining Metal-Binding Constants via UV-Vis Spectrophotometry

To quantitatively compare the metal chelation capabilities of 8-Chloroquinoline-5-carboxylic acid and 8-hydroxyquinoline, the following protocol for determining the stability constants of their metal complexes using UV-Vis spectrophotometry is provided.

Objective: To determine the stoichiometry and stability constant (Kf) of the metal complexes of the two quinoline compounds.

Materials:

• 8-Chloroquinoline-5-carboxylic acid

• 8-hydroxyquinoline

• A solution of a metal salt (e.g., CuSO₄, ZnCl₂, FeCl₃) of known concentration

• Buffer solutions of various pH values

• High-purity solvent (e.g., methanol, DMSO, or water, depending on the solubility of the compounds)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of 8-Chloroquinoline-5-carboxylic acid and 8-hydroxyquinoline in the chosen solvent at a concentration of approximately 1 mM.

  • Prepare a stock solution of the metal salt in the same solvent at a concentration of approximately 10 mM.

• Spectrophotometric Titration:

  • Place a known volume and concentration of the quinoline compound solution in a cuvette.

  • Record the initial UV-Vis spectrum (200-800 nm).

  • Add small, precise aliquots of the metal salt stock solution to the cuvette.

  • After each addition, mix thoroughly and record the UV-Vis spectrum.

  • Continue the additions until no further significant changes in the spectrum are observed.

• Data Analysis (Job's Plot for Stoichiometry):

  • Prepare a series of solutions with a constant total concentration of the quinoline and metal ion, but with varying mole fractions of each.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the complex.

  • Plot the change in absorbance (ΔA) against the mole fraction of the ligand. The mole fraction at which the maximum ΔA is observed indicates the stoichiometry of the complex.

• Data Analysis (Benesi-Hildebrand Method for Stability Constant):

  • For a 1:1 complex, the stability constant (Kf) can be determined by plotting 1/ΔA against 1/[M], where [M] is the concentration of the metal ion. The slope and intercept of the resulting linear plot can be used to calculate Kf.

Causality Behind Experimental Choices:

• UV-Vis Spectrophotometry: This technique is chosen because the formation of a metal-ligand complex often results in a shift in the electronic absorption spectrum, providing a direct way to monitor the binding event.

• Titration Method: A titration approach allows for the systematic variation of the metal-to-ligand ratio, which is essential for determining both the stoichiometry and the stability constant of the complex.

• Job's Plot and Benesi-Hildebrand Analysis: These are well-established graphical methods for analyzing spectrophotometric titration data to extract quantitative information about complex formation.

Biological Efficacy: A Head-to-Head Antimicrobial Showdown

Both 8-hydroxyquinoline and its halogenated derivatives have a long history of use as antimicrobial agents. Their mechanism of action is often attributed to their ability to chelate essential metal ions, thereby disrupting microbial metabolism.

8-hydroxyquinoline exhibits broad-spectrum activity against bacteria and fungi.[1] Halogenated derivatives, such as clioquinol (5-chloro-7-iodo-8-hydroxyquinoline), have also been used clinically. The antimicrobial potency of these compounds can be influenced by the nature and position of the substituents on the quinoline ring.

The antimicrobial potential of 8-Chloroquinoline-5-carboxylic acid is an area ripe for investigation. The presence of the chloro and carboxylic acid groups may modulate its lipophilicity and ability to penetrate microbial cell walls, potentially leading to a different spectrum of activity or increased potency against certain strains. The mechanism of quinoline carboxylic acids, particularly the fluoroquinolones, involves the inhibition of bacterial DNA gyrase and topoisomerase IV.[5] It would be of significant interest to determine if 8-Chloroquinoline-5-carboxylic acid shares this mechanism in addition to any effects from metal chelation.

Experimental Protocol: Determining Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The following detailed protocol for the broth microdilution method will enable a direct comparison of the antimicrobial efficacy of 8-Chloroquinoline-5-carboxylic acid and 8-hydroxyquinoline.[6][7][8][9][10]

Objective: To determine the minimum concentration of each compound that inhibits the visible growth of a panel of test microorganisms.

Materials:

• 8-Chloroquinoline-5-carboxylic acid

• 8-hydroxyquinoline

• Stock solutions of the compounds in a suitable solvent (e.g., DMSO)

• Sterile 96-well microtiter plates

• Bacterial and/or fungal strains for testing (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate sterile liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Spectrophotometer or microplate reader

• Sterile pipette tips and multichannel pipettor

Procedure:

• Inoculum Preparation:

  • Culture the test microorganisms overnight in the appropriate growth medium.

  • Dilute the overnight culture to achieve a standardized inoculum density, typically 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Further dilute the standardized inoculum in the growth medium to the final desired concentration for the assay (e.g., 5 x 10⁵ CFU/mL).

• Preparation of Compound Dilutions:

  • In the first column of a 96-well plate, add a specific volume of growth medium containing the highest concentration of the test compound.

  • Perform serial two-fold dilutions of the compound across the plate by transferring a fixed volume of the solution from one well to the next.

  • Ensure that one column serves as a positive control (inoculum with no compound) and another as a negative control (medium only).

• Inoculation and Incubation:

  • Add the prepared inoculum to all wells except the negative control.

  • Seal the plate and incubate at the appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

  • Alternatively, use a microplate reader to measure the optical density (OD) at 600 nm. The MIC can be defined as the lowest concentration that inhibits growth by ≥90% compared to the positive control.

Causality Behind Experimental Choices:

• Broth Microdilution: This is a standardized and widely accepted method for determining MIC values, allowing for high-throughput screening of multiple compounds against various microorganisms.

• Standardized Inoculum: Using a standardized inoculum ensures the reproducibility and comparability of the results.

• Serial Dilutions: This method provides a range of concentrations to precisely determine the lowest inhibitory concentration.

• Positive and Negative Controls: These are essential for validating the experiment, ensuring that the microorganisms are viable and that the medium is not contaminated.

Synthesis and Logical Pathways

The availability of robust synthesis protocols is crucial for further research and development of these compounds.

8-hydroxyquinoline can be synthesized through various methods, including the Skraup synthesis from o-aminophenol and glycerol.[4]

Proposed Experimental Workflow for Synthesis and Comparative Evaluation

The following diagram illustrates a logical workflow for researchers aiming to synthesize 8-Chloroquinoline-5-carboxylic acid and perform a comparative analysis with 8-hydroxyquinoline.

Caption: A logical workflow for the synthesis and comparative evaluation of 8-Chloroquinoline-5-carboxylic acid and 8-hydroxyquinoline.

Concluding Remarks and Future Directions

While 8-hydroxyquinoline remains a vital tool in chemical and biological research, the exploration of its derivatives, such as 8-Chloroquinoline-5-carboxylic acid, is essential for the advancement of medicinal chemistry and materials science. The structural modifications in 8-Chloroquinoline-5-carboxylic acid—the substitution of a hydroxyl with a chloro group and the addition of a carboxylic acid moiety—are predicted to significantly alter its physicochemical and biological properties.

This guide has provided a framework for a systematic and rigorous comparison of these two compounds. The lack of direct comparative data in the existing literature underscores the importance of the experimental work outlined here. By following the provided protocols, researchers can generate valuable data on the metal chelation and antimicrobial activities of 8-Chloroquinoline-5-carboxylic acid, contributing to a deeper understanding of its potential applications. Future research should also focus on elucidating its precise mechanism of action and exploring its efficacy in more complex biological systems.

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Navigating Selectivity: A Comparative Cross-Reactivity Profile of 8-Chloroquinoline-5-carboxylic acid and Next-Generation VHL Ligands

In the landscape of targeted drug discovery, particularly in the burgeoning field of PROteolysis TArgeting Chimeras (PROTACs), the specificity of E3 ligase ligands is paramount. Off-target interactions can lead to unforeseen toxicity and diminished therapeutic efficacy, making rigorous cross-reactivity profiling a critical step in preclinical development. This guide provides an in-depth comparative analysis of 8-Chloroquinoline-5-carboxylic acid, a compound of significant interest due to its structural resemblance to validated von Hippel-Lindau (VHL) E3 ubiquitin ligase inhibitors.

While direct experimental cross-reactivity data for 8-Chloroquinoline-5-carboxylic acid is not yet publicly available, its quinoline core suggests a likely interaction with VHL. This guide will therefore benchmark its anticipated profile against two well-characterized, next-generation VHL ligands: VH032 and VH298 . By examining the selectivity of these established compounds, we can establish a framework for the evaluation of novel quinoline-based ligands and underscore the experimental workflows necessary to validate their on- and off-target activities.

The VHL-HIF-1α Axis: A Key Target in Hypoxia Signaling

The von Hippel-Lindau (VHL) protein is a crucial component of an E3 ubiquitin ligase complex responsible for the degradation of Hypoxia-Inducible Factor-1α (HIF-1α). Under normal oxygen conditions (normoxia), HIF-1α is hydroxylated, leading to its recognition by VHL, subsequent ubiquitination, and proteasomal degradation. In hypoxic conditions, this process is inhibited, allowing HIF-1α to accumulate and activate genes involved in angiogenesis and cell survival. Small molecule inhibitors of the VHL:HIF-1α interaction can mimic a hypoxic response by stabilizing HIF-1α.[1][2]

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In Vivo Validation of 8-Chloroquinoline-5-carboxylic Acid: A Comparative Guide for Preclinical Antibacterial Efficacy

This guide provides a comprehensive framework for the in vivo validation of 8-Chloroquinoline-5-carboxylic acid as a potential antibacterial agent. Drawing upon established principles of pharmacology and preclinical research, we will explore the putative mechanism of this compound, outline a rigorous experimental protocol for its validation in a clinically relevant animal model, and compare its potential efficacy against current standard-of-care antibiotics. This document is intended for researchers, scientists, and drug development professionals actively engaged in the discovery and validation of novel anti-infective therapies.

Introduction: The Therapeutic Potential of Quinoline Derivatives

The quinoline scaffold is a cornerstone in medicinal chemistry, with numerous derivatives demonstrating a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The inherent chemical versatility of the quinoline nucleus allows for structural modifications that can fine-tune therapeutic efficacy and reduce toxicity.[2] 8-Chloroquinoline-5-carboxylic acid, the subject of this guide, is a novel derivative that, based on its structural similarity to other quinoline-based antibiotics, holds significant promise as a new antibacterial agent.

The primary mechanism of action for many quinolone antibiotics is the inhibition of bacterial type II topoisomerases, specifically DNA gyrase and topoisomerase IV.[2][3][4][5] These enzymes are crucial for bacterial DNA replication, and their inhibition leads to fragmentation of the bacterial chromosome and subsequent cell death.[3][4] Furthermore, the ability of quinolones to chelate metal ions is believed to be integral to their antibacterial activity, as these ions can be essential for the function of bacterial enzymes.[6][7][8]

Putative Mechanism of Action

We hypothesize that 8-Chloroquinoline-5-carboxylic acid exerts its antibacterial effect through a dual-action mechanism involving both the inhibition of bacterial DNA replication and the chelation of essential metal ions. This proposed mechanism is depicted in the following pathway diagram.

Caption: Proposed dual-action antibacterial mechanism of 8-Chloroquinoline-5-carboxylic acid.

In Vivo Validation: A Murine Model of MRSA Skin Infection

To rigorously assess the antibacterial efficacy of 8-Chloroquinoline-5-carboxylic acid, we propose a well-established murine model of skin and soft tissue infection (SSTI) induced by Methicillin-resistant Staphylococcus aureus (MRSA).[9] This model is clinically relevant as S. aureus is a leading cause of SSTIs in humans.[9]

Experimental Workflow

The following diagram outlines the key steps in the proposed in vivo validation study.

Caption: Step-by-step workflow for the in vivo validation of antibacterial compounds.

Detailed Experimental Protocol

Animals:

• Species: Mus musculus (e.g., BALB/c or C57BL/6 strain)

• Age: 6-8 weeks

• Sex: Female (to avoid fighting and subsequent skin injuries)

• Housing: Standard specific-pathogen-free (SPF) conditions with ad libitum access to food and water. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Infection Procedure:

• Anesthetize mice using a suitable anesthetic (e.g., isoflurane).

• Shave a small area on the dorsum of each mouse.

• Induce a superficial skin infection by subcutaneous inoculation of a clinically relevant MRSA strain (e.g., USA300) at a concentration of approximately 1 x 10^7 colony-forming units (CFU) in 50 µL of sterile saline.[9]

Treatment Groups (n=10 mice per group):

• Group 1 (Vehicle Control): Administration of the vehicle used to dissolve the test compound (e.g., saline with 5% DMSO).

• Group 2 (Test Article - Low Dose): 8-Chloroquinoline-5-carboxylic acid at dose X mg/kg.

• Group 3 (Test Article - High Dose): 8-Chloroquinoline-5-carboxylic acid at dose Y mg/kg.

• Group 4 (Comparator - Vancomycin): A standard-of-care antibiotic for MRSA infections, administered at a clinically relevant dose (e.g., 110 mg/kg, subcutaneously, twice daily).[10]

• Group 5 (Comparator - Doxycycline): An oral standard-of-care antibiotic for MRSA SSTIs, administered at a clinically relevant dose (e.g., 50 mg/kg, orally, twice daily).[11][12]

Administration:

• Treatment will commence 24 hours post-infection and continue for 5-7 days.

• The route of administration for the test article should be determined based on its physicochemical properties (e.g., oral gavage, intraperitoneal injection, or subcutaneous injection).

Endpoint Analysis:

• Clinical Monitoring: Daily monitoring of body weight, clinical signs of illness, and measurement of the skin lesion size.

• Bacterial Load Determination: At the end of the treatment period, euthanize the mice and aseptically collect the infected skin tissue. Homogenize the tissue and perform serial dilutions for CFU counting on selective agar plates.

• Histopathology: A portion of the skin lesion will be fixed in formalin, embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E) to assess the extent of inflammation and tissue damage.

Comparative Performance Analysis

The efficacy of 8-Chloroquinoline-5-carboxylic acid will be evaluated by comparing its ability to reduce the bacterial load and skin lesion size against the vehicle control and the standard-of-care antibiotics. The following table provides an illustrative summary of potential outcomes.

Treatment Group	Dose (mg/kg)	Route of Administration	Mean Bacterial Load (log10 CFU/gram tissue)	Mean Reduction in Lesion Size (%)
Vehicle Control	-	-	7.5 ± 0.8	5 ± 2
8-Chloroquinoline-5-carboxylic acid	Low Dose (X)	TBD	5.2 ± 0.6	45 ± 8
8-Chloroquinoline-5-carboxylic acid	High Dose (Y)	TBD	4.1 ± 0.5	65 ± 10
Vancomycin	110 (BID)	Subcutaneous	4.3 ± 0.4	62 ± 9
Doxycycline	50 (BID)	Oral	4.8 ± 0.7	55 ± 7

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will be dependent on the experimental outcomes.

Discussion and Future Directions

The successful in vivo validation of 8-Chloroquinoline-5-carboxylic acid in a murine MRSA skin infection model would provide strong evidence for its potential as a novel antibacterial agent. A significant reduction in bacterial load and lesion size, comparable or superior to standard-of-care antibiotics like vancomycin and doxycycline, would warrant further preclinical development.

Future studies should include:

• Pharmacokinetic and pharmacodynamic (PK/PD) profiling to determine the optimal dosing regimen.

• Evaluation in other models of bacterial infection, such as a murine sepsis model, to assess efficacy against systemic infections.[13][14][15]

• In-depth mechanistic studies to confirm the inhibition of DNA gyrase and topoisomerase IV and to characterize the role of metal chelation.

• Toxicology studies to establish a safety profile.[9]

By following a rigorous and scientifically sound validation process, the therapeutic potential of 8-Chloroquinoline-5-carboxylic acid can be thoroughly evaluated, paving the way for a new generation of anti-infective drugs to combat the growing threat of antibiotic resistance.

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A Senior Application Scientist's Guide to the Metal Binding Affinity of Quinoline Derivatives

Introduction

Quinoline and its derivatives represent a class of "privileged scaffolds" in medicinal chemistry and materials science.[1] Their rigid, planar structure and inherent coordinating ability make them exceptional ligands for various metal ions. This capacity for metal chelation is not merely a chemical curiosity; it is central to their diverse biological activities, including antineurodegenerative, anticancer, and antimicrobial properties.[2][3] The dysregulation of metal ion homeostasis, particularly of copper (Cu²⁺), zinc (Zn²⁺), and iron (Fe²⁺/Fe³⁺), is a key pathological feature in neurodegenerative disorders like Alzheimer's and Parkinson's disease.[4][5] Quinoline-based chelators, such as 8-hydroxyquinoline (8-HQ) and its derivatives, can sequester these excess metal ions, mitigating their neurotoxic effects, which include the promotion of amyloid-β (Aβ) aggregation and oxidative stress.[6][7]

This guide provides a comparative analysis of the metal binding affinities of key quinoline derivatives. It is designed for researchers and drug development professionals, offering not just quantitative data but also a deep dive into the experimental methodologies required to generate such data reliably. We will explore the structural basis of chelation, compare the stability of metal complexes formed by different derivatives, and provide validated, step-by-step protocols for determining both the stoichiometry and affinity of these crucial interactions.

Fundamentals of Quinoline Chelation

The archetypal chelating agent in this family is 8-hydroxyquinoline (8-HQ). Its remarkable ability to bind metal ions stems from the strategic placement of a hydroxyl group at the C-8 position relative to the ring nitrogen. This arrangement creates a bidentate ligand, meaning it can bind to a central metal ion through two separate donor atoms: the deprotonated phenolic oxygen and the quinoline ring's nitrogen atom.[3][6] This coordination displaces the hydrogen from the hydroxyl group and results in the formation of a stable, five-membered chelate ring with the metal ion.[6] Depending on the coordination number of the metal ion, complexes with a 1:2 or 1:3 metal-to-ligand stoichiometry are commonly formed.[6]

Caption: Bidentate chelation of a metal ion (M²⁺) by two 8-hydroxyquinoline (HQ) molecules.

Comparative Analysis of Binding Affinity

The effectiveness of a chelator is quantified by its complex stability constant (log K) or association constant (Kₐ), where higher values indicate stronger binding. The following tables summarize experimental data for several quinoline derivatives, highlighting how subtle structural modifications can significantly impact metal affinity.

Table 1: Stability Constants (log K) of 8-Hydroxyquinoline and a Substituted Derivative

This table compares the parent compound, 8-hydroxyquinoline, with its 2-methyl substituted analog. The data reveals two key trends: the relative affinity for different metals and the influence of substitution.

Chelating Agent	Metal Ion	Log K₁	Log K₂	Overall Stability (log β₂)
8-Hydroxyquinoline	Cu²⁺	12.8	11.7	24.5
Ni²⁺	11.2	9.9	21.1
Co²⁺	10.4	9.2	19.6
Zn²⁺	10.5	9.5	20.0
Fe²⁺	8.0	7.0	15.0
2-Methyl-8-hydroxyquinoline	Cu²⁺	12.2	11.2	23.4
Ni²⁺	9.8	8.6	18.4
Co²⁺	9.4	8.2	17.6
Zn²⁺	9.9	8.9	18.8
Fe²⁺	8.0	7.0	15.0
(Data compiled from reference[8])

Field-Proven Insights:

• Irving-Williams Series: The data for both ligands generally follows the Irving-Williams series for the stability of divalent metal complexes: Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II). This trend is a fundamental principle of coordination chemistry, driven by changes in ionic radius and ligand field stabilization energy across the transition series.

• Steric Hindrance: The introduction of a methyl group at the C-2 position, adjacent to the coordinating nitrogen, slightly reduces the stability of the resulting complexes for most metals.[8] This is a classic example of steric hindrance, where the bulky methyl group can impede the optimal geometric arrangement of the ligands around the central metal ion. This effect is a critical consideration in rational drug design, where substitutions are used to fine-tune binding affinity and selectivity.

Table 2: Association Constants (Kₐ) of Novel Quinoline-Thiazole Derivatives

To illustrate the binding properties of more complex derivatives, this table presents data for two novel quinoline-based thiazole compounds (QPT and QBT) designed as fluorescent sensors.

Chelating Agent	Metal Ion	Association Constant (Kₐ) (M⁻¹)
QPT	Fe³⁺	2.51 x 10⁴
Fe²⁺	3.26 x 10⁴
Cu²⁺	1.99 x 10⁻¹
QBT	Fe³⁺	1.96 x 10⁴
Fe²⁺	3.46 x 10⁴
Cu²⁺	1.24 x 10⁴
(Data extracted from reference[9])

Field-Proven Insights:

• Structural Modification for Selectivity: These compounds, which feature a more extended conjugated system, were designed to produce a measurable fluorescence response upon metal binding.[9] The data indicates a strong preference for iron ions (Fe³⁺ and Fe²⁺) over copper (Cu²⁺) under the tested conditions, demonstrating how significant structural alterations to the quinoline scaffold can be used to engineer selectivity for specific metal targets. The binding constants were determined using fluorescence quenching titrations.[9]

Experimental Protocols for Characterization

The quantitative data presented above is the product of rigorous experimental work. A self-validating study of a new chelator requires a two-part approach: first, determining the binding stoichiometry (the metal-to-ligand ratio in the complex), and second, calculating the binding constant.

Part A: Determining Stoichiometry via Job's Plot (Method of Continuous Variations)

Causality Behind the Choice: Before a binding constant can be calculated, the stoichiometry of the complex (e.g., 1:1, 1:2, or 2:1) must be known. The Job's Plot, or Method of Continuous Variations, is a definitive technique for this purpose.[10][11] The principle is to prepare a series of solutions where the total molar concentration of metal and ligand is held constant, but their mole fractions are varied. A physical property that is maximal at the stoichiometric ratio—most commonly UV-Vis absorbance—is plotted against the mole fraction. The peak of this plot directly reveals the stoichiometry of the complex.[10][12]

Caption: Workflow for determining metal-ligand stoichiometry using the Job's Plot method.

Step-by-Step Protocol for Job's Plot:

• Prepare Stock Solutions: Prepare equimolar stock solutions of the metal salt (e.g., 1 mM CuSO₄) and the quinoline derivative (e.g., 1 mM 8-HQ) in a suitable buffered solvent (e.g., HEPES buffer at pH 7.4).[9] The buffer is critical to maintain a constant pH, as protonation of the ligand will affect its binding ability.

• Prepare Job's Plot Series: In a series of 11 clean test tubes or vials, prepare solutions by mixing the metal and ligand stocks in varying ratios, while keeping the total volume constant (e.g., 10 mL). For example:

  • Tube 0: 10 mL Metal, 0 mL Ligand

  • Tube 1: 9 mL Metal, 1 mL Ligand

  • ...

  • Tube 5: 5 mL Metal, 5 mL Ligand

  • ...

  • Tube 10: 0 mL Metal, 10 mL Ligand

• Equilibration: Allow the solutions to equilibrate for a period sufficient to ensure complex formation is complete. This time should be determined empirically.

• Spectroscopic Scan: Using a UV-Vis spectrophotometer, record the absorbance spectrum for a solution containing the complex (e.g., Tube 5) to identify the wavelength of maximum absorbance (λₘₐₓ) for the metal-ligand complex. Choose a λₘₐₓ where the individual metal and ligand solutions have negligible absorbance.[13]

• Measure Absorbance: Measure the absorbance of all 11 solutions at the predetermined λₘₐₓ.

• Plot and Analyze: Plot the measured absorbance (Y-axis) against the mole fraction of the ligand (X-axis). The mole fraction for tube i is calculated as (Volume of Ligand in i) / (Total Volume). The plot should show two intersecting lines, and the mole fraction at which the peak absorbance occurs reveals the stoichiometry. For example, a peak at a mole fraction of 0.67 indicates a 2:1 ligand-to-metal ratio (0.67 / (1 - 0.67) ≈ 2). A peak at 0.5 indicates a 1:1 ratio.[9][10]

Part B: Determining Binding Affinity via UV-Vis Spectrophotometric Titration

Causality Behind the Choice: Once stoichiometry is known, a titration experiment is performed to determine the binding constant. This method relies on monitoring the change in a spectroscopic signal as one component is incrementally added to the other.[13] UV-Vis spectroscopy is an excellent choice when the formation of the metal-ligand complex results in a distinct change in the absorbance spectrum, which is common for quinoline derivatives due to perturbations of the π-electron system upon coordination.[14]

Caption: Workflow for determining the metal-ligand binding constant via UV-Vis titration.

Step-by-Step Protocol for UV-Vis Titration:

• Prepare Solutions: Prepare a stock solution of the quinoline derivative (ligand) at a known concentration in the chosen buffer. Prepare a second, much more concentrated stock solution of the metal salt in the same buffer. Using a concentrated metal stock minimizes dilution effects during the titration.[13]

• Initial Measurement: Place a precise volume of the ligand solution into a quartz cuvette and record its full UV-Vis absorbance spectrum. This is the "zero-point" measurement.

• Incremental Titration: Using a microliter syringe, add a small, precise volume (e.g., 1-5 µL) of the concentrated metal stock solution directly into the cuvette. Mix thoroughly but gently to avoid bubbles, and allow the solution to equilibrate.

• Record Spectrum: After equilibration, record the full UV-Vis spectrum.

• Repeat: Continue the process of adding small aliquots of the metal solution and recording the spectrum after each addition. The spectra should show a progressive change (e.g., an increase or decrease in absorbance at a specific wavelength) as more complex is formed.

• Saturation: Continue the titration until the spectral changes become negligible with further additions of the metal, indicating that the ligand is saturated.

• Data Analysis:

  • Identify a wavelength where the change in absorbance upon complexation is maximal.

  • Extract the absorbance value at this wavelength for each metal concentration added.

  • Plot the change in absorbance (ΔA) against the total concentration of the metal.

  • Fit the resulting binding curve (isotherm) to an appropriate binding model equation (e.g., a 1:2 binding model if determined from the Job's Plot) using non-linear regression software to calculate the stability constant (K).[2][14] For simpler 1:1 systems, linearization methods like the Benesi-Hildebrand plot can also be used.[9]

Conclusion

The metal chelating ability of quinoline derivatives is fundamental to their therapeutic potential and analytical applications. As demonstrated, 8-hydroxyquinoline forms highly stable complexes with biologically relevant transition metals, a property that can be rationally modulated through chemical substitution. For instance, the addition of a 2-methyl group introduces steric hindrance, slightly decreasing complex stability, while more extensive modifications can engineer selectivity for specific ions.[8][9]

For researchers in this field, the ability to reliably quantify these interactions is paramount. The combination of Job's method to unequivocally establish stoichiometry, followed by spectrophotometric or fluorometric titration to determine binding affinity, provides a robust and validated framework for characterizing novel chelating agents. By understanding the principles and applying the detailed protocols described herein, scientists can generate the high-quality, comparative data needed to advance the design of next-generation quinoline-based drugs and sensors.

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• Title: Log K, ΔH°, and ΔS° values for the interaction of glycinate ion with H+, Mn2+, Fe2+, Co2+, Ni2+, Cu2+, Zn2+, and Cd2+ at 10, 25, and 40° Source: Journal of the Chemical Society, Dalton Transactions URL: [Link]

• Title: Distinct Effects of Zn²⁺, Cu²⁺, Fe³⁺, and Al³⁺ on Amyloid-β Stability, Oligomerization, and Aggregation Source: Journal of Biological Chemistry URL: [Link]

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Benchmarking 8-Chloroquinoline-5-carboxylic acid Against Known Commercial Inhibitors: A Comparative Guide for Drug Discovery Professionals

This guide provides a comprehensive technical comparison of 8-Chloroquinoline-5-carboxylic acid with established commercial antibacterial agents. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic underpinnings, quantitative performance data, and detailed experimental protocols necessary for a thorough evaluation. We will establish a framework for understanding the potential of 8-Chloroquinoline-5-carboxylic acid by benchmarking it against industry-standard fluoroquinolone inhibitors.

Introduction: The Quinolone Scaffold and the Promise of New Derivatives

The quinolone core is a foundational scaffold in antibacterial drug discovery, giving rise to the potent fluoroquinolone class of antibiotics. These agents exert their bactericidal effects by targeting bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV. These enzymes are crucial for managing DNA topology during replication, transcription, and repair, making them excellent targets for therapeutic intervention.[1] The clinical success of fluoroquinolones like ciprofloxacin, levofloxacin, and moxifloxacin has established a high bar for new antibacterial candidates.

8-Chloroquinoline-5-carboxylic acid is a quinolone derivative that, based on its structural similarity to known inhibitors, is hypothesized to target bacterial DNA gyrase and topoisomerase IV. While specific experimental data for this compound is not extensively available in the public domain, we can infer its likely mechanism of action and establish a robust benchmarking strategy against well-characterized commercial inhibitors. This guide will provide the scientific rationale and detailed methodologies for such a comparative study.

Mechanism of Action: Targeting Bacterial DNA Topology

Quinolone antibiotics function by stabilizing the transient covalent complex formed between topoisomerase enzymes and DNA.[2] This "poisoned" complex blocks the progression of replication forks, leading to double-strand DNA breaks and ultimately, cell death.[2]

• DNA Gyrase: This enzyme introduces negative supercoils into bacterial DNA, a process essential for initiating DNA replication.[3] In many Gram-negative bacteria, such as Escherichia coli, DNA gyrase is the primary target of fluoroquinolones.[4]

• Topoisomerase IV: This enzyme is primarily responsible for decatenating (unlinking) daughter chromosomes after replication, allowing for proper segregation into daughter cells. In many Gram-positive bacteria, like Staphylococcus aureus, topoisomerase IV is the preferred target.[5]

The dual-targeting capability of some fluoroquinolones against both enzymes is a key attribute that can enhance their potency and reduce the likelihood of resistance development.[6]

Signaling Pathway of Quinolone Inhibition

Caption: Quinolone mechanism of action targeting DNA gyrase and topoisomerase IV.

Quantitative Benchmarking: Commercial Inhibitors

To establish a performance baseline, we will compare the in vitro activity of three widely used fluoroquinolones: ciprofloxacin, levofloxacin, and moxifloxacin. The following tables summarize their inhibitory concentrations against key bacterial enzymes and their minimum inhibitory concentrations (MICs) against standard reference strains of E. coli and S. aureus.

Enzyme Inhibition Data (IC50)

The 50% inhibitory concentration (IC50) is a measure of the potency of a compound in inhibiting a specific enzyme. Lower IC50 values indicate greater potency.

Compound	Target Enzyme	Bacterial Species	IC50 (µM)	Reference(s)
Ciprofloxacin	DNA Gyrase	E. coli	0.6	[2]
Topoisomerase IV	S. aureus	3.0	[2][7]
Levofloxacin	DNA Gyrase	E. faecalis	28.1	[8]
Topoisomerase IV	E. faecalis	8.49	[8]
Moxifloxacin	DNA Gyrase	E. coli	1.6	[9]
Topoisomerase IV	S. aureus	1.0	[7]
Topoisomerase IV	S. pneumoniae	2.5	[9]

Antibacterial Activity Data (MIC)

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Compound	Bacterial Strain	MIC (µg/mL)	Reference(s)
Ciprofloxacin	E. coli ATCC 25922	0.004 - 0.016
S. aureus ATCC 29213	0.25 - 0.45	[10]
Levofloxacin	E. coli ATCC 25922	0.008 - 0.03	[11]
S. aureus ATCC 29213	0.06 - 0.25	[11]
Moxifloxacin	E. coli ATCC 25922	0.016 - 0.064
S. aureus ATCC 29213	0.032 - 0.125

Experimental Protocols for Benchmarking

To generate comparative data for 8-Chloroquinoline-5-carboxylic acid, the following standardized in vitro assays are recommended.

DNA Gyrase Supercoiling Assay

This assay measures the ability of DNA gyrase to introduce negative supercoils into a relaxed plasmid DNA substrate. The inhibition of this activity is quantified by analyzing the DNA topology on an agarose gel.

Protocol:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing assay buffer (e.g., 35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, 6.5% (w/v) glycerol, and 0.1 mg/mL BSA), 0.5 µg of relaxed pBR322 plasmid DNA, and varying concentrations of the test compound (e.g., 8-Chloroquinoline-5-carboxylic acid or a commercial inhibitor).

• Enzyme Addition: Add purified E. coli DNA gyrase to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for 1 hour.

• Reaction Termination: Stop the reaction by adding a stop buffer containing SDS and proteinase K.

• Agarose Gel Electrophoresis: Separate the DNA topoisomers on a 1% agarose gel.

• Visualization and Quantification: Stain the gel with ethidium bromide and visualize under UV light. The amount of supercoiled DNA is quantified relative to a no-enzyme control. The IC50 value is determined from a dose-response curve.

Experimental Workflow: DNA Gyrase Supercoiling Assay

Caption: Workflow for the DNA gyrase supercoiling inhibition assay.

Topoisomerase IV Relaxation/Decatenation Assay

This assay measures the ability of topoisomerase IV to relax supercoiled plasmid DNA or decatenate kinetoplast DNA (kDNA).

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing assay buffer, supercoiled plasmid DNA (for relaxation) or kDNA (for decatenation), ATP, and various concentrations of the test inhibitor.

• Enzyme Addition: Add purified S. aureus topoisomerase IV.

• Incubation: Incubate at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction with a suitable stop buffer.

• Agarose Gel Electrophoresis: Separate the DNA products on an agarose gel.

• Analysis: Quantify the amount of relaxed/decatenated DNA to determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Protocol:

• Compound Preparation: Prepare serial twofold dilutions of the test compound in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth (CAMHB).

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., E. coli ATCC 25922 or S. aureus ATCC 29213) to a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Discussion and Future Directions

The provided framework outlines a comprehensive strategy for benchmarking 8-Chloroquinoline-5-carboxylic acid against established fluoroquinolone inhibitors. The initial hypothesis, based on its chemical structure, is that it will exhibit inhibitory activity against bacterial DNA gyrase and topoisomerase IV.

Expected Outcomes and Interpretation:

• Potency: The IC50 and MIC values for 8-Chloroquinoline-5-carboxylic acid will determine its potency relative to the commercial inhibitors. Lower values would indicate a promising candidate.

• Spectrum of Activity: Comparing MIC values against both a Gram-negative (E. coli) and a Gram-positive (S. aureus) organism will provide initial insights into its spectrum of antibacterial activity.

• Mechanism of Action: A significant difference in IC50 values between DNA gyrase and topoisomerase IV will suggest a primary target, which can be further investigated through studies with resistant mutant strains.

The absence of a fluorine atom at the C6 position and the presence of a chlorine atom at the C8 position in 8-Chloroquinoline-5-carboxylic acid are notable structural differences from the fluoroquinolones. These modifications will likely influence its potency, spectrum of activity, and pharmacokinetic properties. The generation of robust experimental data through the outlined protocols is the critical next step in evaluating the potential of this compound as a novel antibacterial agent.

References

• Blondeau, J. M. (2000). Gatifloxacin: a new fluoroquinolone.
• Clinical and Laboratory Standards Institute. (2020). Performance Standards for Antimicrobial Susceptibility Testing. 30th ed. CLSI supplement M100.
• Barry, A. L., Fuchs, P. C., Tenover, F. C., Allen, S. D., Hardy, D. J., Jorgensen, J. H., ... & Reller, L. B. (1994). Interpretive criteria and quality control for antimicrobial susceptibility tests of levofloxacin. European Journal of Clinical Microbiology & Infectious Diseases, 13(10), 822-826.
• Fournier, B., & Hooper, D. C. (2000). Dual targeting of DNA gyrase and topoisomerase IV: target interactions of heteroaryl isothiazolones in Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 44(12), 3363-3369.
• Hooper, D. C. (2001). Mechanisms of action of antimicrobials: focus on fluoroquinolones. Clinical Infectious Diseases, 32(Supplement_1), S9-S15.
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• Fournier, B., & Hooper, D. C. (2000). Selective Targeting of Topoisomerase IV and DNA Gyrase in Staphylococcus aureus: Different Patterns of Quinolone-Induced Inhibition of DNA Synthesis. Antimicrobial Agents and Chemotherapy, 44(8), 2160-2165.
• Kaatz, G. W., & Seo, S. M. (2001). Topoisomerase targeting with and resistance to gemifloxacin in Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 45(12), 3536-3542.
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• ProFoldin. (n.d.). DNA Gyrase DNA Supercoiling Assay Kits. Retrieved from [Link]

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• Pfaller, M. A., & Jones, R. N. (1997). The activity of levofloxacin and other new quinolones against clinical isolates of Streptococcus pneumoniae, Haemophilus influenzae, and Moraxella catarrhalis. Diagnostic Microbiology and Infectious Disease, 29(1), 1-6.
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A Senior Application Scientist's Guide to the Synthesis and Verification of 8-Chloroquinoline-5-carboxylic Acid

Introduction: The Quinoline Carboxylic Acid Scaffold in Modern Research

Quinoline derivatives represent a cornerstone in medicinal chemistry and materials science. Their rigid, bicyclic aromatic structure serves as a privileged scaffold for developing agents with a vast range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The addition of a carboxylic acid moiety often enhances pharmacological profiles by improving solubility, providing a key interaction point with biological targets, or enabling further chemical modification.[3]

This guide focuses on a specific, less-documented derivative: 8-Chloroquinoline-5-carboxylic acid . While its direct biological data is not extensively published, its structural motifs—a quinoline core, a halogen at the 8-position, and a carboxylic acid at the 5-position—suggest potential as an intermediate for novel therapeutics or as a ligand in coordination chemistry. The chloro-substituent can significantly modulate the electronic properties and metabolic stability of the molecule.

This document provides a comprehensive, technically-grounded framework for the synthesis, purification, and characterization of 8-Chloroquinoline-5-carboxylic acid. We will dissect a plausible synthetic route, explain the chemical principles underpinning each step, and establish a clear protocol for researchers to replicate and validate the results in their own laboratories. Our objective is to provide a self-validating system that ensures researchers can trust the identity and purity of their synthesized compound.

Strategic Approach to Synthesis: A Multi-Step Pathway

Directly published, single-step syntheses for 8-Chloroquinoline-5-carboxylic acid are not readily found in mainstream literature. Therefore, a logical, multi-step approach derived from established quinoline chemistry is the most reliable strategy. The proposed pathway involves the construction of the quinoline core, followed by a regioselective chlorination.

This strategy is based on the well-established Gould-Jacobs reaction for forming the quinoline ring system, followed by a targeted chlorination, a common modification in quinoline chemistry.[4]

Caption: Proposed synthetic pathways to 8-Chloroquinoline-5-carboxylic acid.

Note on Synthetic Feasibility: While the Gould-Jacobs reaction typically yields a 4-hydroxyquinoline, our target has the carboxylic acid at position 5 and the chloro group at position 8. A more direct, albeit challenging, approach involves the Skraup synthesis using 2-amino-3-chlorobenzoic acid, or a Friedländer annulation. However, for this guide, we will focus on the logical, albeit less documented, route of direct chlorination of a precursor, Quinoline-5-carboxylic acid, as it relies on more predictable regiochemistry. A synthesis starting from 8-hydroxyquinoline-5-carboxylic acid[5] and converting the hydroxyl to a chloro group is also a viable and common transformation.

Detailed Experimental Protocol: Synthesis of 8-Chloroquinoline-5-carboxylic acid

This protocol outlines the synthesis via chlorination of Quinoline-5-carboxylic acid. This precursor is commercially available or can be synthesized via established methods.

Part 1: Chlorination of Quinoline-5-carboxylic acid

Principle: This step introduces a chlorine atom onto the quinoline ring. Sulfuryl chloride (SO₂Cl₂) is an effective agent for the chlorination of activated aromatic systems. The regioselectivity is directed by the existing substituents. In this case, chlorination is expected at the 8-position. This reaction is analogous to the chlorination of unsubstituted quinoline-3-carboxylic acid to yield its 8-chloro derivative.[4]

Materials:

• Quinoline-5-carboxylic acid

• Sulfuryl chloride (SO₂Cl₂)

• Dichloromethane (DCM, anhydrous)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Sodium sulfate (Na₂SO₄, anhydrous)

• Hydrochloric acid (HCl), 1M

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (three-neck flask, condenser, dropping funnel)

Procedure:

• Reaction Setup: In a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (Argon or Nitrogen), suspend Quinoline-5-carboxylic acid (1 equivalent) in anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the suspension to 0°C using an ice bath. Slowly add sulfuryl chloride (SO₂Cl₂, 1.1 equivalents) dropwise via the dropping funnel over 30 minutes. Causality Note: Slow, cooled addition is crucial to control the exothermic reaction and prevent potential side reactions.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Carefully quench the reaction by slowly adding the mixture to a beaker of crushed ice. Basify the aqueous layer by the slow addition of saturated sodium bicarbonate solution until effervescence ceases and the pH is ~8. Safety Insight: This step neutralizes excess acid and must be done slowly in a well-ventilated fume hood.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Recrystallization: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain pure 8-Chloroquinoline-5-carboxylic acid.

Validation System: Characterization and Data Comparison

Successful synthesis must be confirmed through rigorous analytical characterization. The following table provides expected data for 8-Chloroquinoline-5-carboxylic acid, against which your experimental results can be compared.

Analysis Technique	Published/Expected Data	Experimental Results	Interpretation & Significance
Molecular Formula	C₁₀H₆ClNO₂[6]	(To be filled by researcher)	Confirms the elemental composition of the synthesized molecule.
Molecular Weight	207.61 g/mol [6]	(To be filled by researcher)	A fundamental property used for calculating yields and molar equivalents.
Appearance	Expected to be an off-white or pale yellow solid.	(To be filled by researcher)	A preliminary indicator of purity. Significant color deviation may suggest impurities.
Melting Point (°C)	Not widely published. Will be determined experimentally.	(To be filled by researcher)	A sharp melting point range (e.g., <2°C) is a strong indicator of high purity.
¹H NMR	Expected aromatic protons in the 7.5-9.0 ppm range. The specific shifts and coupling constants will be unique to this substitution pattern.	(To be filled by researcher)	Provides the exact proton environment, confirming the regiochemistry and structural integrity.
¹³C NMR	Expected peaks for 9 aromatic carbons and 1 carboxyl carbon (~165-175 ppm).	(To be filled by researcher)	Confirms the carbon skeleton of the molecule.
FT-IR (cm⁻¹)	Broad O-H stretch (~2500-3300), C=O stretch (~1700), aromatic C=C stretches (~1600, 1450), C-Cl stretch (~750-850).	(To be filled by researcher)	Confirms the presence of key functional groups (carboxylic acid, aromatic ring, C-Cl bond).
Mass Spectrometry	[M+H]⁺ = 208.01. The isotopic pattern for one chlorine atom (³⁵Cl/³⁷Cl ratio of ~3:1) should be visible.	(To be filled by researcher)	Provides definitive confirmation of the molecular weight and elemental composition (chlorine presence).

Comparison with Key Alternatives

Understanding the properties of 8-Chloroquinoline-5-carboxylic acid is enhanced by comparing it to structurally related compounds.

Compound	Structural Difference	Predicted Impact on Properties
Quinoline-5-carboxylic acid	Lacks the 8-chloro substituent.	The chloro group is electron-withdrawing, which will lower the pKa of the carboxylic acid, making it more acidic. It also increases lipophilicity.
5-Chloroquinoline-8-carboxylic acid [6]	Isomeric; positions of Cl and COOH are swapped.	The electronic environment of the quinoline ring is different, which can significantly alter its coordination properties and biological target interactions.
8-Hydroxyquinoline-5-carboxylic acid [5]	Has an 8-hydroxy group instead of 8-chloro.	The hydroxyl group can act as a hydrogen bond donor and is a powerful metal chelating group.[7] This makes the 8-hydroxy derivative a potent chelator, a property likely reduced in the 8-chloro analog.
Cloxyquin (5-Chloroquinolin-8-ol) [8]	Lacks the carboxylic acid; has a hydroxyl group.	The carboxylic acid provides a key anionic handle for biological interactions and improves water solubility compared to Cloxyquin. Cloxyquin itself has documented antituberculosis activity.[8]

Conclusion

This guide provides a robust and scientifically-grounded pathway for the synthesis and validation of 8-Chloroquinoline-5-carboxylic acid. By following the detailed protocol and using the provided characterization benchmarks, researchers can confidently replicate the synthesis of this valuable chemical intermediate. The causality-driven explanations for experimental choices and the comparison with relevant alternatives are designed to empower researchers not just to follow a recipe, but to understand the underlying chemical principles at play. This foundational knowledge is critical for troubleshooting, optimization, and the innovative application of such compounds in drug discovery and materials science.

References

• Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry.
• In Vitro Activities of Cloxyquin (5-Chloroquinolin-8-ol) against Mycobacterium tuberculosis. American Society for Microbiology.
• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI.

• Biologically important hydroxyquinolines and quinolinecarboxylic acids. ResearchGate. Available at: [Link]

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC, NIH. Available at: [Link]

• How to synthesized 8chloroquinoline from 8hydroxyquinoline? ResearchGate. Available at: [Link]

• Synthesis, Antimicrobial Activity and Docking Studies of Novel 8-Chloro-quinolones. ResearchGate. Available at: [Link]

• Preparation method and purification method of 5-chloro-8-hydroxyquinoline. Google Patents.

• Synthesis, antibacterial properties and bioinformatics computational analyses of novel 8-hydroxyquinoline derivatives. PMC, NIH. Available at: [Link]

• Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres. PubMed. Available at: [Link]

• Spectroscopic characterization of 8-hydroxy-5-nitroquinoline and 5-chloro-8-hydroxy quinoline and investigation of its reactive properties by DFT calculations and molecular dynamics simulations. ResearchGate. Available at: [Link]

• 8-Hydroxy-5-quinolinecarboxylic acid. PubChem, NIH. Available at: [Link]

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. SciSpace. Available at: [Link]

• 5-Chloro, 8-Hydroxyquinoline. TradeIndia. Available at: [Link]

• 5-Chloroquinoline-8-carboxylic acid. PubChem, NIH. Available at: [Link]

• Synthesis of 8-hydroxyquinolium chloroacetate and synthesis of complexes derived from 8-hydroxyquinoline, and characterization, density functional theory and biological studies. ResearchGate. Available at: [Link]

• Spectroscopic characterization of 8-hydroxy-5-nitroquinoline and 5-chloro-8-hydroxy quinoline and investigation of its reactive properties by DFT calculations and molecular dynamics simulations. OUCI. Available at: [Link]

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• 2. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. 8-Hydroxy-5-quinolinecarboxylic acid | C10H7NO3 | CID 459617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5-Chloroquinoline-8-carboxylic acid | C10H6ClNO2 | CID 16776135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Buy 8-Hydroxyquinoline-5-carboxylic acid hydrochloride | 878779-63-6 [smolecule.com]
• 8. In Vitro Activities of Cloxyquin (5-Chloroquinolin-8-ol) against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Off-Target Effects of 8-Chloroquinoline-5-carboxylic acid

Introduction: The Imperative of Selectivity in Drug Discovery

8-Chloroquinoline-5-carboxylic acid belongs to the quinoline class of heterocyclic aromatic compounds. Quinoline motifs are prevalent in a vast array of pharmacologically active agents, demonstrating activities ranging from anticancer to antimalarial.[1][2][3] While the intended on-target activity of a compound is the primary goal of drug development, its unintended interactions—or off-target effects—are a critical determinant of its therapeutic window and overall safety profile.[4] Unforeseen off-target binding can lead to adverse drug reactions (ADRs), toxicity, or even unexpected therapeutic benefits, making a comprehensive assessment of these interactions a non-negotiable step in preclinical development.[5][6]

This guide provides an in-depth, comparative framework for evaluating the off-target profile of 8-Chloroquinoline-5-carboxylic acid. We will move beyond a simple listing of protocols to explain the causal logic behind experimental choices, enabling researchers to build a self-validating system of orthogonal assays. By integrating computational prediction with robust biochemical and cell-based methodologies, we can construct a high-fidelity map of a compound's molecular interactions, ensuring more informed and successful drug development campaigns.

Pillar 1: In Silico Profiling - A Predictive First Pass

Before committing to resource-intensive wet-lab experiments, computational or in silico methods offer a cost-effective and rapid approach to predict potential off-target interactions based on the compound's chemical structure.[5][7] These methods leverage vast databases of known drug-target interactions, using algorithms to identify potential binding partners for a new chemical entity based on structural or chemical similarity to known ligands.[8]

Experimental Protocol: Computational Target Prediction

• Structure Preparation: Obtain the canonical SMILES (Simplified Molecular Input Line Entry System) string for 8-Chloroquinoline-5-carboxylic acid: C1=CC2=C(C(=C1)Cl)N=CC=C2C(=O)O.

• Database Submission: Input the SMILES string into multiple target prediction web servers. Recommended platforms include:

  • SwissTargetPrediction: Predicts targets based on a combination of 2D and 3D similarity measures.

  • SEA (Similarity Ensemble Approach): Calculates statistical significance of similarity between a compound and ligand sets for specific targets.

• Prediction Execution: Run the analyses against the platforms' human protein target databases.

• Data Triage and Analysis:

  • Consolidate the predicted target lists from all platforms.

  • Prioritize targets that are consistently predicted across multiple algorithms.

  • Filter the list based on the prediction confidence score (e.g., probability > 0.7).

  • Cross-reference high-confidence hits with known safety liabilities (e.g., hERG, CYPs, kinases involved in cardiotoxicity). This step is crucial as some quinoline derivatives are known to inhibit hERG K+ channels.[9]

Logical Workflow: In Silico Off-Target Prediction

Sources

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• 2. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]
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• 4. Off-Target Effects Analysis | Creative Diagnostics [creative-diagnostics.com]
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• 8. PREDICTION OF OFF-TARGET DRUG EFFECTS THROUGH DATA FUSION - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 8-Chloroquinoline-5-carboxylic Acid: From Hazard Assessment to Disposal

As researchers dedicated to advancing drug development, our work with novel chemical entities like 8-Chloroquinoline-5-carboxylic acid demands a synthesis of innovation and uncompromising safety. This guide moves beyond a simple checklist, providing a procedural and logical framework for personal protection. It is designed to instill a deep, intuitive understanding of the safety principles that must underpin our work, ensuring that both you and your research are protected.

Hazard Profile: Understanding the Adversary

While a specific Safety Data Sheet (SDS) for 8-Chloroquinoline-5-carboxylic acid should always be the primary reference, its chemical class—quinoline derivatives—provides a strong basis for a conservative hazard assessment. Structurally related compounds are known irritants to the skin, eyes, and respiratory system.[1][2][3] Some quinolines also carry warnings for more severe toxicities, including potential mutagenic effects or organ damage.[4] Therefore, we must operate under the assumption that this compound is, at a minimum, a potent irritant and a potential toxin.

Key Assumed Hazards:

• Skin Irritation: Causes skin irritation upon contact.[3]

• Serious Eye Irritation/Damage: Poses a significant risk of serious eye irritation or damage.[1][5]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][3]

• Harmful if Swallowed: Ingestion may lead to adverse health effects.[6]

Our safety protocol is built upon this conservative assessment. The primary goal is to prevent any direct contact with the substance through a robust, multi-layered defense strategy.

The Hierarchy of Controls: A Foundational Strategy

Before we even consider Personal Protective Equipment (PPE), we must apply the hierarchy of controls. This established safety paradigm prioritizes the most effective control measures. PPE, while essential, is the final barrier between you and the hazard.

Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions before relying on PPE.

• Engineering Controls: The most critical control is to handle 8-Chloroquinoline-5-carboxylic acid exclusively within a certified chemical fume hood.[7] This contains dust and vapors at the source. Ensure an eyewash station and safety shower are immediately accessible.[2]

• Administrative Controls: Adherence to Standard Operating Procedures (SOPs), proper training, and minimizing the quantity of material used are crucial administrative controls. Always wash hands thoroughly after handling.[1]

Task-Specific PPE Protocols

The specific PPE required is dictated by the procedure being performed. A risk-based approach ensures adequate protection without unnecessary burden.

Task	Primary Risks	Required Personal Protective Equipment
Handling Solid Compound (Weighing, Aliquoting)	Inhalation of fine powder, skin contact from spills.	Primary: Nitrile gloves, lab coat, tight-fitting safety goggles. Secondary: Consider a face shield if handling larger quantities. A respirator is necessary if not in a fume hood.[8]
Preparing Solutions (Dissolving, Mixing)	Splashes to eyes and skin, contact with contaminated surfaces.	Primary: Nitrile gloves, lab coat, safety goggles. Secondary: A face shield worn over goggles is mandatory due to the high splash potential.[2]
Accidental Spill Cleanup	High risk of inhalation, skin, and eye contact.	Primary: Double-gloving with nitrile gloves, chemical-resistant suit or apron, face shield over goggles. Secondary: A NIOSH/MSHA or EN 149 approved respirator with a particulate filter is required.[5][7]

Procedural Guide: Donning, Doffing, and Disposal

The order of donning and doffing (removing) PPE is critical to prevent cross-contamination. Doffing should be performed as a deliberate, step-by-step process.

PPE Donning & Doffing Sequence

Caption: The correct sequence for putting on (donning) and taking off (doffing) PPE to minimize contamination.

Step-by-Step PPE Protocol

Donning (Putting On):

• Lab Coat: Fasten completely.

• Respirator (if needed): Perform a seal check as per manufacturer instructions.

• Eye/Face Protection: Place goggles securely. If needed, place the face shield over the goggles.

• Gloves: Pull gloves on, ensuring the cuffs go over the sleeves of the lab coat.

Doffing (Taking Off):

• Gloves: Remove the first glove by grasping the cuff and peeling it off, turning it inside out. Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off, so the first glove is contained within the second. Dispose of immediately in the designated hazardous waste container.[9]

• Eye/Face Protection: Remove by handling the strap or earpieces, avoiding contact with the front surface.

• Lab Coat: Unfasten and peel off by rolling it down the arms and turning it inside out to contain any surface contamination.

• Respirator (if worn): Remove last.

• Hygiene: Wash hands and forearms thoroughly with soap and water.[1]

Decontamination and Disposal Plan

Proper disposal is a critical final step to ensure safety for you and your colleagues. Never dispose of contaminated materials in standard trash or sewer systems.

Waste Segregation Workflow

Caption: A decision-making workflow for the correct segregation of laboratory waste after handling the compound.

• Solid Waste: All solid 8-Chloroquinoline-5-carboxylic acid and materials grossly contaminated with it (e.g., weigh paper, spill absorbents) must be placed in a clearly labeled, sealed hazardous waste container.[5]

• Liquid Waste: Solutions containing the compound must be collected in a designated, sealed hazardous liquid waste container.

• Contaminated PPE: All disposable PPE, including gloves, lab coats, and respirator cartridges, must be disposed of in a designated solid hazardous waste container.[9] Do not send contaminated lab coats for general laundry.

Emergency Response: Immediate Actions

In the event of an exposure, immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][5]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

By integrating these principles and procedures into your daily workflow, you build a culture of safety that protects our most valuable asset: the scientists driving discovery.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 5-Chloro-8-hydroxyquinoline, 95%. [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Quinoline. [Link]

• Penta Manufacturing Company. (2025). Safety Data Sheet: Quinoline. [Link]

• Chemos GmbH & Co.KG. (2019). Safety Data Sheet: quinoline. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 8-Hydroxyquinoline. [Link]

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